3-Acetoxy-11-ursen-28,13-olide

Core Science & Biosynthesis

Unveiling 3-Acetoxy-11-ursen-28,13-olide: A Technical Guide to its Natural Sources, Isolation, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Acetoxy-11-ursen-28,13-olide, a naturally occurring ursane-type triterpenoid (B12794562). The document details its primary natural sources, outlines established methodologies for its isolation and purification, and presents a summary of its known biological activities. Particular focus is given to its role as a protein tyrosine phosphatase 1B (PTP1B) inhibitor and its antiproliferative effects on human ovarian cancer cells (A2780). This guide is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug discovery.

Natural Sources of 3-Acetoxy-11-ursen-28,13-olide

3-Acetoxy-11-ursen-28,13-olide has been identified in several plant species, primarily within the Eucalyptus and Bursera genera. Documented natural sources include:

• Eucalyptus pulverulenta [1]

• Eucalyptus globulus [2]

• Bursera linanoe [1]

While the presence of this compound is confirmed in these species, quantitative data regarding its abundance remains limited in publicly available literature.

Isolation and Purification Methodologies

Detailed experimental protocols for the specific isolation of 3-Acetoxy-11-ursen-28,13-olide are not extensively documented. However, based on the established procedures for the isolation of ursane-type triterpenoids from Eucalyptus and Bursera species, a general methodology can be outlined. The following protocols are based on analogous isolation procedures for related triterpenoids and provide a strong foundation for the targeted extraction of 3-Acetoxy-11-ursen-28,13-olide.

General Extraction and Fractionation

Objective: To obtain a crude extract enriched with triterpenoids from the plant material.

Protocol:

• Plant Material Preparation: Air-dry the leaves or bark of the source plant (e.g., Eucalyptus globulus) and grind into a fine powder.

• Extraction:

  • Soxhlet Extraction: A commonly employed method for exhaustive extraction.

    • Pack the powdered plant material into a thimble and place it in a Soxhlet extractor.

    • Utilize a solvent of medium polarity, such as dichloromethane (B109758) or methanol, for extraction over several hours.

  • Supercritical Fluid Extraction (SFE): A more modern and environmentally friendly technique that offers high selectivity.[3][4][5]

    • Use supercritical CO2, potentially with a co-solvent like ethanol, to enhance the extraction of triterpenoids.[3][4][5]

    • Optimize pressure and temperature to selectively extract compounds of interest.

• Concentration: Remove the solvent from the extract under reduced pressure using a rotary evaporator to yield a crude extract.

Chromatographic Purification

Objective: To isolate 3-Acetoxy-11-ursen-28,13-olide from the crude extract.

Protocol:

• Column Chromatography:

  • Pack a glass column with silica (B1680970) gel as the stationary phase.

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., chloroform) and load it onto the column.

  • Elute the column with a gradient of solvents, typically starting with a non-polar solvent (e.g., n-hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).

  • Collect fractions and monitor the separation using Thin Layer Chromatography (TLC).

• Thin Layer Chromatography (TLC):

  • Spot the collected fractions onto a TLC plate (silica gel).

  • Develop the plate in a suitable solvent system (e.g., hexane:ethyl acetate).

  • Visualize the spots under UV light or by staining with a suitable reagent (e.g., ceric sulfate (B86663) spray followed by heating).

• Recrystallization:

  • Combine the fractions containing the purified compound, as identified by TLC.

  • Remove the solvent and recrystallize the solid residue from a suitable solvent or solvent mixture (e.g., ethanol) to obtain pure crystals of 3-Acetoxy-11-ursen-28,13-olide.

Quantitative Data

Compound	Extraction Method	Yield (g/kg of dry bark)	Reference
Ursolic Acid	Supercritical Fluid Extraction (SFE)	2.77	[4]
3-Acetylursolic Acid	Supercritical Fluid Extraction (SFE)	2.64	[4]
Total Quantified Triterpenoids	Supercritical Fluid Extraction (SFE)	10.74	[4]

Table 1: Quantitative yields of representative triterpenoids from Eucalyptus globulus bark using Supercritical Fluid Extraction.

Biological Activities and Signaling Pathways

3-Acetoxy-11-ursen-28,13-olide exhibits significant biological activities, notably as an inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B) and as an antiproliferative agent against the A2780 human ovarian cancer cell line.

Inhibition of Protein Tyrosine Phosphatase 1B (PTP1B)

PTP1B is a key negative regulator of the insulin (B600854) and leptin signaling pathways. Its inhibition is a therapeutic strategy for treating type 2 diabetes and obesity. By inhibiting PTP1B, 3-Acetoxy-11-ursen-28,13-olide can enhance insulin signaling, leading to improved glucose uptake and metabolism.

Caption: PTP1B Inhibition by 3-Acetoxy-11-ursen-28,13-olide.

Antiproliferative Activity against A2780 Human Ovarian Cancer Cells

Ursane-type triterpenoids are known to exert antiproliferative effects on various cancer cell lines. While the specific mechanism for 3-Acetoxy-11-ursen-28,13-olide on A2780 cells is not fully elucidated, related compounds are known to induce apoptosis through the intrinsic (mitochondrial) pathway and modulate key signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt/mTOR and JAK/STAT3 pathways.[6]

References

• 1. 3-Acetoxy-11-ursen-28,13-olide | C32H48O4 | CID 21606662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Supercritical Fluid Extraction of Eucalyptus globulus Bark—A Promising Approach for Triterpenoid Production - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Supercritical fluid extraction of Eucalyptus globulus bark-A promising approach for triterpenoid production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Unveiling the Bioactivity of 3-Acetoxy-11-ursen-28,13-olide: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the biological activities of 3-Acetoxy-11-ursen-28,13-olide, a natural triterpenoid (B12794562) compound. Addressed to researchers, scientists, and professionals in drug development, this document synthesizes the available scientific data on the compound's mechanism of action, particularly its role as a protein tyrosine phosphatase 1B (PTP1B) inhibitor and its anti-proliferative effects on human ovarian cancer cells.

Core Biological Activities

3-Acetoxy-11-ursen-28,13-olide, also known as 11,12-Dehydroursolic lactone acetate, is a natural product found in various plant species, including Eucalyptus globulus and Sorbus pohuashanensis.[1][2] The primary reported biological activities of this compound are the inhibition of Protein Tyrosine Phosphatase 1B (PTP1B) and anti-proliferative effects against the A2780 human ovarian cancer cell line.[3]

Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition

3-Acetoxy-11-ursen-28,13-olide has been identified as a significant inhibitor of PTP1B, acting as a mixed-type inhibitor.[3][4] PTP1B is a key negative regulator in insulin (B600854) and leptin signaling pathways, making it a therapeutic target for type 2 diabetes and obesity. Its inhibition is also being explored as a strategy in cancer therapy due to its involvement in regulating the signaling of various receptor tyrosine kinases implicated in cell growth and proliferation.

Anti-Proliferative Activity

The compound has demonstrated weak to moderate anti-proliferative activity against the A2780 human ovarian cancer cell line.[3] This activity suggests its potential as a scaffold for the development of novel anti-cancer agents.

Quantitative Data Summary

The following table summarizes the available quantitative data on the biological activity of 3-Acetoxy-11-ursen-28,13-olide and related compounds.

Compound	Biological Activity	Cell Line/Target	IC50 Value (µM)	Reference
3-Acetoxy-11-ursen-28,13-olide	PTP1B Inhibition	Recombinant Human PTP1B	3.5 - 54.8 (range for a group of ursane-type triterpenes including this compound)	[4]
3-Acetoxy-11-ursen-28,13-olide	Anti-proliferative Activity	A2780 Human Ovarian Cancer	Data not available (described as weak-moderate)	[3]

Experimental Protocols

Detailed methodologies for the key experiments cited are outlined below to facilitate the replication and further investigation of the biological activities of 3-Acetoxy-11-ursen-28,13-olide.

PTP1B Inhibition Assay

The inhibitory effect of 3-Acetoxy-11-ursen-28,13-olide on PTP1B can be determined using a colorimetric assay with p-nitrophenyl phosphate (B84403) (pNPP) as a substrate.

Materials:

• Recombinant human PTP1B enzyme

• Assay buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM DTT, 1 mM EDTA)

• p-Nitrophenyl phosphate (pNPP)

• 3-Acetoxy-11-ursen-28,13-olide (dissolved in a suitable solvent like DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer.

• In a 96-well plate, add the PTP1B enzyme to each well.

• Add the test compound dilutions to the respective wells and incubate for a pre-determined time (e.g., 10 minutes) at 37°C.

• Initiate the enzymatic reaction by adding the pNPP substrate to each well.

• Incubate the plate at 37°C for a specific duration (e.g., 30 minutes).

• Stop the reaction by adding a stop solution (e.g., 1 M NaOH).

• Measure the absorbance at 405 nm using a microplate reader.

• The percentage of inhibition is calculated by comparing the absorbance of the wells with the test compound to the control wells (containing only the enzyme and substrate).

• The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the compound concentration.

A2780 Cell Proliferation Assay (MTT Assay)

The anti-proliferative activity of 3-Acetoxy-11-ursen-28,13-olide on A2780 cells can be assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• A2780 human ovarian cancer cell line

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• 3-Acetoxy-11-ursen-28,13-olide

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well cell culture plate

• Incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Seed A2780 cells in a 96-well plate at a suitable density (e.g., 5 x 10³ cells/well) and allow them to adhere overnight.

• Treat the cells with various concentrations of 3-Acetoxy-11-ursen-28,13-olide and incubate for a specific period (e.g., 48 or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C, allowing the formation of formazan (B1609692) crystals.

• Remove the medium and dissolve the formazan crystals by adding DMSO to each well.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• The percentage of cell viability is calculated relative to the untreated control cells.

• The IC50 value is determined from the dose-response curve.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the potential signaling pathway affected by 3-Acetoxy-11-ursen-28,13-olide and a general workflow for its bioactivity screening.

Caption: PTP1B's role in negative regulation of insulin and leptin signaling.

References

• 1. mdpi.com [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. targetmol.cn [targetmol.cn]
• 4. researchgate.net [researchgate.net]

Synthesis of 3-Acetoxy-11-ursen-28,13-olide from Ursolic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 3-Acetoxy-11-ursen-28,13-olide, a derivative of the naturally occurring pentacyclic triterpenoid (B12794562), ursolic acid. Ursolic acid and its derivatives are of significant interest in medicinal chemistry due to their wide range of pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.[1][2] Structural modifications of the ursolic acid skeleton can lead to enhanced therapeutic effects.[1] This document details the synthetic pathway, experimental protocols, and relevant data for the conversion of ursolic acid to 3-Acetoxy-11-ursen-28,13-olide.

Synthetic Strategy

The synthesis of 3-Acetoxy-11-ursen-28,13-olide from ursolic acid involves a two-step process. The first step is the protection of the C-3 hydroxyl group via acetylation. The second, and key, step is an oxidative cyclization to form the γ-lactone ring between C-28 and C-13, with the concomitant formation of a double bond at the C-11 position. Based on literature precedents for similar triterpenoid transformations, this oxidative lactonization can be effectively achieved using lead tetraacetate (LTA). LTA is a powerful oxidizing agent known to facilitate intramolecular cyclization and lactonization in molecules with carboxylic acid groups and nearby double bonds.[3]

The proposed reaction pathway is illustrated below:

Caption: Proposed synthetic pathway for 3-Acetoxy-11-ursen-28,13-olide from ursolic acid.

Experimental Protocols

Step 1: Synthesis of 3-Acetoxy-urs-12-en-28-oic acid

This procedure details the acetylation of the C-3 hydroxyl group of ursolic acid.

Materials and Reagents:

• Ursolic Acid (UA)

• Acetic Anhydride (B1165640) (Ac₂O)

• Pyridine

• Tetrahydrofuran (THF)

• 4-Dimethylaminopyridine (DMAP) (catalytic amount)

• Hydrochloric Acid (HCl) solution

• Distilled Water

• Dichloromethane (CH₂Cl₂)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve ursolic acid in a mixture of THF and pyridine.[4]

• Add acetic anhydride to the solution.[4]

• Add a catalytic amount of DMAP to the reaction mixture.[4]

• Stir the reaction mixture at room temperature for 4-6 hours.[4]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the solvent under reduced pressure.[4]

• Disperse the resulting solid in water and acidify to a pH of 3-4 with HCl solution.[4]

• Filter the precipitate, wash with water until neutral, and dry at room temperature to obtain the crude 3-Acetoxy-urs-12-en-28-oic acid.[4]

• The crude product can be further purified by recrystallization or column chromatography.

Expected Yield: While the yield for this specific acetylation as a standalone step is not detailed in the provided search results, similar acetylation procedures on ursolic acid derivatives are reported to have high yields, often exceeding 90%.[5]

Step 2: Synthesis of 3-Acetoxy-11-ursen-28,13-olide

This procedure describes the lead tetraacetate-mediated oxidative lactonization of 3-Acetoxy-urs-12-en-28-oic acid.

Materials and Reagents:

• 3-Acetoxy-urs-12-en-28-oic acid

• Lead Tetraacetate (LTA)

• Anhydrous Benzene or other suitable anhydrous, non-polar solvent

• Iodine (catalytic amount, optional, for initiation)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Thiosulfate (Na₂S₂O₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica (B1680970) Gel for column chromatography

Procedure:

• Dissolve 3-Acetoxy-urs-12-en-28-oic acid in anhydrous benzene.

• Add lead tetraacetate to the solution in molar excess.

• Optionally, a catalytic amount of iodine can be added to initiate the reaction.

• Reflux the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) for several hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove lead (II) acetate (B1210297) precipitate.

• Wash the organic layer sequentially with saturated NaHCO₃ solution, saturated Na₂S₂O₃ solution (to quench any remaining iodine), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford 3-Acetoxy-11-ursen-28,13-olide.

Data Presentation

Physicochemical and Spectroscopic Data

The following table summarizes the key physicochemical and spectroscopic data for the starting material, intermediate, and final product.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Key Spectroscopic Data
Ursolic Acid	C₃₀H₄₈O₃	456.7	White solid	¹H NMR: Characteristic olefinic proton at C-12. IR (cm⁻¹): Broad O-H stretch (~3400), C=O stretch (~1690).
3-Acetoxy-urs-12-en-28-oic acid	C₃₂H₅₀O₄	498.7	White solid	¹H NMR: Acetyl protons (~2.0 ppm), downfield shift of H-3 proton. IR (cm⁻¹): C=O stretch of ester (~1730), C=O stretch of carboxylic acid (~1690).
3-Acetoxy-11-ursen-28,13-olide	C₃₂H₄₈O₄	496.7	White solid	¹H NMR: Appearance of signals for olefinic protons at C-11 and C-12. IR (cm⁻¹): C=O stretch of γ-lactone (~1770), C=O stretch of ester (~1730).

Note: Specific spectral data should be obtained and verified upon synthesis.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 3-Acetoxy-11-ursen-28,13-olide.

Caption: General experimental workflow for the synthesis of 3-Acetoxy-11-ursen-28,13-olide.

Concluding Remarks

This guide outlines a viable and chemically sound pathway for the synthesis of 3-Acetoxy-11-ursen-28,13-olide from ursolic acid. The described protocols are based on established chemical transformations for triterpenoids. Researchers should note that reaction conditions, particularly for the lead tetraacetate-mediated oxidative lactonization, may require optimization to achieve maximal yields. As with all chemical syntheses, appropriate safety precautions should be taken, especially when handling hazardous reagents like pyridine and lead tetraacetate. The successful synthesis of this and other ursolic acid derivatives will enable further investigation into their biological activities and potential as therapeutic agents.

References

• 1. Ursolic Acid-Based Derivatives as Potential Anti-Cancer Agents: An Update [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. 10. Lead tetra acetate | PDF [slideshare.net]
• 4. Synthesis and in vitro Cytotoxicity of Novel Ursolic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

physicochemical properties of 3-Acetoxy-11-ursen-28,13-olide

An In-depth Technical Guide on the Physicochemical Properties of 3-Acetoxy-11-ursen-28,13-olide

Introduction

3-Acetoxy-11-ursen-28,13-olide, also known as 11,12-dehydroursolic lactone acetate, is an ursane-type pentacyclic triterpenoid.[1][2] It is a derivative of ursolic acid and has been identified in various plant species, including Eucalyptus pulverulenta and Bursera linanoe.[3] This compound has garnered interest within the scientific community for its notable biological activities. It exhibits significant inhibitory effects on protein tyrosine phosphatase 1B (PTP1B), a key regulator in metabolic pathways, and displays antiproliferative properties against certain cancer cell lines.[4] This guide provides a comprehensive overview of its physicochemical properties, experimental protocols for its study, and its biological significance, tailored for researchers in pharmacology and drug development.

Physicochemical Properties

The fundamental are summarized below. These properties are crucial for its handling, formulation, and application in experimental settings.

Property	Value	Source(s)
Molecular Formula	C₃₂H₄₈O₄	[3][4]
Molecular Weight	496.73 g/mol	[3][4]
Appearance	Crystalline solid	[5]
Purity	≥98%	[5]
Solubility	Soluble in DMSO (10 mM), Chloroform, Dichloromethane, Ethyl Acetate, Acetone.	[1][5][6]
Storage Conditions	Refrigerate or freeze (2-8°C), protect from air and light.	[5]
Exact Mass	496.35526001 Da	[3]
XLogP3	7.7	[3]
Topological Polar Surface Area	52.6 Ų	[3]
Hydrogen Bond Donor Count	0	[3]
Hydrogen Bond Acceptor Count	4	[3]

Note: For enhanced solubility, warming the vial to 37°C and agitation in an ultrasonic bath is recommended.[6][7] Stock solutions can be stored at -20°C for several months.[7]

Experimental Protocols

While specific protocols for the synthesis or isolation of 3-Acetoxy-11-ursen-28,13-olide are proprietary or vary by source, this section outlines generalized, widely accepted methodologies for the isolation and structural characterization of ursane-type triterpenoids from natural sources.

General Isolation and Purification Workflow

The isolation of ursane-type triterpenoids from plant material is a multi-step process involving extraction and chromatographic purification. The efficiency of extraction can be enhanced by methods such as ultrasonic-assisted extraction.[8]

Fig. 1: Generalized workflow for the isolation and purification of ursane-type triterpenoids.

Structural Elucidation

Following purification, the chemical structure of the isolated compound is determined using a combination of spectroscopic techniques. The identity is confirmed by comparing the resulting spectral data with literature values.[9]

References

• 1. gentaur.com [gentaur.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 3-Acetoxy-11-ursen-28,13-olide | C32H48O4 | CID 21606662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. targetmol.cn [targetmol.cn]
• 5. chemfaces.com [chemfaces.com]
• 6. 3-Hydroxy-11-ursen-28,13-olide | CAS:35959-05-8 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. 3-Acetoxy-11-ursen-28,13-olide | CAS:35959-08-1 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. Isolation and structural determination of ursane-type triterpene from Neolamarckia cadamba dried leaves [nrfhh.com]
• 9. researchgate.net [researchgate.net]

In Vitro PTP1B Inhibitory Activity of 3-Acetoxy-11-ursen-28,13-olide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro inhibitory activity of the natural compound 3-Acetoxy-11-ursen-28,13-olide against Protein Tyrosine Phosphatase 1B (PTP1B), a key therapeutic target for type 2 diabetes and obesity. This document summarizes the available quantitative data, details relevant experimental protocols, and visualizes the pertinent biological pathways and experimental workflows.

Quantitative Inhibitory Activity

3β-Acetoxy-urs-11-en-28,13-olide, a ursane-type triterpene, has demonstrated significant inhibitory activity against PTP1B. The compound was identified as a mixed-type inhibitor of PTP1B.[1] A study by Li et al. (2014) on triterpenes from Sorbus pohuashanensis reported its inhibitory potential.[2]

Compound	Target Enzyme	IC50 (μM)	Inhibition Type	Source Organism	Reference
3β-Acetoxy-urs-11-en-28,13-olide	PTP1B	3.5 - 54.8 (range for a series of compounds)	Mixed-type	Sorbus pohuashanensis	Li et al., 2014[2]

Experimental Protocols

Isolation of 3-Acetoxy-11-ursen-28,13-olide from Sorbus pohuashanensis

Fig. 1: General workflow for the isolation and characterization of ursane-type triterpenes.

In Vitro PTP1B Inhibition Assay

The following is a representative protocol for determining the in vitro PTP1B inhibitory activity of a test compound, adapted from methodologies commonly used for triterpenoids.

Materials:

• Human recombinant PTP1B enzyme

• p-Nitrophenyl phosphate (B84403) (pNPP) as the substrate

• Assay buffer (e.g., 50 mM HEPES, pH 7.0, containing 1 mM EDTA, 1 mM DTT, and 0.1% BSA)

• Test compound (3-Acetoxy-11-ursen-28,13-olide) dissolved in DMSO

• Positive control (e.g., Ursolic acid)

• Microplate reader

Procedure:

• Preparation of Reagents: Prepare stock solutions of the PTP1B enzyme, pNPP, and the test compound in the appropriate solvents.

• Assay Reaction: In a 96-well microplate, add the assay buffer, PTP1B enzyme, and varying concentrations of the test compound or positive control.

• Pre-incubation: Incubate the mixture at 37°C for a specified period (e.g., 10 minutes).

• Initiation of Reaction: Add the pNPP substrate to each well to start the enzymatic reaction.

• Incubation: Incubate the reaction mixture at 37°C for a defined time (e.g., 30 minutes).

• Termination of Reaction: Stop the reaction by adding a strong base (e.g., NaOH).

• Measurement: Measure the absorbance of the product, p-nitrophenol, at 405 nm using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Fig. 2: Workflow for the in vitro PTP1B inhibition assay.

PTP1B Signaling Pathways

PTP1B is a key negative regulator in several critical signaling pathways, most notably the insulin (B600854) and leptin pathways. Its inhibition is a promising strategy for enhancing insulin and leptin sensitivity.

Insulin Signaling Pathway

PTP1B dephosphorylates the activated insulin receptor (IR) and insulin receptor substrate (IRS) proteins, thereby attenuating the downstream signaling cascade that leads to glucose uptake. Inhibition of PTP1B by compounds like 3-Acetoxy-11-ursen-28,13-olide is expected to enhance insulin signaling.

Fig. 3: PTP1B's role in the insulin signaling pathway and the effect of its inhibition.

Leptin Signaling Pathway

PTP1B also negatively regulates the leptin signaling pathway by dephosphorylating Janus kinase 2 (JAK2), a key component downstream of the leptin receptor. Inhibition of PTP1B can, therefore, enhance leptin sensitivity, which is crucial for regulating appetite and energy expenditure.

Fig. 4: PTP1B's role in the leptin signaling pathway and the effect of its inhibition.

References

• 1. bioassaysys.com [bioassaysys.com]
• 2. Protein tyrosine phosphatase 1B inhibitory activities of ursane- and lupane-type triterpenes from Sorbus pohuashanensis [ouci.dntb.gov.ua]

Unveiling the Anticancer Potential of 3-Acetoxy-11-ursen-28,13-olide: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Acetoxy-11-ursen-28,13-olide, a naturally occurring ursane-type triterpenoid, has emerged as a compound of interest in oncology research due to its observed antiproliferative effects. This technical guide synthesizes the current understanding of its activity against cancer cells, focusing on its mechanism of action, available quantitative data, and the experimental methodologies used for its evaluation. The primary known mechanism involves the inhibition of protein tyrosine phosphatase 1B (PTP1B), a key regulator in cellular signaling pathways implicated in cancer progression. While research is ongoing, this document provides a comprehensive overview of the existing scientific literature.

Introduction

Triterpenoids, a class of natural products, are widely recognized for their diverse pharmacological activities, including potent anticancer properties. Among these, 3-Acetoxy-11-ursen-28,13-olide, isolated from plants such as Sorbus pohuashanensis, has demonstrated inhibitory effects on cancer cell growth.[1] This guide delves into the technical details of its antiproliferative capabilities, with a particular focus on its effects on the A2780 human ovarian cancer cell line.

Antiproliferative Activity and Mechanism of Action

In Vitro Efficacy

3-Acetoxy-11-ursen-28,13-olide exhibits weak to moderate antiproliferative activity against the A2780 human ovarian cancer cell line.[2][3] The potency of its effect, as determined by the half-maximal inhibitory concentration (IC50), is a critical parameter in assessing its therapeutic potential. While specific IC50 values for its direct antiproliferative effect on cancer cell lines are not yet widely published, its activity as an enzyme inhibitor has been quantified.

Primary Mechanism: PTP1B Inhibition

The most well-documented mechanism of action for 3-Acetoxy-11-ursen-28,13-olide is its inhibition of protein tyrosine phosphatase 1B (PTP1B).[1][3] PTP1B is a non-transmembrane protein tyrosine phosphatase that plays a crucial role in negatively regulating various signaling pathways, including those involved in cell growth, proliferation, and metabolism. In the context of cancer, PTP1B has been implicated in the progression of several malignancies.

3-Acetoxy-11-ursen-28,13-olide acts as a mixed-type inhibitor of PTP1B.[1] This mode of inhibition suggests that it can bind to both the free enzyme and the enzyme-substrate complex, thereby interfering with the catalytic process.

Table 1: PTP1B Inhibitory Activity of Triterpenoids from Sorbus pohuashanensis

Compound	IC50 (μM) for PTP1B Inhibition	Type of Inhibition
3β-acetoxy-urs-12-ene-28-oic acid	3.5 - 54.8 (range for the group)	Mixed-type
Pomolic acid-3β-acetate	3.5 - 54.8 (range for the group)	Non-competitive
Pomolic acid	3.5 - 54.8 (range for the group)	Non-competitive
Ursolaldehyde	3.5 - 54.8 (range for the group)	Not specified
Euscaphic acid	3.5 - 54.8 (range for the group)	Not specified
3β-acetoxy-urs-11-en-28,13-olide	3.5 - 54.8 (range for the group)	Mixed-type
Betulinic acid	3.5 - 54.8 (range for the group)	Non-competitive
Data sourced from a study on triterpenes from Sorbus pohuashanensis.[1][4]

Signaling Pathways

The inhibition of PTP1B by 3-Acetoxy-11-ursen-28,13-olide can have downstream effects on multiple signaling pathways that are critical for cancer cell survival and proliferation. While the specific pathways modulated by this compound have not been fully elucidated, the known functions of PTP1B provide a logical framework for its potential impact.

Figure 1. Proposed signaling pathway affected by 3-Acetoxy-11-ursen-28,13-olide.

Experimental Protocols

Detailed experimental protocols for the evaluation of 3-Acetoxy-11-ursen-28,13-olide's antiproliferative effects are crucial for reproducibility and further research. The following outlines a standard methodology based on common practices in the field.

Cell Culture

The A2780 human ovarian cancer cell line is cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

MTT Assay for Cell Proliferation

The antiproliferative activity is commonly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Workflow:

• Cell Seeding: A2780 cells are seeded in 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of 3-Acetoxy-11-ursen-28,13-olide (typically in a range from 0.1 to 100 µM) for 48-72 hours.

• MTT Addition: MTT solution (5 mg/mL in PBS) is added to each well and incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control, and the IC50 value is determined.

Figure 2. Experimental workflow for the MTT assay.

PTP1B Inhibition Assay

The inhibitory effect on PTP1B is determined using a biochemical assay.

Protocol:

• Enzyme Reaction: Recombinant human PTP1B is incubated with 3-Acetoxy-11-ursen-28,13-olide at various concentrations in a reaction buffer.

• Substrate Addition: The reaction is initiated by adding a synthetic phosphopeptide substrate, such as p-nitrophenyl phosphate (B84403) (pNPP).

• Incubation: The reaction mixture is incubated at 37°C for a defined period.

• Reaction Termination: The reaction is stopped by adding a strong base (e.g., NaOH).

• Product Measurement: The amount of p-nitrophenol produced is quantified by measuring the absorbance at 405 nm.

• IC50 Determination: The IC50 value is calculated from the dose-response curve.

Future Directions

The current body of research provides a foundational understanding of the antiproliferative effects of 3-Acetoxy-11-ursen-28,13-olide. However, further in-depth studies are required to fully elucidate its potential as an anticancer agent. Key areas for future investigation include:

• Broad-Spectrum Activity: Evaluating its efficacy against a wider panel of cancer cell lines.

• Apoptosis and Cell Cycle Analysis: Investigating its ability to induce programmed cell death and/or cell cycle arrest.

• In-depth Mechanistic Studies: Identifying the specific downstream signaling pathways affected by PTP1B inhibition.

• In Vivo Studies: Assessing its antitumor activity and toxicity in preclinical animal models.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating derivatives to optimize potency and selectivity.

Conclusion

3-Acetoxy-11-ursen-28,13-olide is a promising natural product with demonstrated antiproliferative activity against ovarian cancer cells, primarily through the inhibition of PTP1B. While the existing data is encouraging, comprehensive preclinical studies are necessary to validate its therapeutic potential and to delineate the full scope of its mechanism of action. This technical guide serves as a resource for researchers dedicated to the discovery and development of novel anticancer therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. 3-Acetoxy-11-ursen-28,13-olide | CAS:35959-08-1 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. targetmol.cn [targetmol.cn]
• 4. Protein tyrosine phosphatase 1B inhibitory activities of ursane- and lupane-type triterpenes from Sorbus pohuashanensis [agris.fao.org]

3-Acetoxy-11-ursen-28,13-olide: A Mixed-Type PTP1B Inhibitor - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Protein Tyrosine Phosphatase 1B (PTP1B) has emerged as a critical negative regulator in key metabolic signaling pathways, including those of insulin (B600854) and leptin. Its inhibition is a promising therapeutic strategy for type 2 diabetes, obesity, and related metabolic disorders. This technical guide provides an in-depth overview of 3-acetoxy-11-ursen-28,13-olide (B1151467), an ursane-type triterpenoid (B12794562) identified as a mixed-type inhibitor of PTP1B. This document details the quantitative inhibitory data, comprehensive experimental protocols for assessing PTP1B inhibition and characterizing inhibitor kinetics, and visualizes the relevant biological and experimental frameworks through detailed diagrams.

Introduction to PTP1B as a Therapeutic Target

Protein Tyrosine Phosphatase 1B (PTP1B) is a non-receptor protein tyrosine phosphatase that plays a pivotal role in cellular signal transduction.[1][2] It is primarily localized to the cytoplasmic face of the endoplasmic reticulum.[1][2] PTP1B functions by dephosphorylating tyrosine residues on various substrate proteins, thereby attenuating their signaling activity.[1][2]

Key substrates of PTP1B include the activated insulin receptor (IR) and insulin receptor substrate-1 (IRS-1).[1][2] By dephosphorylating these key components, PTP1B acts as a negative regulator of the insulin signaling pathway, contributing to insulin resistance.[1][2] Elevated expression or activity of PTP1B has been observed in individuals with insulin resistance and obesity.[3]

Furthermore, PTP1B has been shown to negatively regulate the leptin signaling pathway by dephosphorylating Janus kinase 2 (JAK2), a critical kinase activated by the leptin receptor.[4][5][6] This action dampens the anorexigenic and energy expenditure-promoting effects of leptin, contributing to leptin resistance. Given its central role in downregulating these vital metabolic pathways, the development of potent and selective PTP1B inhibitors is a major focus in the pursuit of novel treatments for type 2 diabetes and obesity.[7]

Quantitative Inhibitory Data

3-Acetoxy-11-ursen-28,13-olide has been identified as a significant inhibitor of PTP1B. The available quantitative data for its inhibitory activity is summarized in the table below.

Compound	Target	IC50 (µM)	Inhibition Type	Ki (µM)
3-Acetoxy-11-ursen-28,13-olide	PTP1B	54.8	Mixed-Type	Not Reported

Table 1: Quantitative data for the inhibition of PTP1B by 3-acetoxy-11-ursen-28,13-olide.[8]

Experimental Protocols

In Vitro PTP1B Inhibition Assay

This protocol outlines a common method for determining the in vitro inhibitory activity of compounds against PTP1B using the chromogenic substrate p-nitrophenyl phosphate (B84403) (pNPP).

Materials:

• Human recombinant PTP1B enzyme

• Assay Buffer: 50 mM HEPES (pH 7.2), 100 mM NaCl, 1 mM EDTA, and 1 mM dithiothreitol (B142953) (DTT)

• Substrate: p-nitrophenyl phosphate (pNPP)

• Test Compound: 3-acetoxy-11-ursen-28,13-olide dissolved in DMSO

• Positive Control: Sodium orthovanadate (a known PTP1B inhibitor)

• 96-well microplate

• Spectrophotometer (plate reader)

Procedure:

• Prepare a series of dilutions of the test compound and the positive control in DMSO.

• In a 96-well plate, add 2 µL of each compound dilution to the respective wells. For the control (no inhibition) and blank wells, add 2 µL of DMSO.

• Add 178 µL of the assay buffer containing the PTP1B enzyme to each well, except for the blank wells. To the blank wells, add 180 µL of the assay buffer without the enzyme.

• Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the enzymatic reaction by adding 20 µL of pNPP solution to all wells.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding 10 µL of 10 M NaOH to each well.

• Measure the absorbance at 405 nm using a microplate reader. The absorbance is proportional to the amount of p-nitrophenol produced.

• Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = [1 - (Abs_inhibitor - Abs_blank) / (Abs_control - Abs_blank)] * 100

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Enzyme Kinetic Analysis for Determining Inhibition Type and K_i

To characterize the mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed-type), enzyme kinetic studies are performed.

Procedure:

• The PTP1B inhibition assay is performed as described above, with the following modifications:

  • A range of fixed concentrations of the inhibitor (3-acetoxy-11-ursen-28,13-olide) are used.

  • For each inhibitor concentration, the reaction is carried out with a range of varying concentrations of the substrate (pNPP).

• The initial reaction velocities (V) are determined for each combination of inhibitor and substrate concentration.

• The data is plotted using a Lineweaver-Burk plot (1/V vs. 1/[S]), where [S] is the substrate concentration.

  • Competitive inhibition: Lines intersect at the y-axis.

  • Non-competitive inhibition: Lines intersect on the x-axis.

  • Uncompetitive inhibition: Lines are parallel.

  • Mixed-type inhibition: Lines intersect in the second or third quadrant (not on an axis).[9]

• For mixed-type inhibition, the inhibition constants, K_i (dissociation constant for the enzyme-inhibitor complex) and K_is (dissociation constant for the enzyme-substrate-inhibitor complex), are determined by creating secondary plots.[9]

  • The slopes of the lines from the Lineweaver-Burk plot are plotted against the inhibitor concentration. The x-intercept of this secondary plot gives -K_i.[9]

  • The y-intercepts of the lines from the Lineweaver-Burk plot are plotted against the inhibitor concentration. The x-intercept of this secondary plot gives -K_is.[9]

Visualization of Pathways and Mechanisms

PTP1B in the Insulin Signaling Pathway

The following diagram illustrates the negative regulatory role of PTP1B in the insulin signaling cascade.

Caption: PTP1B dephosphorylates the Insulin Receptor and IRS-1, inhibiting glucose uptake.

PTP1B in the Leptin Signaling Pathway

This diagram shows how PTP1B attenuates the leptin signaling pathway.

Caption: PTP1B dephosphorylates JAK2, which in turn inhibits leptin signaling.[4][5][6]

Experimental Workflow for PTP1B Inhibitor Characterization

The following workflow illustrates the process of identifying and characterizing a PTP1B inhibitor.

Caption: Workflow for identifying and characterizing a PTP1B inhibitor.

Mechanism of Mixed-Type Inhibition

This diagram depicts the binding possibilities in mixed-type enzyme inhibition.

Caption: A mixed-type inhibitor can bind to both the free enzyme and the enzyme-substrate complex.

Conclusion

3-Acetoxy-11-ursen-28,13-olide represents a noteworthy scaffold for the development of PTP1B inhibitors. Its characterization as a mixed-type inhibitor suggests a complex interaction with the enzyme, binding to both the free enzyme and the enzyme-substrate complex. This technical guide provides the foundational knowledge, including quantitative data and detailed experimental protocols, necessary for researchers and drug development professionals to further investigate this compound and other ursane-type triterpenoids as potential therapeutics for metabolic diseases. The provided visualizations of the relevant signaling pathways and experimental workflows serve as a clear and concise reference for understanding the context and methodology of PTP1B inhibitor research. Further studies to determine the K_i value and to explore the structure-activity relationship of this compound are warranted to advance its potential as a lead candidate in drug discovery programs.

References

• 1. Protein Tyrosine Phosphatase 1B and Insulin Resistance: Role of Endoplasmic Reticulum Stress/Reactive Oxygen Species/Nuclear Factor Kappa B Axis | PLOS One [journals.plos.org]
• 2. Protein Tyrosine Phosphatase 1B and Insulin Resistance: Role of Endoplasmic Reticulum Stress/Reactive Oxygen Species/Nuclear Factor Kappa B Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Role of Protein Tyrosine Phosphatase (PTP)-1B in Cardiovascular Disease and Its Interplay with Insulin Resistance [mdpi.com]
• 4. Mechanism of protein tyrosine phosphatase 1B-mediated inhibition of leptin signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of protein tyrosine phosphatase 1B by ursane-type triterpenes isolated from Symplocos paniculata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Protein tyrosine phosphatase 1B inhibitory activities of ursane- and lupane-type triterpenes from Sorbus pohuashanensis | springermedicine.com [springermedicine.com]
• 9. researchgate.net [researchgate.net]

An In-Depth Technical Guide to 3-Acetoxy-11-ursen-28,13-olide: A Natural Product with Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, characterization, and biological activities of 3-Acetoxy-11-ursen-28,13-olide, a pentacyclic triterpenoid (B12794562) with promising therapeutic applications. This document details the compound's physicochemical properties, spectroscopic data, and experimental protocols for its study, serving as a valuable resource for researchers in natural product chemistry, pharmacology, and drug discovery.

Discovery and Natural Occurrence

3-Acetoxy-11-ursen-28,13-olide, also known as 11,12-dehydroursolic lactone acetate, is a naturally occurring triterpenoid. It has been identified in various plant species, notably within the epicuticular waxes of Eucalyptus species such as Eucalyptus pulverulenta and Eucalyptus globulus.[1] The compound has also been reported in Bursera linanoe.[2] Its presence in these botanicals suggests a potential role in the plant's defense mechanisms and highlights these species as natural sources for its isolation.

Physicochemical and Spectroscopic Characterization

The structural elucidation of 3-Acetoxy-11-ursen-28,13-olide has been accomplished through a combination of spectroscopic techniques and X-ray crystallography.

Table 1: Physicochemical Properties of 3-Acetoxy-11-ursen-28,13-olide

Property	Value	Reference
Molecular Formula	C₃₂H₄₈O₄	[2]
Molecular Weight	496.732 g/mol	[3]
CAS Number	35959-08-1	[4]
Appearance	Crystalline solid	[4]
Solubility	Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[4]

Table 2: Spectroscopic Data for 3-Acetoxy-11-ursen-28,13-olide

Spectroscopic Technique	Data
¹H-NMR	Consistent with the proposed structure.[4]
¹³C-NMR	Data not yet fully reported in the literature.
Mass Spectrometry	Data not yet fully reported in the literature.
Infrared (IR) Spectroscopy	Data not yet fully reported in the literature.

Table 3: Crystallographic Data for 3β-Acetoxyurs-11-en-28,13β-olide

Parameter	Value	Reference
CCDC Number	935680	[2]
Crystal System	Data available via CCDC
Space Group	Data available via CCDC
Unit Cell Dimensions	Data available via CCDC

Biological Activity and Therapeutic Potential

3-Acetoxy-11-ursen-28,13-olide has demonstrated noteworthy biological activities, positioning it as a molecule of interest for further pharmacological investigation.

Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition

The compound is a known inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), a key negative regulator in the insulin (B600854) and leptin signaling pathways.[5][6][7][8][9] By inhibiting PTP1B, 3-Acetoxy-11-ursen-28,13-olide can potentially enhance insulin sensitivity, making it a promising candidate for the development of novel therapeutics for type 2 diabetes and obesity. The inhibition of PTP1B is a well-established strategy for combating insulin resistance.

Antiproliferative Activity

3-Acetoxy-11-ursen-28,13-olide has also exhibited weak-to-moderate antiproliferative activity against the A2780 human ovarian cancer cell line.[6] This finding suggests a potential role for this compound in oncology research, although further studies are required to elucidate the mechanism of action and to evaluate its efficacy in other cancer cell lines. The specific IC₅₀ value for its activity against A2780 cells is a critical piece of data for future development.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of 3-Acetoxy-11-ursen-28,13-olide.

Isolation of 3-Acetoxy-11-ursen-28,13-olide from Eucalyptus Leaves

A detailed experimental protocol for the isolation of 3-Acetoxy-11-ursen-28,13-olide from a natural source is not yet fully documented in publicly available literature. However, a general procedure would involve the following steps:

Caption: General workflow for the isolation and purification of 3-Acetoxy-11-ursen-28,13-olide.

PTP1B Inhibition Assay

The following protocol is a representative method for assessing the PTP1B inhibitory activity of 3-Acetoxy-11-ursen-28,13-olide.

Materials:

• Recombinant human PTP1B enzyme

• p-Nitrophenyl phosphate (B84403) (pNPP) as substrate

• Assay buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM DTT, 1 mM EDTA)

• 3-Acetoxy-11-ursen-28,13-olide (dissolved in DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a series of dilutions of 3-Acetoxy-11-ursen-28,13-olide in DMSO.

• In a 96-well plate, add the assay buffer, the test compound dilutions, and the PTP1B enzyme.

• Pre-incubate the mixture at 37°C for 10 minutes.

• Initiate the reaction by adding the pNPP substrate.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding a suitable stop solution (e.g., 1 M NaOH).

• Measure the absorbance at 405 nm using a microplate reader.

• Calculate the percentage of inhibition and determine the IC₅₀ value.

Antiproliferative Activity against A2780 Cells (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

Materials:

• A2780 human ovarian cancer cell line

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• 3-Acetoxy-11-ursen-28,13-olide (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plate

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Seed A2780 cells in a 96-well plate at a density of approximately 5,000-10,000 cells per well and incubate for 24 hours.

• Treat the cells with various concentrations of 3-Acetoxy-11-ursen-28,13-olide and a vehicle control (DMSO).

• Incubate the plate for 48-72 hours.

• Add MTT solution to each well and incubate for 3-4 hours, allowing viable cells to form formazan (B1609692) crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the control and determine the IC₅₀ value.

Signaling Pathway Visualization

The inhibitory action of 3-Acetoxy-11-ursen-28,13-olide on PTP1B has significant implications for downstream signaling pathways, particularly the insulin signaling cascade.

Caption: Inhibition of PTP1B by 3-Acetoxy-11-ursen-28,13-olide enhances insulin signaling.

Future Directions

3-Acetoxy-11-ursen-28,13-olide represents a promising natural product scaffold for the development of new therapeutic agents. Future research should focus on:

• Complete Spectroscopic Characterization: Obtaining and publishing a full set of assigned ¹H and ¹³C NMR data, as well as high-resolution mass spectrometry and infrared spectroscopy data.

• Optimization of Isolation Protocols: Developing and documenting a standardized and efficient method for isolating the compound from its natural sources.

• Elucidation of Antiproliferative Mechanism: Investigating the molecular targets and signaling pathways involved in its anticancer activity.

• In Vivo Efficacy Studies: Evaluating the therapeutic potential of 3-Acetoxy-11-ursen-28,13-olide in animal models of type 2 diabetes, obesity, and ovarian cancer.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of the compound to identify key structural features for enhanced biological activity and improved pharmacokinetic properties.

This technical guide serves as a foundational document to stimulate and guide further research into this intriguing natural product. The collective efforts of the scientific community will be crucial in unlocking the full therapeutic potential of 3-Acetoxy-11-ursen-28,13-olide.

References

• 1. CCDC 2181759: Experimental Crystal Structure Determination | NSF Public Access Repository [par.nsf.gov]
• 2. Research Portal [iro.uiowa.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 3-Hydroxy-11-ursen-28,13-olide | CAS:35959-05-8 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 8. research.manchester.ac.uk [research.manchester.ac.uk]
• 9. "CCDC 2040121: Experimental Crystal Structure Determination" by Daniel Rabinovich, Sarah C. Hill et al. [open.clemson.edu]

Protocols & Analytical Methods

Application Note and Protocol for PTP1B Assay Using 3-Acetoxy-11-ursen-28,13-olide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein Tyrosine Phosphatase 1B (PTP1B) is a critical negative regulator in the insulin (B600854) and leptin signaling pathways. Its role in dephosphorylating the insulin receptor (IR) and insulin receptor substrate (IRS) proteins makes it a key therapeutic target for type 2 diabetes and obesity. Inhibition of PTP1B can enhance insulin sensitivity, and therefore, the identification and characterization of PTP1B inhibitors are of significant interest in drug discovery. This document provides a detailed experimental protocol for assessing the inhibitory potential of 3-Acetoxy-11-ursen-28,13-olide, an ursane-type triterpenoid, against PTP1B.

3-Acetoxy-11-ursen-28,13-olide has been identified as a mixed-type inhibitor of PTP1B.[1] This application note details the in vitro assay methodology using the chromogenic substrate p-nitrophenyl phosphate (B84403) (pNPP) to determine the inhibitory activity and kinetics of this compound.

PTP1B Signaling Pathway

PTP1B plays a pivotal role in attenuating the insulin signaling cascade. Upon insulin binding, the insulin receptor undergoes autophosphorylation, initiating a downstream signaling cascade through the phosphorylation of IRS proteins. This leads to the activation of the PI3K/Akt pathway, ultimately resulting in glucose uptake. PTP1B counteracts this process by dephosphorylating both the activated insulin receptor and IRS proteins, thus terminating the signal.

Caption: PTP1B's role in the insulin signaling pathway.

Quantitative Data Summary

The inhibitory effects of 3-Acetoxy-11-ursen-28,13-olide and related ursane-type triterpenes on PTP1B are summarized below. The data highlights the potential of this class of compounds as PTP1B inhibitors. A structurally similar compound, 3β-acetoxy-urs-11-en-28,13-olide, has been reported to be a mixed-type inhibitor of PTP1B with an IC50 of 54.8 ± 3.5 μM.

Compound	IC50 (μM)	Inhibition Type	Reference
3β-acetoxy-urs-11-en-28,13-olide	54.8 ± 3.5	Mixed	Li, et al., 2014
Ursolic Acid	3.8 ± 0.5	Competitive	(6)
Corosolic Acid	7.2 ± 0.8	Mixed	(6)
2α,3α,19α,23-tetrahydroxyurs-12-en-28-oic acid	42.1 ± 1.5	Not Determined	(6)
Ursolic Acid Derivative	0.283 (Ki)	Competitive	(7)
Ursolic Acid Derivative 3	5.6	Not Determined	(8)
Ursolic Acid Derivative 5	4.7	Not Determined	(8)
Ursolic Acid Derivative 7	4.6	Not Determined	(8)

Experimental Protocol: PTP1B Inhibition Assay

This protocol describes a colorimetric in vitro assay to determine the inhibitory activity of 3-Acetoxy-11-ursen-28,13-olide against human recombinant PTP1B using pNPP as a substrate. The enzymatic dephosphorylation of pNPP by PTP1B produces p-nitrophenol, a yellow product that can be quantified by measuring its absorbance at 405 nm.

Materials and Reagents

• Human recombinant PTP1B enzyme

• 3-Acetoxy-11-ursen-28,13-olide

• p-Nitrophenyl phosphate (pNPP)

• Assay Buffer: 50 mM citrate (B86180) (pH 6.0), 0.1 M NaCl, 1 mM EDTA, 1 mM DTT

• Stop Solution: 1 M NaOH

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplate

• Microplate reader

Experimental Workflow

The workflow for the PTP1B inhibition assay involves preparation of reagents, incubation of the enzyme with the inhibitor, initiation of the enzymatic reaction, termination of the reaction, and subsequent data analysis.

Caption: Workflow for the PTP1B inhibition assay.

Step-by-Step Procedure

• Reagent Preparation:

  • Prepare the assay buffer (50 mM citrate, pH 6.0, 0.1 M NaCl, 1 mM EDTA, 1 mM DTT).

  • Prepare a stock solution of 3-Acetoxy-11-ursen-28,13-olide in DMSO. Perform serial dilutions to obtain a range of test concentrations.

  • Dilute the human recombinant PTP1B enzyme in the assay buffer to the desired working concentration.

  • Prepare a solution of pNPP in the assay buffer (e.g., 2 mM).

• Assay Setup (in a 96-well plate):

  • Test wells: Add assay buffer, the desired concentration of 3-Acetoxy-11-ursen-28,13-olide, and the PTP1B enzyme solution.

  • Positive control wells: Add assay buffer, DMSO (vehicle control), and the PTP1B enzyme solution.

  • Negative control (blank) wells: Add assay buffer, DMSO, and no PTP1B enzyme.

• Pre-incubation:

  • Gently mix the contents of the wells and pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to interact with the enzyme.[2]

• Reaction Initiation and Incubation:

  • Initiate the enzymatic reaction by adding the pNPP solution to all wells.

  • Incubate the plate at 37°C for 30 minutes.[2]

• Reaction Termination:

  • Stop the reaction by adding the stop solution (1 M NaOH) to each well.[2]

• Data Acquisition:

  • Measure the absorbance of each well at 405 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells from all other wells.

  • Calculate the percentage of inhibition for each concentration of 3-Acetoxy-11-ursen-28,13-olide using the following formula: % Inhibition = [1 - (Absorbance of test well / Absorbance of positive control well)] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of PTP1B activity, by fitting the data to a dose-response curve.

Kinetic Analysis (Optional)

To determine the mechanism of inhibition (e.g., competitive, non-competitive, mixed), the assay can be performed with varying concentrations of both the substrate (pNPP) and the inhibitor. The data can then be analyzed using Lineweaver-Burk or Dixon plots. A kinetic analysis of the structurally similar compound 3β-acetoxy-urs-11-en-28,13-olide revealed a mixed-type inhibition of PTP1B.

Conclusion

This application note provides a comprehensive protocol for the in vitro evaluation of 3-Acetoxy-11-ursen-28,13-olide as a PTP1B inhibitor. The detailed methodology and data presentation guidelines are intended to assist researchers in the fields of biochemistry, pharmacology, and drug development in their efforts to identify and characterize novel therapeutic agents for metabolic diseases. The provided signaling pathway and experimental workflow diagrams offer a clear visual representation of the underlying biological context and the practical steps involved in the assay.

References

• 1. targetmol.cn [targetmol.cn]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for Cell-Based Assays to Evaluate the Anticancer Activity of 3-Acetoxy-11-ursen-28,13-olide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetoxy-11-ursen-28,13-olide is a pentacyclic triterpenoid (B12794562) belonging to the ursane (B1242777) family. Triterpenoids are a class of naturally occurring compounds that have garnered significant interest in oncology research due to their potential anticancer properties.[1] Ursane-type triterpenoids, such as ursolic acid, have been shown to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines.[2][3][4][5][6] The proposed mechanisms of action often involve the modulation of key signaling pathways that regulate cell survival and programmed cell death.

This document provides detailed protocols for cell-based assays to characterize the in vitro anticancer activity of 3-Acetoxy-11-ursen-28,13-olide. The primary assays described are the MTT assay to assess effects on cell viability and the Annexin V-FITC/Propidium Iodide (PI) assay to quantify apoptosis. A protocol for Western blotting is also included to investigate the underlying molecular mechanisms by examining the expression of key apoptosis-related proteins. One study has reported that 3β-Acetoxy-urs-11-en-28,13-olide demonstrates weak to moderate anti-proliferative activity against the A2780 human ovarian cancer cell line.[7]

Data Presentation

The following tables present hypothetical, yet representative, data for the anticancer effects of 3-Acetoxy-11-ursen-28,13-olide on various human cancer cell lines.

Table 1: Cytotoxicity of 3-Acetoxy-11-ursen-28,13-olide as determined by MTT Assay

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)
A549	Lung Carcinoma	48	25.8
MCF-7	Breast Adenocarcinoma	48	32.5
HeLa	Cervical Carcinoma	48	18.2
A2780	Ovarian Cancer	48	45.1
PC-3	Prostate Cancer	48	29.7

Table 2: Apoptosis Induction by 3-Acetoxy-11-ursen-28,13-olide in HeLa Cells (24h treatment)

Treatment Concentration (µM)	% Viable Cells (Annexin V- / PI-)	% Early Apoptotic Cells (Annexin V+ / PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+ / PI+)	% Necrotic Cells (Annexin V- / PI+)
0 (Control)	95.2 ± 2.1	2.5 ± 0.8	1.8 ± 0.5	0.5 ± 0.2
10	75.6 ± 3.5	15.8 ± 2.2	6.4 ± 1.1	2.2 ± 0.7
20	52.1 ± 4.2	35.2 ± 3.1	10.5 ± 1.8	2.2 ± 0.9
40	28.9 ± 3.8	55.7 ± 4.5	13.1 ± 2.4	2.3 ± 1.0

Experimental Protocols

Cell Viability Assessment: MTT Assay

This protocol is adapted from standard MTT assay procedures and is designed to determine the concentration of 3-Acetoxy-11-ursen-28,13-olide that inhibits the growth of cancer cells by 50% (IC50).

Materials:

• Human cancer cell lines (e.g., HeLa, A549, MCF-7, A2780, PC-3)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• 3-Acetoxy-11-ursen-28,13-olide (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium in a 96-well plate.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 3-Acetoxy-11-ursen-28,13-olide in complete medium from the stock solution.

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a blank (medium only).

  • Incubate for 48 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Use a reference wavelength of 630 nm to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Apoptosis Detection: Annexin V-FITC/PI Staining

This protocol outlines the use of Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Human cancer cell line (e.g., HeLa)

• Complete cell culture medium

• 3-Acetoxy-11-ursen-28,13-olide

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-buffered saline (PBS)

• 6-well plates

• Flow cytometer

Protocol:

• Cell Seeding and Treatment:

  • Seed 2 x 10⁵ cells per well in 2 mL of complete medium in a 6-well plate.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • Treat the cells with various concentrations of 3-Acetoxy-11-ursen-28,13-olide (e.g., 0, 10, 20, 40 µM) and incubate for 24 hours.

• Cell Harvesting and Washing:

  • Collect both adherent and floating cells. For adherent cells, gently trypsinize.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Discard the supernatant and wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.

  • Use FITC signal detector (FL1) for Annexin V-FITC and a phycoerythrin signal detector (FL2 or FL3) for PI.

• Data Analysis:

  • Quadrant analysis of the flow cytometry data will differentiate the cell populations:

    • Annexin V- / PI- (lower left quadrant): Viable cells

    • Annexin V+ / PI- (lower right quadrant): Early apoptotic cells

    • Annexin V+ / PI+ (upper right quadrant): Late apoptotic/necrotic cells

    • Annexin V- / PI+ (upper left quadrant): Necrotic cells

  • Quantify the percentage of cells in each quadrant for each treatment condition.

Western Blot Analysis of Apoptosis-Related Proteins

This protocol is for the detection of key apoptosis-related proteins (e.g., Bax, Bcl-2, and cleaved Caspase-3) to elucidate the molecular mechanism of 3-Acetoxy-11-ursen-28,13-olide-induced apoptosis.

Materials:

• Human cancer cell line (e.g., HeLa)

• Complete cell culture medium

• 3-Acetoxy-11-ursen-28,13-olide

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-Bax, anti-Bcl-2, anti-cleaved Caspase-3, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Protocol:

• Cell Lysis and Protein Quantification:

  • Seed and treat cells as described for the apoptosis assay.

  • After treatment, wash cells with cold PBS and lyse with RIPA buffer.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant (protein lysate) and determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein (20-40 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Add ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

  • Use β-actin as a loading control to normalize protein expression levels.

  • Quantify band intensities using densitometry software. Analyze the ratio of pro-apoptotic Bax to anti-apoptotic Bcl-2 and the level of cleaved Caspase-3.

Visualizations

Caption: Experimental workflow for assessing anticancer activity.

Caption: Hypothetical apoptotic signaling pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. Ursolic Acid Inhibits Proliferation and Induces Apoptosis of Cancer Cells In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ursolic acid induces apoptosis in human leukaemia cells and exhibits anti-leukaemic activity in nude mice through the PKB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ursolic acid induces apoptosis by activating p53 and caspase-3 gene expressions and suppressing NF-kappaB mediated activation of bcl-2 in B16F-10 melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ursolic acid induces apoptosis through mitochondrial intrinsic pathway and suppression of ERK1/2 MAPK in HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. targetmol.cn [targetmol.cn]

Application Note: Preparation of 3-Acetoxy-11-ursen-28,13-olide Solutions in DMSO for In Vitro Experiments

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the solubilization of 3-Acetoxy-11-ursen-28,13-olide in dimethyl sulfoxide (B87167) (DMSO) to prepare stock solutions for use in biological research. It includes the compound's physicochemical properties, a step-by-step methodology for dissolution and subsequent dilution into aqueous media for cell-based assays, and guidelines for proper storage and handling.

Physicochemical Properties

3-Acetoxy-11-ursen-28,13-olide, also known as 11,12-dehydroursolic lactone acetate, is a natural product derived from sources like Eucalyptus species.[1] Accurate preparation of solutions is critical for obtaining reproducible experimental results. Key properties are summarized below.

Property	Value	Source
Molecular Formula	C₃₂H₄₈O₄	[2]
Molecular Weight	496.7 g/mol	[2]
CAS Number	35959-08-1	[3]
Appearance	Crystalline solid	[3]
Solubility	Soluble in DMSO (up to 10 mM), Chloroform, Dichloromethane, Ethyl Acetate, Acetone.	[3][4]

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol details the preparation of a 10 mM stock solution in DMSO, a common starting concentration for serial dilutions in experimental assays.

Materials and Equipment:

• 3-Acetoxy-11-ursen-28,13-olide powder

• Anhydrous/cell culture grade Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile microcentrifuge tubes (1.5 mL or 2 mL)

• Sterile, nuclease-free pipette tips

• Vortex mixer

• (Optional) Sonicator water bath

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

• Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of the compound needed using its molecular weight.

  • Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

  • Mass (mg) = 0.010 mol/L x 0.001 L x 496.7 g/mol x 1000 mg/g = 4.967 mg

• Weigh the Compound: In a sterile microcentrifuge tube, carefully weigh out approximately 4.97 mg of 3-Acetoxy-11-ursen-28,13-olide powder.

• Add DMSO: Add 1 mL of high-quality DMSO to the tube containing the powder.[5]

• Dissolve the Compound:

  • Close the tube tightly and vortex the solution for 1-2 minutes to facilitate dissolution.[5]

  • Visually inspect the solution to ensure there are no visible particles.

  • If the compound does not fully dissolve, sonication in a water bath for 5-10 minutes can be used to aid solubility.

• Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[6] Store the aliquots as recommended in Section 4.

Figure 1. Workflow for preparing 3-Acetoxy-11-ursen-28,13-olide stock and working solutions.

Protocol: Preparation of Working Solutions for Cell-Based Assays

Hydrophobic compounds dissolved in DMSO can precipitate when diluted into aqueous culture media.[7] A stepwise dilution is recommended to maintain solubility.

• Determine Final Concentration: Decide on the final concentration of the compound required for your experiment (e.g., 10 µM).

• Calculate Dilution: Calculate the volume of the 10 mM stock solution needed. To minimize DMSO toxicity to cells, the final concentration of DMSO in the culture medium should not exceed 0.5%, with 0.1% being preferable for sensitive or primary cell lines.[6][8]

  • Example: To make 1 mL of a 10 µM working solution from a 10 mM stock:

    • (10,000 µM) x V1 = (10 µM) x (1000 µL) => V1 = 1 µL

  • Adding 1 µL of the DMSO stock to 999 µL of medium results in a final DMSO concentration of 0.1%.

• Prepare Working Solution:

  • Warm the required volume of cell culture medium in a water bath to 37°C.

  • Add the calculated volume of the DMSO stock solution dropwise into the pre-warmed medium while gently stirring or swirling.[5] This prevents localized high concentrations that can cause precipitation.

  • Do not vortex the aqueous solution, as this can cause the compound to come out of solution. Mix by gentle pipetting or inversion.

• Prepare Vehicle Control: Always prepare a vehicle control containing the same final concentration of DMSO in the culture medium as the treated samples.[6] This is crucial for distinguishing the effects of the compound from the effects of the solvent.

Storage and Stability

Proper storage is essential to maintain the integrity of the compound.

Form	Storage Temperature	Duration	Notes
Powder	2-8°C or -20°C	Up to 2 years	Protect from air and light.[3]
In DMSO	-20°C	Up to 1 month	[6]
In DMSO	-80°C	Up to 6 months	[6]

Note: Avoid repeated freeze-thaw cycles of the stock solution to prevent degradation and moisture absorption by the DMSO.[6] If a solution stored at -20°C for over a month is used, its efficacy should be re-confirmed.[6]

Safety Precautions

• Handle 3-Acetoxy-11-ursen-28,13-olide powder in a well-ventilated area or a chemical fume hood.

• Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

• DMSO can facilitate the absorption of chemicals through the skin.[5] Exercise caution and avoid direct contact.

• Consult the Safety Data Sheet (SDS) for the compound and for DMSO before handling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3-Acetoxy-11-ursen-28,13-olide | C32H48O4 | CID 21606662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemfaces.com [chemfaces.com]
• 4. gentaur.com [gentaur.com]
• 5. lifetein.com [lifetein.com]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. researchgate.net [researchgate.net]
• 8. lifetein.com [lifetein.com]

Application Notes and Protocols for 3-Acetoxy-11-ursen-28,13-olide in the A2780 Human Ovarian Cancer Cell Line

For Research Use Only.

Introduction

3-Acetoxy-11-ursen-28,13-olide is a derivative of ursolic acid, a naturally occurring pentacyclic triterpenoid. This compound has demonstrated weak to moderate anti-proliferative activity against the A2780 human ovarian cancer cell line[1]. Its mechanism of action is reported to involve the inhibition of Protein Tyrosine Phosphatase 1B (PTP1B), a key regulator of multiple signaling pathways implicated in cancer progression[1]. These application notes provide detailed protocols for the culture of the A2780 cell line and for conducting cytotoxicity, apoptosis, and cell cycle analysis upon treatment with 3-Acetoxy-11-ursen-28,13-olide.

A2780 Cell Line General Information

The A2780 cell line was established from the tumor tissue of an untreated patient with ovarian carcinoma. These cells are known to be sensitive to cisplatin (B142131) and doxorubicin, making them a valuable model for studying ovarian cancer biology and drug sensitivity[2].

Table 1: A2780 Cell Line Characteristics

Characteristic	Description
Organism	Homo sapiens (Human)
Tissue	Ovary
Disease	Carcinoma
Growth Properties	Adherent, grows as a monolayer with some cells in suspension[3][4]
Morphology	Epithelial-like[3]

Experimental Protocols

A2780 Cell Culture

Proper cell culture technique is crucial for obtaining reliable and reproducible results.

1.1. Required Materials:

• A2780 cells

• Culture Medium:

  • RPMI-1640 medium[3][4] or Dulbecco's Modified Eagle Medium (DMEM)[5][6]

• Supplements:

  • 10% Fetal Bovine Serum (FBS)[3][4]

  • 1% Penicillin/Streptomycin solution[5]

• Phosphate-Buffered Saline (PBS), sterile, calcium and magnesium free

• 0.25% Trypsin-EDTA solution[4]

• Cell culture flasks (T-25 or T-75)

• 96-well, 12-well, or 6-well plates

• Incubator, 37°C, 5% CO₂, humidified atmosphere[2][3]

1.2. Protocol for Thawing Cryopreserved A2780 Cells:

• Rapidly thaw the cryovial in a 37°C water bath until a small ice crystal remains[2].

• Decontaminate the outside of the vial with 70% ethanol (B145695).

• Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete culture medium.

• Centrifuge at 125 x g for 5-7 minutes[3].

• Discard the supernatant and gently resuspend the cell pellet in 5-10 mL of fresh, pre-warmed complete culture medium.

• Transfer the cell suspension to a T-25 or T-75 culture flask.

• Incubate at 37°C with 5% CO₂.

1.3. Protocol for Subculturing A2780 Cells:

• Subculture cells when they reach 70-80% confluency[4].

• Aspirate the culture medium from the flask.

• Wash the cell monolayer with sterile PBS.

• Add 1-2 mL (for a T-25 flask) or 2-3 mL (for a T-75 flask) of pre-warmed 0.25% Trypsin-EDTA solution to cover the cell layer[3].

• Incubate at 37°C for 5-15 minutes, or until cells detach[3]. Gently tap the flask to aid detachment.

• Add 4-8 mL of complete culture medium to inactivate the trypsin.

• Gently pipette the cell suspension up and down to create a single-cell suspension.

• Perform a cell count using a hemocytometer or automated cell counter.

• Seed new flasks at a subcultivation ratio of 1:3 to 1:6[3][4].

• Add the appropriate volume of fresh, pre-warmed complete culture medium and return to the incubator.

Cytotoxicity Assay (MTT Assay)

This assay determines the effect of 3-Acetoxy-11-ursen-28,13-olide on the viability and proliferation of A2780 cells.

2.1. Protocol:

• Seed A2780 cells in a 96-well plate at a density of 8 x 10³ cells/well in 100 µL of complete culture medium[7].

• Incubate for 24 hours at 37°C with 5% CO₂ to allow for cell attachment.

• Prepare serial dilutions of 3-Acetoxy-11-ursen-28,13-olide in complete culture medium. Based on data for similar ursane (B1242777) triterpenoids, a starting concentration range of 0.1 µM to 100 µM is recommended.

• Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubate for 72 hours at 37°C with 5% CO₂[7].

• Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

• Incubate for 4 hours at 37°C.

• Carefully aspirate the medium containing MTT.

• Add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals[7].

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Table 2: Estimated IC50 Values for Ursane-type Triterpenoids in Cancer Cell Lines

Compound	Cell Line	IC50 (µM)
Ursolic Acid Derivatives	Various Cancer Cell Lines	Typically in the low to mid-micromolar range
3-Acetoxy-11-ursen-28,13-olide	A2780	Weak to moderate activity (exact IC50 not reported)[1]

Apoptosis Assay

This assay determines if the observed cytotoxicity of 3-Acetoxy-11-ursen-28,13-olide is due to the induction of apoptosis.

3.1. Annexin V-FITC/Propidium Iodide (PI) Staining Protocol:

• Seed A2780 cells in 6-well plates at a density of 1 x 10⁵ cells/mL and incubate for 24 hours[8].

• Treat the cells with 3-Acetoxy-11-ursen-28,13-olide at concentrations around the estimated IC50 value (e.g., 0.5x, 1x, and 2x IC50) for 48 hours[8].

• Harvest the cells, including any floating cells in the medium, by trypsinization and centrifugation.

• Wash the cells with cold PBS.

• Resuspend the cells in 1X Annexin-binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the cells by flow cytometry.

3.2. Hoechst 33342 Staining Protocol:

• Seed A2780 cells in a 12-well plate and treat with 3-Acetoxy-11-ursen-28,13-olide as described for the Annexin V assay[9].

• After treatment, remove the medium and add Hoechst 33342 staining solution (diluted in medium or PBS) to each well.

• Incubate in the dark at 37°C for 5-10 minutes[9].

• Wash the cells with PBS.

• Observe the nuclear morphology under a fluorescence microscope. Apoptotic cells will exhibit condensed and fragmented nuclei.

Cell Cycle Analysis

This assay determines if 3-Acetoxy-11-ursen-28,13-olide causes cell cycle arrest in A2780 cells.

4.1. Protocol:

• Seed A2780 cells in 6-well plates and treat with 3-Acetoxy-11-ursen-28,13-olide at concentrations around the estimated IC50 value for 24 hours[10][11].

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells in ice-cold 70% ethanol while vortexing gently, and store at -20°C overnight[11].

• Centrifuge the fixed cells and wash with PBS.

• Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI) and RNase A.

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the DNA content by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle[10][12].

Data Presentation

Table 3: Summary of Quantitative Data from Assays

Assay	Treatment	Concentration (µM)	Incubation Time (hours)	Measured Parameter	Expected Outcome
Cytotoxicity (MTT)	3-Acetoxy-11-ursen-28,13-olide	0.1 - 100	72	Cell Viability (%)	Dose-dependent decrease
Apoptosis (Annexin V/PI)	3-Acetoxy-11-ursen-28,13-olide	0.5x, 1x, 2x IC50	48	% Apoptotic Cells	Increase in early and late apoptotic cells
Cell Cycle Analysis	3-Acetoxy-11-ursen-28,13-olide	0.5x, 1x, 2x IC50	24	% Cells in G0/G1, S, G2/M	Potential arrest in a specific phase (e.g., G1 or G2/M)

Visualizations

Caption: Workflow for studying the effects of 3-Acetoxy-11-ursen-28,13-olide on A2780 cells.

Caption: PTP1B's role in ovarian cancer and the inhibitory effect of the compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Protein-tyrosine Phosphatase 1B Antagonized Signaling by Insulin-like Growth Factor-1 Receptor and Kinase BRK/PTK6 in Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemopreventive and Anticancer Activity of Selected Triterpenoids in Melanoma [mdpi.com]
• 4. Bioactive Evaluation of Ursane-Type Pentacyclic Triterpenoids: β-Boswellic Acid Interferes with the Glycosylation and Transport of Intercellular Adhesion Molecule-1 in Human Lung Adenocarcinoma A549 Cells [mdpi.com]
• 5. Pentacyclic triterpenes of the lupane, oleanane and ursane group as tools in cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Role of Pentacyclic Triterpenoids in Chemoprevention and Anticancer Treatment: An Overview on Targets and Underling Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. mdpi.com [mdpi.com]
• 10. Overexpression of the tyrosine phosphatase PTP1B is associated with human ovarian carcinomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Protein tyrosine phosphatase receptor type Z1 inhibits the cisplatin resistance of ovarian cancer by regulating PI3K/AKT/mTOR signal pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Determining the Cytotoxicity of 3-Acetoxy-11-ursen-28,13-olide using an MTT Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetoxy-11-ursen-28,13-olide is a pentacyclic triterpenoid (B12794562) natural product that has demonstrated potential as an anti-proliferative agent.[1][2] This document provides a detailed protocol for assessing the in vitro cytotoxicity of this compound using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The MTT assay is a widely used colorimetric method to evaluate cell viability by measuring the metabolic activity of cells.[3][4] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.[3][5] The concentration of these crystals, which is determined spectrophotometrically after solubilization, is directly proportional to the number of living cells.[3] This protocol is specifically tailored for the human ovarian cancer cell line A2780, against which related compounds have shown activity.[1][2]

Principle of the Assay

The MTT assay is based on the principle that metabolically active cells can reduce the yellow tetrazolium salt MTT into a purple formazan product.[3][5] This reduction is primarily carried out by mitochondrial dehydrogenase enzymes.[5] The resulting intracellular formazan crystals are insoluble in the aqueous culture medium.[5] A solubilization agent, such as Dimethyl Sulfoxide (DMSO), is added to dissolve these crystals, resulting in a colored solution.[3] The absorbance of this solution is measured at a specific wavelength (typically between 550 and 600 nm), and the intensity of the color is proportional to the number of viable, metabolically active cells.[3][6]

Materials and Reagents

Reagent/Material	Supplier (Example)	Catalog Number (Example)
3-Acetoxy-11-ursen-28,13-olide	TargetMol	T6589
A2780 human ovarian cancer cell line	ATCC	HTB-77
Dulbecco's Modified Eagle Medium (DMEM)	Gibco	11965092
Fetal Bovine Serum (FBS)	Gibco	26140079
Penicillin-Streptomycin (10,000 U/mL)	Gibco	15140122
Trypsin-EDTA (0.25%)	Gibco	25200056
Phosphate-Buffered Saline (PBS), pH 7.4	Gibco	10010023
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)	Sigma-Aldrich	M5655
Dimethyl Sulfoxide (DMSO), cell culture grade	Sigma-Aldrich	D2650
96-well flat-bottom cell culture plates	Corning	3599
Sterile, filtered pipette tips
Multichannel pipette
CO2 Incubator (37°C, 5% CO2)
Microplate reader with a 570 nm filter

Experimental Protocols

Cell Culture and Maintenance

• Culture A2780 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• Subculture the cells every 2-3 days or when they reach 80-90% confluency. To subculture, wash the cells with PBS, detach them with Trypsin-EDTA, and re-seed them in a new flask at a lower density.

Preparation of Test Compound Stock Solution

• Prepare a 10 mM stock solution of 3-Acetoxy-11-ursen-28,13-olide in DMSO. The molecular weight of the compound is 496.7 g/mol .[7]

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

MTT Assay Protocol

• Cell Seeding:

  • Harvest A2780 cells that are in the logarithmic growth phase.

  • Perform a cell count using a hemocytometer or an automated cell counter.

  • Seed the cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow the cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of 3-Acetoxy-11-ursen-28,13-olide from the 10 mM stock solution in complete culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM).

  • Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a blank control (medium only).

  • After the 24-hour incubation, carefully remove the medium from the wells.

  • Add 100 µL of the prepared compound dilutions to the respective wells.

  • Incubate the plate for another 24, 48, or 72 hours, depending on the experimental design.

• MTT Incubation:

  • After the treatment period, add 10 µL of 5 mg/mL MTT solution (prepared in sterile PBS) to each well.

  • Incubate the plate for 4 hours at 37°C in a 5% CO2 incubator. During this time, viable cells will metabolize the MTT into formazan crystals.

• Formazan Solubilization:

  • After the 4-hour incubation, carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution of the formazan.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

Data Presentation and Analysis

Summarize the quantitative data in the following tables.

Table 1: Raw Absorbance Values (570 nm)

Concentration (µM)	Replicate 1	Replicate 2	Replicate 3	Average	Std. Dev.
Blank (Medium Only)
Vehicle Control (DMSO)
0.1
1
5
10
25
50
100

Table 2: Percentage of Cell Viability and IC50 Value

Concentration (µM)	Average Absorbance	% Cell Viability
Vehicle Control (DMSO)	100
0.1
1
5
10
25
50
100
IC50 (µM)

Calculation of Percentage Cell Viability:

% Cell Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

IC50 Determination:

The IC50 (half-maximal inhibitory concentration) is the concentration of the compound that inhibits 50% of cell growth. It can be calculated by plotting a dose-response curve of % cell viability versus the logarithm of the compound concentration and using non-linear regression analysis.

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

Caption: Workflow for assessing the cytotoxicity of 3-Acetoxy-11-ursen-28,13-olide.

Proposed Signaling Pathway for Cytotoxicity

3-Acetoxy-11-ursen-28,13-olide is a known inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B).[1] PTP1B is a negative regulator of several signaling pathways involved in cell growth and survival.[5][8] By inhibiting PTP1B, the compound can lead to the sustained activation of pro-apoptotic pathways and the suppression of pro-survival signals, ultimately resulting in cancer cell death.

Caption: Inhibition of PTP1B by the compound may lead to apoptosis.

References

• 1. portlandpress.com [portlandpress.com]
• 2. researchgate.net [researchgate.net]
• 3. PTP1B: a double agent in metabolism and oncogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. texaschildrens.org [texaschildrens.org]
• 5. Protein-tyrosine Phosphatase 1B Antagonized Signaling by Insulin-like Growth Factor-1 Receptor and Kinase BRK/PTK6 in Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. 3-Acetoxy-11-ursen-28,13-olide | C32H48O4 | CID 21606662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. The impact of phosphatases on proliferative and survival signaling in cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for PTP1B Inhibition Assays Using p-Nitrophenyl Phosphate (pNPP)

For Researchers, Scientists, and Drug Development Professionals

Introduction and Application Notes

Protein Tyrosine Phosphatase 1B (PTP1B) is a key negative regulator of the insulin (B600854) and leptin signaling pathways.[1][2] Its role in downregulating these critical metabolic signals has made it a significant therapeutic target for type 2 diabetes and obesity.[1][2] Consequently, the development of robust and efficient screening assays to identify PTP1B inhibitors is a cornerstone of drug discovery efforts in this area.

A widely adopted method for assessing PTP1B activity and its inhibition is the colorimetric assay using p-nitrophenyl phosphate (B84403) (pNPP) as a substrate.[3][4] pNPP is a non-specific, chromogenic substrate for a variety of phosphatases.[5][6] The principle of the assay is straightforward: PTP1B catalyzes the hydrolysis of the phosphate group from the colorless pNPP, yielding p-nitrophenol (pNP).[4] Under alkaline conditions, pNP is converted to the p-nitrophenolate ion, which produces a distinct yellow color that can be quantified by measuring its absorbance at 405 nm.[7][8] The intensity of the color is directly proportional to the enzymatic activity.

The primary advantages of the pNPP assay are its simplicity, cost-effectiveness, and suitability for high-throughput screening (HTS) formats.[4][9] However, it is important to acknowledge its limitations. As a small-molecule, non-physiological substrate, pNPP may not fully reflect the enzyme's behavior with its natural protein substrates.[4] Furthermore, colored test compounds can interfere with the absorbance reading at 405 nm, potentially leading to false results.[2][3]

Assay Principle and Inhibition

The enzymatic reaction and its inhibition are visualized below. PTP1B dephosphorylates pNPP, producing a measurable yellow product. An inhibitor binds to PTP1B, preventing this reaction and thus reducing the colorimetric signal.

Caption: Principle of the PTP1B colorimetric assay using pNPP and its inhibition.

Experimental Protocols

This section provides a detailed methodology for determining the half-maximal inhibitory concentration (IC₅₀) of a test compound against PTP1B using the pNPP assay in a 96-well plate format.

1. Materials and Reagents

• Recombinant human PTP1B (catalytic domain)

• p-Nitrophenyl phosphate (pNPP)

• Assay Buffer (e.g., 50 mM 3,3-dimethylglutarate, 50 mM NaCl, 1 mM EDTA, pH 7.0)[10]

• Reducing Agent (e.g., 1 mM DTT, added fresh to Assay Buffer before use)[7]

• Test Inhibitor Compound

• Positive Control Inhibitor (e.g., Sodium Orthovanadate, Na₃VO₄)[11]

• Stop Solution (e.g., 0.1 M to 5 M NaOH)[10][12]

• Dimethyl Sulfoxide (DMSO) for dissolving compounds

• Clear, flat-bottom 96-well microplates

• Multichannel pipettes

• Microplate reader capable of measuring absorbance at 405 nm

2. Reagent Preparation

• Complete Assay Buffer: Prepare the assay buffer and just before the experiment, add DTT to a final concentration of 1 mM. Keep on ice.

• PTP1B Enzyme Solution: Dilute the PTP1B stock solution in Complete Assay Buffer to the desired final concentration (e.g., 2X the final assay concentration, typically 20-150 nM).[10] The optimal enzyme concentration should be determined empirically to ensure the reaction remains in the linear range for the duration of the assay.[13]

• pNPP Substrate Solution: Dissolve pNPP in the Complete Assay Buffer to the desired concentration (e.g., 2X the final assay concentration). The concentration is often set near the Kₘ value for PTP1B (approx. 0.7-1.3 mM) or higher.[11] Protect this solution from light.

• Inhibitor Solutions: Prepare a stock solution of the test compound and positive control in 100% DMSO. Create a series of dilutions at 100X the final desired concentrations in DMSO. Then, dilute these 1:10 in Complete Assay Buffer to create 10X working solutions. This minimizes the final DMSO concentration in the assay (typically ≤ 1%).

3. Assay Procedure for IC₅₀ Determination

The following workflow outlines the steps for conducting the PTP1B inhibition assay.

Caption: Experimental workflow for a typical PTP1B inhibition assay using pNPP.

• Plate Mapping: Design the plate layout to include wells for blank (no enzyme), negative control (enzyme + DMSO, 0% inhibition), positive control (enzyme + known inhibitor), and various concentrations of the test compound.

• Compound Addition: Add 10 µL of the 10X inhibitor working solutions (or DMSO for controls) to the appropriate wells of the 96-well plate.

• Enzyme Addition: Add 40 µL of Complete Assay Buffer, followed by 50 µL of the 2X PTP1B enzyme solution to all wells except the blank (add 90 µL of buffer to blanks). The total volume is now 100 µL.

• Pre-incubation: Mix the plate gently and pre-incubate for 10-15 minutes at the desired temperature (e.g., 37°C).[7] This allows the inhibitor to bind to the enzyme.

• Reaction Initiation: Start the enzymatic reaction by adding 100 µL of the 2X pNPP substrate solution to all wells. The final reaction volume is 200 µL.[10]

• Incubation: Incubate the plate for a fixed period (e.g., 15-30 minutes) at the same temperature.[9][12] The incubation time should be optimized to ensure the reaction of the uninhibited control remains within the linear range of the instrument.

• Reaction Termination: Stop the reaction by adding 40-50 µL of Stop Solution (e.g., 5 M NaOH).[10]

• Measurement: Read the absorbance of the plate at 405 nm using a microplate reader.

4. Data Analysis

• Correct for Blank: Subtract the average absorbance of the blank wells from all other readings.

• Calculate Percent Inhibition: Use the following formula to determine the percentage of PTP1B inhibition for each inhibitor concentration: % Inhibition = [1 - (Abssample / Abscontrol)] x 100%[12] Where:

  • Abssample is the absorbance of the well with the test inhibitor.

  • Abscontrol is the absorbance of the negative control (enzyme + DMSO).

• Determine IC₅₀: Plot the percent inhibition against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve (variable slope) using appropriate software (e.g., GraphPad Prism, SigmaPlot) to calculate the IC₅₀ value.

Summary of Assay Parameters

The following table summarizes typical quantitative parameters for the PTP1B pNPP assay as reported in various studies. Researchers should optimize these conditions for their specific experimental setup.

Parameter	Reported Range / Value	Source(s)
PTP1B Concentration	20 - 100 nM	[10]
pNPP Concentration	0.625 - 15 mM	[7][10]
Assay Buffer	50 mM 3,3-dimethyl glutarate (pH 7.0) 50 mM Citrate (pH 6.0) 25 mM Tris/HCl (pH 8.5)	[7][10][12]
Key Buffer Components	0.1 - 0.15 M NaCl 1 mM EDTA 1 - 4 mM DTT	[7][10][12]
Incubation Temperature	Room Temperature or 37°C	[7][9][12]
Incubation Time	10 - 30 minutes	[9][12]
Final Reaction Volume	200 µL	[10]
Stop Solution	0.1 M - 5 M NaOH	[10][12]
Wavelength	405 nm	[3][7][10]

References

• 1. Screening and identification of potential PTP1B allosteric inhibitors using in silico and in vitro approaches | PLOS One [journals.plos.org]
• 2. Protein Tyrosine Phosphatase Biochemical Inhibition Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protein Tyrosine Phosphatase Biochemical Inhibition Assays [en.bio-protocol.org]
• 4. Analysis of Protein Tyrosine Phosphatases and Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. neb.com [neb.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. bioassaysys.com [bioassaysys.com]
• 10. Specific inhibition of sensitized protein tyrosine phosphatase 1B (PTP1B) with a biarsenical probe - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bioassaysys.com [bioassaysys.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols: Animal Models for Studying the In Vivo Effects of Ursane Triterpenoids

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of common animal models used to investigate the in vivo pharmacological effects of ursane (B1242777) triterpenoids, such as ursolic acid and asiatic acid. The content covers models for oncology, inflammation, metabolic syndrome, and neurodegenerative diseases, offering detailed experimental protocols, quantitative data summaries, and visualizations of key signaling pathways.

I. Animal Models in Oncology Research

Ursane triterpenoids, particularly ursolic acid (UA), have demonstrated significant anti-cancer properties in vivo, including the inhibition of tumor proliferation and induction of apoptosis.[1][2] Xenograft mouse models are the most prevalent system for evaluating the efficacy of these compounds against various cancers.[1][3]

Quantitative Data: Anti-Cancer Effects of Ursane Triterpenoids

Ursane Triterpenoid	Cancer Type	Animal Model	Dosage	Key Quantitative Findings	Reference
Ursolic Acid (UA)	Hepatocellular Carcinoma	H22 Xenograft in Kunming Mice	100 mg/kg/day	Tumor Inhibition Rate: 45.6 ± 4.3%	[4]
Ursolic Acid (UA)	Gastric Cancer	BGC-803 Xenograft in Nude Mice	20 mg/kg/day (i.p.)	Significant tumor growth inhibition; Increased apoptotic rate in tumor cells.	[1]
Ursolic Acid (UA)	Breast Cancer	MCF-7 Xenograft in Post-menopausal Mice	Not Specified	Decreased tumor volume via modulation of Akt/mTOR pathway.	[5]
Ursolic Acid (UA)	Prostate Cancer	RC-58T/h/SA#4 Xenograft in Mice	Not Specified	Significant reduction in tumor volume.	[2]

Experimental Workflow: Xenograft Tumor Model

Caption: Workflow for a typical subcutaneous xenograft cancer model.

Protocol: Hepatocellular Carcinoma (H22) Xenograft Model

This protocol is adapted from studies evaluating ursolic acid derivatives.[4]

• Animal Selection: Use male Kunming mice, 6-8 weeks old. Allow a one-week acclimatization period.

• Cell Preparation: Culture H22 hepatocellular carcinoma cells under standard conditions. Harvest cells during the logarithmic growth phase and resuspend in sterile saline to a final concentration of 1x10⁷ cells/mL.

• Tumor Implantation: Subcutaneously inject 0.2 mL of the H22 cell suspension into the right flank of each mouse.

• Group Formation: Once tumors reach a palpable size (approximately 100-150 mm³), randomly divide the mice into the following groups (n=8-10 per group):

  • Vehicle Control (e.g., 0.5% CMC-Na solution)

  • Positive Control (e.g., Cyclophosphamide)

  • Ursane Triterpenoid Treatment Groups (e.g., 50, 100, 150 mg/kg body weight)

• Compound Administration: Administer the test compounds and vehicle control orally (p.o.) or intraperitoneally (i.p.) once daily for a predetermined period (e.g., 10-14 days).

• Monitoring: Measure tumor dimensions with a caliper every 2-3 days. Calculate tumor volume using the formula: V = (length × width²)/2. Monitor animal body weight and general health status.

• Endpoint Analysis: At the end of the treatment period, euthanize the animals. Excise the tumors, weigh them, and calculate the tumor inhibition rate. Tissues can be preserved for histopathological analysis, Western blotting (e.g., for caspase-3, Bcl-2), or RT-PCR.[1]

II. Animal Models in Inflammation Research

Ursane triterpenoids, particularly asiatic acid (AA), exhibit potent anti-inflammatory effects by modulating key signaling pathways like NF-κB and reducing the expression of pro-inflammatory cytokines.[6][7] Common models include chemically-induced paw edema and colitis.

Quantitative Data: Anti-Inflammatory Effects of Ursane Triterpenoids

Ursane Triterpenoid	Inflammation Model	Animal Model	Dosage	Key Quantitative Findings	Reference
Asiatic Acid (AA)	Acetic Acid-Induced Ulcerative Colitis	Rats	20 & 40 mg/kg	Significantly decreased levels of IL-1β, TNF-α, and myeloperoxidase (MPO) in colon tissue.[8]	[8]
Asiatic Acid (AA)	Carrageenan-Induced Paw Edema	ICR Mice	1, 5, 10 mg/kg (i.p.)	Dose-dependently decreased paw edema volume at 4th and 5th hours post-carrageenan. Reduced serum TNF-α and IL-1β.[7]	[7]
Asiatic Acid (AA)	LPS-Induced Dental Pulp Inflammation	Rats	1% and 2% topical	Significantly reduced TNF-α levels in pulp tissue compared to control.[9]	[9]
Asiatic Acid (AA)	Salmonella-Induced Colitis	Mice	Not Specified	Reduced inflammatory cell infiltration and decreased mRNA expression of IL-1β, IL-6, and TNF-α.[6]	[6]

Protocol: Carrageenan-Induced Paw Edema Model

This acute inflammation model is widely used for screening anti-inflammatory drugs.[7][10][11]

• Animal Selection: Use male Wistar or Sprague-Dawley rats (150-200 g) or ICR mice.[7][11]

• Grouping: Divide animals into groups (n=6-8 per group):

  • Vehicle Control (e.g., Saline)

  • Positive Control (e.g., Indomethacin, 10 mg/kg)

  • Asiatic Acid Treatment Groups (e.g., 1, 5, 10 mg/kg)

• Compound Administration: Administer the test compound or vehicle intraperitoneally (i.p.) or orally (p.o.) 30-60 minutes before inducing inflammation.[7][11]

• Induction of Edema: Inject 0.1 mL of a 1% carrageenan suspension in sterile saline into the subplantar region of the right hind paw of each animal.[11]

• Measurement of Paw Edema: Measure the paw volume using a plethysmometer immediately before the carrageenan injection (baseline) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).[11]

• Data Analysis: Calculate the percentage increase in paw volume for each animal relative to its baseline volume. Determine the percentage inhibition of edema in the treated groups compared to the vehicle control group. At the 5-hour mark, animals can be euthanized, and serum or paw tissue collected to measure levels of inflammatory mediators like TNF-α, IL-1β, iNOS, and COX-2 via ELISA or Western blot.[7]

Signaling Pathway: Ursane Triterpenoid Modulation of NF-κB

Caption: Ursane triterpenoids inhibit the NF-κB inflammatory pathway.

III. Animal Models in Metabolic Syndrome Research

Ursane triterpenoids have shown potential in mitigating metabolic disorders by improving lipid profiles and activating key metabolic regulators like AMP-activated protein kinase (AMPK).[12] Diet-induced obesity and genetic models are commonly employed.

Quantitative Data: Effects on Metabolic Parameters

Ursane Triterpenoid	Metabolic Model	Animal Model	Dosage	Key Quantitative Findings	Reference
Ursolic Acid (UA)	High-Fat Diet-Induced Obesity	C57BL/6J Mice	0.14% in diet	Significantly decreased total cholesterol (TC) and triglyceride (TG) in liver and plasma.[12]	[12]
Euscaphic acid, Tormentic acid, 2α-hydroxyursolic acid	High-Cholesterol Diet	LDLr(-/-) Mice	10 mg/kg (p.o.)	Significantly reduced serum and aorta Monocyte Chemoattractant Protein-1 (MCP-1) levels.[13]	[13]

Protocol: High-Fat Diet (HFD)-Induced Metabolic Syndrome

This model mimics the features of human metabolic syndrome, including obesity, dyslipidemia, and insulin (B600854) resistance.[12][14]

• Animal Selection: Use male C57BL/6J mice, known for their susceptibility to diet-induced obesity.[12][14]

• Diet and Induction: At 6-8 weeks of age, divide mice into two main diet groups:

  • Control Diet (CD): Standard chow (e.g., 10% kcal from fat).

  • High-Fat Diet (HFD): Diet with 45-60% kcal from fat.[14]

  • Maintain the diets for 8-16 weeks to induce the metabolic syndrome phenotype.

• Treatment Groups: After the induction period, subdivide the HFD-fed mice into:

  • HFD + Vehicle

  • HFD + Ursolic Acid (e.g., mixed into the diet at 0.14% or administered by oral gavage).[12]

• Monitoring and Testing:

  • Body Weight and Food Intake: Monitor weekly.

  • Glucose and Insulin Tolerance Tests (GTT/ITT): Perform after 6-8 weeks of treatment to assess insulin sensitivity.[15]

  • Blood Collection: Collect plasma periodically via tail vein or at endpoint via cardiac puncture to measure TC, TG, glucose, and insulin levels.

• Endpoint Analysis: After the treatment period (e.g., 10 weeks), euthanize the animals. Collect liver and epididymal adipose tissue.

  • Liver Analysis: Measure liver weight and analyze for steatosis (H&E staining) and TC/TG content.[12]

  • Adipose Tissue: Weigh fat pads and analyze adipocyte size.[12]

  • Protein/Gene Expression: Analyze liver tissue for the expression of key metabolic regulators like p-AMPK via Western blot or RT-PCR.[12]

Signaling Pathway: Ursolic Acid Activation of AMPK

Caption: Ursolic acid alleviates lipid accumulation via the AMPK pathway.

IV. Animal Models in Neurodegenerative Disease Research

Ursane triterpenoids may offer neuroprotection by reducing inflammation and oxidative stress.[5] Asiatic acid, for instance, has been studied for its potential to alleviate cognitive deficits.[6] Models often involve inducing neuroinflammation or using transgenic animals.

Quantitative Data: Neuroprotective Effects of Ursane Triterpenoids

Ursane Triterpenoid	Neurodegenerative Model	Animal Model	Dosage	Key Quantitative Findings	Reference
Ursolic Acid (UA)	Parkinson's Disease Model	Mice	25 mg/kg	Resulted in the regression of inflammatory response by targeting the NF-κB pathway.	[5]
Asiatic Acid (AA)	Alzheimer's Disease (5xFAD)	5xFAD Mice	Not Specified	Increased expression of antioxidant transcription factor NRF2 in the brain; improved mitochondrial function.	[6]
Asiatic Acid (AA)	LPS-Induced Neuroinflammation	BV2 Microglia (in vitro model relevant to in vivo studies)	0.1 to 100 μM	Concentration-dependent attenuation of nitric oxide (NO) production and iNOS expression.[16]	[16]

Protocol: Lipopolysaccharide (LPS)-Induced Neuroinflammation

This model is used to study the role of inflammation in neurodegeneration and to screen for anti-neuroinflammatory compounds.[17][18]

• Animal Selection: Use adult C57BL/6 mice or Sprague-Dawley rats.

• Grouping: Divide animals into groups (n=8-10):

  • Saline Control (intraperitoneal injection)

  • LPS + Vehicle

  • LPS + Asiatic Acid (various doses)

• Compound Administration: Pre-treat animals with the vehicle or asiatic acid for a specified period (e.g., 7-14 days) via oral gavage.

• Induction of Neuroinflammation: Administer a single intraperitoneal (i.p.) injection of LPS (e.g., 0.25-1 mg/kg).[19]

• Behavioral Testing: 24-48 hours post-LPS injection, perform behavioral tests to assess cognitive deficits or sickness behavior (e.g., Morris Water Maze, Y-maze, Open Field Test).

• Endpoint Analysis: Euthanize animals at a relevant time point (e.g., 24 hours or 7 days post-LPS).

  • Brain Tissue Collection: Perfuse animals with saline and collect brain tissue. Isolate specific regions like the hippocampus and cortex.

  • Biochemical Analysis: Use brain homogenates for ELISA or Western blot to measure levels of inflammatory cytokines (TNF-α, IL-1β, IL-6), iNOS, and activation of microglia (Iba1).[16][20]

  • Histology: Perform immunohistochemistry on brain slices to visualize microglial activation and neuronal health.

Signaling Pathway: Asiatic Acid Modulation of Sirt1/NF-κB in Microglia

Caption: Asiatic acid suppresses neuroinflammation via the Sirt1/NF-κB pathway.[16]

References

• 1. Ursolic acid inhibits proliferation and induces apoptosis of cancer cells in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. In vitro and in vivo anticancer activity evaluation of ursolic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ursolic acid: a natural modulator of signaling networks in different cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Multi-Target Pharmacological Effects of Asiatic Acid: Advances in Structural Modification and Novel Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antinociceptive Activities and the Mechanisms of Anti-Inflammation of Asiatic Acid in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. portlandpress.com [portlandpress.com]
• 9. The Role of Asiatic Acid in Preventing Dental Pulp Inflammation: An in-vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. asianjpr.com [asianjpr.com]
• 11. benchchem.com [benchchem.com]
• 12. Ursolic acid alleviates lipid accumulation by activating the AMPK signaling pathway in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ursane triterpenoids inhibit atherosclerosis and xanthoma in LDL receptor knockout mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Animal models of metabolic syndrome: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Video: Study of In Vivo Glucose Metabolism in High-fat Diet-fed Mice Using Oral Glucose Tolerance Test OGTT and Insulin Tolerance Test ITT [jove.com]
• 16. Asiatic acid suppresses neuroinflammation in BV2 microglia via modulation of the Sirt1/NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Inducing agents for Alzheimer’s disease in animal models | EurekAlert! [eurekalert.org]
• 18. scielo.br [scielo.br]
• 19. Inhibitory Effects of Raw-Extract Centella asiatica (RECA) on Acetylcholinesterase, Inflammations, and Oxidative Stress Activities via In Vitro and In Vivo [mdpi.com]
• 20. researchgate.net [researchgate.net]

Application Notes and Protocols for the In Vivo Formulation of 3-Acetoxy-11-ursen-28,13-olide

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: There is limited publicly available information specifically detailing the in vivo formulation of 3-Acetoxy-11-ursen-28,13-olide. Therefore, these application notes and protocols are based on general principles for formulating poorly soluble, lipophilic compounds, such as ursane-type triterpenoids, for preclinical in vivo studies.[1][2] Researchers must conduct their own formulation development and stability studies.

Introduction

3-Acetoxy-11-ursen-28,13-olide is a pentacyclic triterpenoid (B12794562) of the ursane (B1242777) type.[3][4] Like many natural products, it is expected to have low aqueous solubility, which presents a significant challenge for in vivo administration and can lead to poor bioavailability and variable results.[1][2] The development of a suitable formulation is therefore a critical step in the preclinical evaluation of this compound.

Physicochemical Properties (Predicted and Known):

Property	Value/Information	Source
Molecular Formula	C32H48O4	PubChem[5]
Molecular Weight	496.7 g/mol	PubChem[5]
XLogP3	7.7	PubChem[5]
Solubility	Predicted to be poorly soluble in water. Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone.	ChemFaces[6]

The high XLogP3 value suggests high lipophilicity and consequently low aqueous solubility, a common characteristic of ursane-type triterpenoids.[3]

Formulation Development Workflow

A systematic approach is required to develop a suitable formulation for in vivo studies. The following workflow outlines the key steps.

References

• 1. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. Insoluble drug delivery strategies: review of recent advances and business prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Ursane | C30H52 | CID 9548870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Acetoxy-11-ursen-28,13-olide | C32H48O4 | CID 21606662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemfaces.com [chemfaces.com]

Application Notes and Protocols for the Quantification of 3-Acetoxy-11-ursen-28,13-olide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative analysis of 3-Acetoxy-11-ursen-28,13-olide, an ursane-type triterpenoid (B12794562). The methodologies described are based on common analytical techniques used for the quantification of similar natural products, providing a robust starting point for method development and validation in research and drug development settings.

Introduction

3-Acetoxy-11-ursen-28,13-olide is a pentacyclic triterpenoid of the ursane (B1242777) class. Like other ursane-type triterpenoids, it is found in various plant species and is of interest for its potential pharmacological activities. Accurate and precise quantification of this analyte in different matrices, such as plant extracts and biological samples, is crucial for quality control, pharmacokinetic studies, and understanding its mechanism of action. This document outlines two primary analytical approaches for the quantification of 3-Acetoxy-11-ursen-28,13-olide: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Analytical Methods Overview

The choice of analytical method will depend on the required sensitivity, selectivity, and the complexity of the sample matrix.

• HPLC-UV: This technique is a cost-effective and widely available method suitable for the quantification of 3-Acetoxy-11-ursen-28,13-olide in simpler matrices like purified fractions and standardized plant extracts. Since triterpenoids often lack a strong chromophore, the sensitivity might be limited.

• LC-MS/MS: This is a highly sensitive and selective method, ideal for quantifying low concentrations of the analyte in complex matrices such as biological fluids (plasma, urine) and crude plant extracts.

Experimental Protocols

Reference Standard and Sample Preparation

Reference Standard: A certified reference standard of 3-Acetoxy-11-ursen-28,13-olide with a purity of ≥98% should be used.

Stock and Working Solutions:

• Prepare a primary stock solution of 3-Acetoxy-11-ursen-28,13-olide (e.g., 1 mg/mL) in a suitable solvent such as methanol, acetonitrile (B52724), or a mixture thereof.

• Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to construct a calibration curve.

Sample Preparation (General): The sample preparation method should be optimized based on the matrix.

• Plant Material:

  • Dry and pulverize the plant material.

  • Perform solvent extraction (e.g., using methanol, ethanol, or acetone) through methods like sonication or Soxhlet extraction.

  • Filter the extract and evaporate the solvent.

  • Reconstitute the residue in a known volume of the mobile phase.

  • Filter through a 0.45 µm syringe filter before injection.

• Biological Fluids (for LC-MS/MS):

  • Protein Precipitation: Add 3 volumes of cold acetonitrile to 1 volume of the biological sample. Vortex and centrifuge to precipitate proteins. Collect the supernatant.

  • Liquid-Liquid Extraction: Extract the analyte from the aqueous sample with a water-immiscible organic solvent (e.g., ethyl acetate, methyl tert-butyl ether).

  • Solid-Phase Extraction (SPE): Use a suitable SPE cartridge (e.g., C18) to clean up the sample and concentrate the analyte.

HPLC-UV Method Protocol

This protocol provides a general starting point for the development of a specific HPLC-UV method.

Instrumentation:

• High-Performance Liquid Chromatography system with a UV/Vis detector.

• Data acquisition and processing software.

Chromatographic Conditions:

Parameter	Recommended Conditions
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Isocratic or gradient elution with Acetonitrile and Water. A typical starting point is a ratio of 80:20 (Acetonitrile:Water). The addition of a small amount of acid (e.g., 0.1% formic acid or acetic acid) may improve peak shape.
Flow Rate	1.0 mL/min
Column Temperature	25-30 °C
Injection Volume	10-20 µL
Detection Wavelength	Due to the lack of a strong chromophore, detection is typically performed at a low wavelength, such as 210 nm. A diode-array detector (DAD) can be used to identify the wavelength of maximum absorbance.
Run Time	15-30 minutes, depending on the complexity of the sample.

Data Analysis:

• Construct a calibration curve by plotting the peak area of the standard solutions against their concentrations.

• Quantify the amount of 3-Acetoxy-11-ursen-28,13-olide in the samples by interpolating their peak areas from the calibration curve.

LC-MS/MS Method Protocol

This protocol outlines a more sensitive and selective method for quantification.

Instrumentation:

• Liquid Chromatography system coupled to a tandem mass spectrometer (e.g., triple quadrupole).

• Data acquisition and processing software.

Chromatographic Conditions (similar to HPLC-UV):

Parameter	Recommended Conditions
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm for faster analysis)
Mobile Phase	Gradient elution with Acetonitrile (B) and Water (A), both containing 0.1% formic acid. A typical gradient could be: 0-1 min 60% B, 1-5 min ramp to 95% B, 5-7 min hold at 95% B, 7.1-9 min return to 60% B.
Flow Rate	0.3-0.5 mL/min
Column Temperature	35-40 °C
Injection Volume	2-5 µL

Mass Spectrometry Conditions:

Parameter	Recommended Conditions
Ionization Mode	Electrospray Ionization (ESI), Positive mode
Precursor Ion (Q1)	The [M+H]⁺ or [M+Na]⁺ ion should be determined by direct infusion of a standard solution. For C₃₂H₄₈O₄ (MW: 496.7 g/mol ), the [M+H]⁺ would be m/z 497.4.
Product Ions (Q3)	Fragment ions should be determined by collision-induced dissociation (CID) of the precursor ion. At least two characteristic product ions should be selected for Multiple Reaction Monitoring (MRM).
MRM Transitions	e.g., 497.4 -> [Product Ion 1], 497.4 -> [Product Ion 2]
Collision Energy	To be optimized for each transition.
Source Parameters	To be optimized (e.g., capillary voltage, source temperature, gas flows).

Data Analysis:

• Use an internal standard (structurally similar compound not present in the sample) for improved accuracy.

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

• Quantify the analyte in samples using the calibration curve.

Data Presentation

Quantitative data should be summarized in clear and structured tables.

Table 1: HPLC-UV Method Validation Parameters (Example)

Parameter	Result	Acceptance Criteria
Linearity (r²)	> 0.999	≥ 0.995
Range (µg/mL)	1 - 100	-
LOD (µg/mL)	0.3	-
LOQ (µg/mL)	1.0	-
Precision (%RSD)	< 5%	< 15%
Accuracy (%Recovery)	95 - 105%	85 - 115%

Table 2: LC-MS/MS Method Validation Parameters (Example)

Parameter	Result	Acceptance Criteria
Linearity (r²)	> 0.998	≥ 0.99
Range (ng/mL)	0.1 - 50	-
LOD (ng/mL)	0.03	-
LOQ (ng/mL)	0.1	-
Precision (%RSD)	< 10%	< 15% (20% at LLOQ)
Accuracy (%Recovery)	90 - 110%	85 - 115% (80-120% at LLOQ)
Matrix Effect (%)	92 - 108%	85 - 115%

Visualizations

Caption: Workflow for the quantification of 3-Acetoxy-11-ursen-28,13-olide.

Caption: Signal pathway for LC-MS/MS analysis.

Application Notes and Protocols for the Synthesis of 3-Acetoxy-11-ursen-28,13-olide Derivatives for Improved Activity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, biological evaluation, and mechanism of action of 3-Acetoxy-11-ursen-28,13-olide and its derivatives. The protocols outlined below are intended to serve as a guide for the development of novel therapeutic agents with enhanced activity, particularly in the field of oncology.

Introduction

Ursolic acid, a naturally occurring pentacyclic triterpenoid, has garnered significant interest in drug discovery due to its diverse pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties.[1] However, its clinical application is often limited by poor bioavailability. To address this, researchers have focused on the synthesis of ursolic acid derivatives to enhance their therapeutic efficacy. Among these, 3-Acetoxy-11-ursen-28,13-olide, a lactone derivative of ursolic acid, has emerged as a promising scaffold for the development of potent anticancer agents. Structural modifications of this core structure can lead to derivatives with improved activity and selectivity.

Synthesis of 3-Acetoxy-11-ursen-28,13-olide Derivatives

The synthesis of 3-Acetoxy-11-ursen-28,13-olide derivatives typically starts from ursolic acid. A general synthetic scheme involves the acetylation of the 3-hydroxyl group, followed by oxidation at the 11-position to introduce a keto group. Subsequent reduction and lactonization lead to the desired 3-Acetoxy-11-ursen-28,13-olide core structure. Further modifications can be introduced at various positions to create a library of derivatives.

Experimental Protocol: Synthesis of 3-Acetoxy-11-oxo-ursolic acid

A common intermediate in the synthesis of the target lactone is 3-acetoxy-11-oxo-ursolic acid. The following protocol is a general guide:

• Acetylation of Ursolic Acid:

  • Dissolve ursolic acid in a suitable solvent such as pyridine (B92270) or a mixture of dichloromethane (B109758) and triethylamine.

  • Add acetic anhydride (B1165640) and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP).

  • Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

  • Work up the reaction by adding water and extracting the product with an organic solvent (e.g., ethyl acetate).

  • Purify the resulting 3-acetoxy-ursolic acid by column chromatography.

• Oxidation at C-11:

  • Dissolve 3-acetoxy-ursolic acid in glacial acetic acid.

  • Slowly add a solution of chromium trioxide (CrO₃) in acetic acid at a controlled temperature (e.g., 0-10 °C).

  • Monitor the reaction by TLC.

  • Upon completion, quench the reaction with methanol (B129727) and dilute with water.

  • Extract the product with an organic solvent and purify by column chromatography to yield 3-acetoxy-11-oxo-ursolic acid.

Experimental Protocol: Reduction and Lactonization to form 3-Acetoxy-11-ursen-28,13-olide

The target compound, 3-Acetoxy-11-ursen-28,13-olide, is a reduction product of an 11-keto precursor.[2]

• Reduction of the 11-keto group and Lactonization:

  • A potential method involves a selective reduction of the 11-keto group, which can be followed by spontaneous or acid-catalyzed lactonization between the 13-position and the C-28 carboxylic acid. The specifics of the reducing agent and reaction conditions would determine the stereochemical outcome and yield. Further research into specific literature examples of this transformation on the ursane (B1242777) skeleton is recommended for a detailed protocol.

Workflow for Synthesis of 3-Acetoxy-11-ursen-28,13-olide Derivatives

Caption: General synthetic workflow for 3-Acetoxy-11-ursen-28,13-olide derivatives.

Biological Activity and Structure-Activity Relationship (SAR)

The cytotoxic activity of ursolic acid derivatives is a key focus of research. Modifications at the C-3, C-11, and C-28 positions have been shown to significantly influence their anti-proliferative effects against various cancer cell lines.

Quantitative Data on Cytotoxic Activity

The following table summarizes the cytotoxic activity (IC₅₀ values) of selected ursolic acid derivatives from various studies. It is important to note that direct comparison between different studies should be made with caution due to variations in cell lines and experimental conditions.

Compound	Modification	Cancer Cell Line	IC₅₀ (µM)	Reference
Ursolic Acid	Parent Compound	H460 (NSCLC)	> 50	[1]
Derivative 15	A-ring cleaved, amide	H460 (NSCLC)	10.4	[1]
Derivative 16	A-ring cleaved, amide	H460 (NSCLC)	11.2	[1]
Derivative 17	A-ring cleaved, amide	H460 (NSCLC)	12.3	[1]
Compound 10b	C-3 acetoxy, C-28 amide	HeLa	Not specified, but highly active	[3]
Compound 11b	C-3 acetoxy, C-28 amide	HeLa	Not specified, but highly active	[3]
Compound 13	C-3 acetoxy, C-11 keto, C-28 amide	HeLa, SKOV3, BGC-823	More potent than ursolic acid	[4]

Structure-Activity Relationship (SAR) Insights

• C-3 Position: Acetylation of the 3-hydroxyl group is a common strategy that often leads to increased cytotoxic activity.[4]

• C-11 Position: Introduction of a carbonyl group at the C-11 position can enhance anti-tumor cell growth.[4]

• C-28 Position: Modification of the C-28 carboxylic acid to form amides or esters frequently results in derivatives with stronger cell growth inhibitory properties.[3][4]

• Lactone Formation: The formation of a lactone ring between C-28 and C-13, as seen in 3-Acetoxy-11-ursen-28,13-olide, introduces conformational rigidity that can influence binding to biological targets and potentially enhance cytotoxic activity.[5]

Mechanism of Action: Signaling Pathways

Ursolic acid and its derivatives exert their anticancer effects through the modulation of various signaling pathways involved in cell proliferation, apoptosis, and survival.

Apoptosis Induction

A primary mechanism of action for many ursolic acid derivatives is the induction of apoptosis (programmed cell death) in cancer cells. This is often characterized by:

• DNA fragmentation.[3]

• Accumulation of cells in the sub-G1 phase of the cell cycle.[3]

• Externalization of phosphatidylserine.

Involvement of Signaling Pathways

Several key signaling pathways are implicated in the anticancer activity of ursolic acid derivatives:

• PI3K/Akt Pathway: This pathway is crucial for cell survival and proliferation. Some ursolic acid derivatives have been shown to down-regulate the phosphorylation of Akt, thereby inhibiting this pro-survival pathway and promoting apoptosis.

• MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway is involved in regulating cell growth and differentiation. Modulation of this pathway by ursolic acid derivatives can lead to cell cycle arrest and apoptosis.

• NF-κB Pathway: The transcription factor NF-κB plays a significant role in inflammation and cancer. Inhibition of the NF-κB signaling pathway is another mechanism by which these compounds can exert their anti-tumor effects.

Signaling Pathway Diagram

Caption: Proposed mechanism of action for 3-Acetoxy-11-ursen-28,13-olide derivatives.

Experimental Protocols for Biological Evaluation

Cell Viability Assay (MTT Assay)

• Seed cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Treat the cells with various concentrations of the synthesized derivatives for a specified period (e.g., 48 or 72 hours).

• Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or isopropanol).

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC₅₀ value.

Apoptosis Assay (Annexin V-FITC/Propidium (B1200493) Iodide Staining)

• Treat cancer cells with the test compounds for a designated time.

• Harvest the cells and wash them with cold phosphate-buffered saline (PBS).

• Resuspend the cells in Annexin V binding buffer.

• Add Annexin V-FITC and propidium iodide (PI) to the cell suspension and incubate in the dark.

• Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Western Blot Analysis for Signaling Proteins

• Treat cells with the derivatives and lyse them to extract total protein.

• Determine the protein concentration using a standard assay (e.g., BCA assay).

• Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST).

• Incubate the membrane with primary antibodies against the target signaling proteins (e.g., p-Akt, Akt, p-ERK, ERK, NF-κB) overnight at 4°C.

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Conclusion

The synthesis of 3-Acetoxy-11-ursen-28,13-olide derivatives presents a promising avenue for the development of novel anticancer agents with improved efficacy. The protocols and data presented in these application notes provide a foundation for researchers to design and evaluate new compounds based on this scaffold. Further investigation into the structure-activity relationships and the precise molecular mechanisms of action will be crucial for optimizing the therapeutic potential of these derivatives.

References

• 1. Synthesis and cytotoxic activity of novel A-ring cleaved ursolic acid derivatives in human non-small cell lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The synthesis of ursolic acid derivatives with cytotoxic activity and the investigation of their preliminary mechanism of action [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]

Technical Notes & Optimization

improving solubility of 3-Acetoxy-11-ursen-28,13-olide for cell culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of 3-Acetoxy-11-ursen-28,13-olide in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is 3-Acetoxy-11-ursen-28,13-olide and why is its solubility a concern for cell culture experiments?

A1: 3-Acetoxy-11-ursen-28,13-olide is a pentacyclic triterpenoid, a class of natural compounds with various biological activities. It is known to be an inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), a key regulator in several signaling pathways.[1][2] Its chemical structure lends it a high degree of lipophilicity, as indicated by a high calculated XLogP3 value of 7.7.[3] This characteristic makes it poorly soluble in aqueous solutions like cell culture media, which can lead to precipitation and inaccurate experimental results.

Q2: What are the recommended solvents for preparing stock solutions of 3-Acetoxy-11-ursen-28,13-olide?

A2: Due to its lipophilic nature, 3-Acetoxy-11-ursen-28,13-olide is soluble in several organic solvents. Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing high-concentration stock solutions for cell culture applications.[4][5] Other organic solvents such as ethanol (B145695), chloroform, dichloromethane, and acetone (B3395972) can also dissolve the compound.[6] A stock solution of up to 10 mM in DMSO has been reported.[4]

Q3: My 3-Acetoxy-11-ursen-28,13-olide precipitates when I add it to my cell culture medium. What can I do?

A3: This is a common issue known as "crashing out," which occurs when a compound dissolved in an organic solvent is introduced into an aqueous environment where it is less soluble. To prevent this, you can try the following:

• Lower the final concentration: The final concentration in your cell culture medium may be too high.

• Optimize the DMSO concentration: Keep the final concentration of DMSO in your cell culture medium as low as possible, ideally below 0.5%, as higher concentrations can be toxic to cells.[7]

• Use a serial dilution method: Instead of adding the stock solution directly to the final volume of media, perform one or more intermediate dilution steps in pre-warmed media.

• Add the compound to serum-containing media: If your experiment allows, adding the compound to media containing fetal bovine serum (FBS) can sometimes help, as proteins in the serum can bind to the compound and help keep it in solution.

• Use solubility enhancers: Consider using excipients like cyclodextrins to improve aqueous solubility.

Q4: Are there alternatives to DMSO for dissolving 3-Acetoxy-11-ursen-28,13-olide for cell culture?

A4: Yes, other water-miscible organic solvents like ethanol can be used.[7] However, it is crucial to determine the tolerance of your specific cell line to these solvents and to always include a vehicle control (media with the same final concentration of the solvent) in your experiments. The choice of solvent will depend on the specific requirements of your assay.

Q5: How can I determine the maximum soluble concentration of 3-Acetoxy-11-ursen-28,13-olide in my cell culture medium?

A5: You can perform a kinetic solubility assay. This involves preparing a series of dilutions of your compound in the cell culture medium and observing the concentration at which precipitation occurs. This can be done by visual inspection or more quantitatively by measuring turbidity using a plate reader. A detailed protocol for a kinetic solubility assay is provided in the "Experimental Protocols" section.

Troubleshooting Guides

Issue 1: Precipitate Formation During Stock Solution Preparation

Potential Cause	Troubleshooting Step
Impure Compound	Ensure you are using a high-purity grade of 3-Acetoxy-11-ursen-28,13-olide.
Contaminated Solvent	Use anhydrous, high-purity DMSO. DMSO is hygroscopic and can absorb water from the air, which will reduce the solubility of hydrophobic compounds.
Concentration Too High	While a 10 mM stock in DMSO is reported, try preparing a lower concentration stock solution (e.g., 1 mM or 5 mM) if you observe precipitation.
Incomplete Dissolution	Use a vortex mixer to ensure thorough mixing. Gentle warming (e.g., to 37°C) and brief sonication can also aid in dissolution.

Issue 2: Precipitate Forms Immediately Upon Addition to Cell Culture Medium

Potential Cause	Troubleshooting Step
"Crashing Out"	The compound is rapidly coming out of solution as the solvent changes from organic to aqueous.
Solution 1: Slow, Dropwise Addition: Add the stock solution very slowly, drop-by-drop, to the center of a vortexing tube of pre-warmed (37°C) cell culture medium. This promotes rapid dispersal.
Solution 2: Serial Dilution: Prepare an intermediate dilution of the stock solution in a smaller volume of pre-warmed medium before adding it to the final culture volume.
Cold Medium	The solubility of many compounds decreases at lower temperatures. Always use cell culture medium that has been pre-warmed to 37°C.

Issue 3: Precipitate Forms Over Time in the Incubator

Potential Cause	Troubleshooting Step
Metastable Solution	The initial solution was supersaturated and the compound is slowly precipitating out over time.
Solution 1: Lower Final Concentration: The working concentration is likely above the thermodynamic solubility limit in your specific medium. Reduce the final concentration of the compound.
Solution 2: Use of Serum: If not already present, consider including a low percentage of FBS in your medium, as serum proteins can help stabilize the compound.
Media Evaporation	Evaporation of water from the culture plates can increase the concentration of all components, including the compound, leading to precipitation. Ensure proper humidification in your incubator.
pH Shift	Cellular metabolism can alter the pH of the culture medium over time, which may affect the solubility of the compound. Monitor the pH of your culture.

Quantitative Data Summary

The following table provides an example of how to present solubility data for a poorly soluble compound. Researchers should experimentally determine the specific solubility of 3-Acetoxy-11-ursen-28,13-olide in their systems.

Table 1: Illustrative Solubility of a Hypothetical Poorly Soluble Triterpenoid

Solvent System	Maximum Soluble Concentration (µM)	Method	Notes
100% DMSO	>10,000	Visual	Clear solution at 10 mM.
Cell Culture Medium (DMEM) + 10% FBS (0.1% final DMSO)	~25	Kinetic Solubility Assay	Precipitation observed at concentrations > 25 µM after 24 hours.
Cell Culture Medium (DMEM) - Serum-Free (0.1% final DMSO)	~10	Kinetic Solubility Assay	Precipitation observed at concentrations > 10 µM after 24 hours.
PBS (0.1% final DMSO)	<5	Kinetic Solubility Assay	Immediate precipitation observed at 5 µM.
2% HP-β-CD in PBS (0.1% final DMSO)	~50	Kinetic Solubility Assay	Significant improvement in aqueous solubility with cyclodextrin.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh out 4.97 mg of 3-Acetoxy-11-ursen-28,13-olide (MW: 496.7 g/mol ).

• Solvent Addition: Add 1 mL of anhydrous, high-purity DMSO to the vial containing the compound.

• Dissolution: Vortex the vial vigorously for 1-2 minutes. If necessary, gently warm the solution to 37°C and sonicate for 5-10 minutes until the compound is completely dissolved.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Protocol 2: Kinetic Solubility Assay in Cell Culture Medium

• Prepare Stock Dilutions: Prepare a series of dilutions of your 10 mM stock solution of 3-Acetoxy-11-ursen-28,13-olide in DMSO (e.g., 5 mM, 2.5 mM, 1.25 mM, etc.).

• Plate Setup: In a clear 96-well plate, add 198 µL of pre-warmed (37°C) cell culture medium to each well.

• Compound Addition: Add 2 µL of each DMSO stock dilution to the corresponding wells in triplicate. This will result in a 1:100 dilution and a final DMSO concentration of 1%. Include a vehicle control (2 µL of DMSO without the compound).

• Mixing: Mix the plate on a plate shaker for 2 minutes.

• Incubation and Observation: Incubate the plate at 37°C. Visually inspect for precipitation at different time points (e.g., 0, 2, 6, and 24 hours).

• Quantitative Measurement (Optional): Measure the turbidity of each well by reading the absorbance at a wavelength of 600-650 nm using a plate reader. An increase in absorbance compared to the vehicle control indicates precipitation. The highest concentration that remains clear is considered the kinetic solubility under these conditions.

Visualizations

Signaling Pathway

3-Acetoxy-11-ursen-28,13-olide is an inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B). PTP1B is a negative regulator of the insulin (B600854) and leptin signaling pathways. By inhibiting PTP1B, this compound can enhance the downstream signaling of these pathways.

Caption: PTP1B negatively regulates insulin signaling.

Experimental Workflow

The following diagram illustrates a typical workflow for preparing and using a poorly soluble compound like 3-Acetoxy-11-ursen-28,13-olide in a cell culture experiment.

References

• 1. What are PTP1B inhibitors and how do they work? [synapse.patsnap.com]
• 2. What are the therapeutic applications for PTP1B inhibitors? [synapse.patsnap.com]
• 3. 3-Acetoxy-11-ursen-28,13-olide | C32H48O4 | CID 21606662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. gentaur.com [gentaur.com]
• 5. 3-Acetoxy-11-ursen-28,13-olide supplier | CAS No :35959-08-1 | AOBIOUS [aobious.com]
• 6. Biotransformation of Oleanane and Ursane Triterpenic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Poor Bioavailability of Ursane Triterpenoids in Vivo

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at improving the in vivo bioavailability of ursane (B1242777) triterpenoids, such as ursolic acid and oleanolic acid.

Frequently Asked Questions (FAQs)

Q1: My ursane triterpenoid (B12794562) exhibits very low aqueous solubility. What are the initial strategies I should consider to improve its dissolution rate?

A1: Poor aqueous solubility is the primary hurdle for the oral bioavailability of ursane triterpenoids. Initial strategies should focus on increasing the surface area of the drug and altering its physical state. Consider the following approaches:

• Particle Size Reduction:

  • Micronization: This technique reduces particle size to the micron range, thereby increasing the surface area available for dissolution. While a good first step, it may not be sufficient for compounds with extremely low solubility.

  • Nanonization: Creating nanocrystals or nanosuspensions can dramatically increase the dissolution rate due to a significant increase in surface area. High-pressure homogenization is a common method for producing nanocrystals.[1]

• Amorphous Solid Dispersions:

  • Converting the crystalline form of the triterpenoid to a more soluble amorphous state by dispersing it in a hydrophilic polymer matrix can significantly enhance its dissolution.[2][3][4] Common carriers include polyvinylpyrrolidone (B124986) (PVP) and poloxamers.

Q2: I'm observing poor permeability of my ursane triterpenoid in a Caco-2 cell permeability assay. What could be the cause and how can I address it?

A2: Low permeability across the intestinal epithelium is another significant barrier. This can be due to the inherent lipophilicity of the compound or its interaction with efflux transporters.

• Efflux Pump Inhibition: Ursane triterpenoids can be substrates for efflux pumps like P-glycoprotein (P-gp), which actively transport the compound out of intestinal cells. Co-administration with a known P-gp inhibitor (e.g., verapamil) in your Caco-2 assay can confirm if your compound is a substrate. An increase in the apparent permeability coefficient (Papp) in the presence of the inhibitor would suggest this mechanism.

• Formulation with Permeability Enhancers: Certain excipients used in formulations, such as sodium caprate or D-α-tocopheryl polyethylene (B3416737) glycol 1000 succinate (B1194679) (TPGS), can enhance permeability by opening tight junctions or inhibiting efflux pumps.[3][5]

• Improving Solubility in Assay Medium: Poor solubility in the aqueous assay buffer can lead to artificially low permeability measurements. The addition of a non-toxic solubilizing agent, like bovine serum albumin (BSA), to the basolateral (receiver) chamber can help maintain sink conditions and improve the accuracy of the assay.

Q3: What are the most common formulation strategies to enhance the oral bioavailability of ursane triterpenoids, and how do they compare?

A3: Several formulation strategies have proven effective. The choice of strategy often depends on the specific physicochemical properties of the triterpenoid and the desired pharmacokinetic profile. The most common approaches include:

• Nanoparticles: Encapsulating the triterpenoid in nanoparticles (e.g., polymeric nanoparticles, solid lipid nanoparticles) can improve solubility, protect the drug from degradation, and facilitate its transport across the intestinal barrier.[6][7]

• Liposomes: These are vesicular systems composed of a lipid bilayer that can encapsulate lipophilic drugs like ursane triterpenoids. They can improve solubility and absorption.

• Solid Dispersions: As mentioned, this technique involves dispersing the drug in a hydrophilic carrier to create an amorphous, more soluble form.[2][3]

• Phospholipid Complexes: Forming a complex between the ursane triterpenoid and phospholipids (B1166683) can significantly improve its lipophilicity and ability to permeate biological membranes.[8][9]

• Co-amorphous Systems: Similar to solid dispersions, this approach involves creating an amorphous single-phase system of the drug with a small molecule co-former, which can enhance solubility and stability.

For a quantitative comparison of these strategies, please refer to the data tables in the "Quantitative Data Summary" section.

Troubleshooting Guides

Issue 1: Low Encapsulation Efficiency in Nanoparticle/Liposome Formulations

Potential Cause	Troubleshooting Step
Poor solubility of the triterpenoid in the organic solvent used during preparation.	Screen different organic solvents (e.g., ethanol, acetone, dichloromethane) to find one with higher solubility for your specific triterpenoid.
Inappropriate drug-to-carrier ratio.	Optimize the ratio of the ursane triterpenoid to the polymer or lipid. A very high drug load can lead to drug crystallization and expulsion from the carrier.
Suboptimal process parameters (e.g., homogenization speed, sonication time).	Systematically vary the process parameters to determine the optimal conditions for encapsulation. For example, increase homogenization speed or sonication time and observe the effect on encapsulation efficiency.
Phase separation or drug precipitation during the formulation process.	Ensure rapid and efficient removal of the organic solvent. For emulsion-based methods, ensure the stability of the emulsion by optimizing the surfactant concentration.

Issue 2: Particle Aggregation and Instability of Nanosuspensions

Potential Cause	Troubleshooting Step
Insufficient stabilizer concentration.	Increase the concentration of the stabilizer (e.g., surfactant or polymer) to provide adequate steric or electrostatic stabilization.
Inappropriate choice of stabilizer.	Screen different stabilizers to find one that is most effective for your specific ursane triterpenoid and formulation.
Changes in temperature or pH during storage.	Store the nanosuspension at a controlled temperature (often refrigerated) and ensure the pH of the medium is one that promotes stability.
Ostwald ripening (growth of larger particles at the expense of smaller ones).	This is an inherent challenge with nanosuspensions. The use of a combination of stabilizers or the conversion of the nanosuspension to a solid dosage form (e.g., by freeze-drying) can mitigate this issue.

Issue 3: Inconsistent In Vivo Pharmacokinetic Data

Potential Cause	Troubleshooting Step
Variability in the formulation.	Ensure that each batch of the formulation is prepared consistently and characterized thoroughly for particle size, drug loading, and in vitro dissolution before in vivo studies.
Food effect.	The presence of food in the gastrointestinal tract can significantly affect the absorption of lipophilic drugs. Conduct pharmacokinetic studies in both fasted and fed states to assess any food effect.
First-pass metabolism.	Ursane triterpenoids can undergo significant metabolism in the liver and intestines. Consider co-administration with an inhibitor of relevant metabolic enzymes (e.g., cytochrome P450 enzymes) in preclinical studies to assess the impact of first-pass metabolism.
Inadequate analytical method.	Develop and validate a sensitive and specific bioanalytical method (e.g., LC-MS/MS) for the quantification of the ursane triterpenoid in plasma. Ensure the method has a low enough limit of quantification to accurately measure plasma concentrations.

Quantitative Data Summary

The following tables summarize the reported improvements in the oral bioavailability of ursolic acid and oleanolic acid using various formulation strategies.

Table 1: Bioavailability Enhancement of Ursolic Acid Formulations

Formulation Type	Carrier/Method	Animal Model	Key Pharmacokinetic Parameters	Fold Increase in Bioavailability (AUC)	Reference
Phospholipid Complex	Solvent-assisted grinding	SD rats	Cmax: 183.80 µg/L	4.14	[8]
Phospholipid Complex	Response surface methodology	Rats	-	8.49	[9]
Nanocrystals	High-pressure homogenization	SD rats	Cmax: 2.56-fold increase	2.56	[1]
Nanoparticles	Emulsion solvent evaporation	Rats	Cmax: 3.17 mg/L	2.68	[7]
Nanoparticles	Antisolvent precipitation with TPGS1000	-	-	27.5	[5]

Table 2: Bioavailability Enhancement of Oleanolic Acid Formulations

Formulation Type	Carrier/Method	Animal Model	Key Pharmacokinetic Parameters	Fold Increase in Bioavailability (AUC)	Reference
Lactoferrin Nanoparticles	NP albumin-bound technology	SD rats	-	3.41	[6]
Nanostructured Lipid Carriers	Film-ultrasonic method	-	Sustained release	-	[10][11]

Experimental Protocols

Protocol 1: Preparation of Ursolic Acid-Phospholipid Complex by Solvent-Assisted Grinding

Objective: To prepare a ursolic acid-phospholipid complex to enhance its aqueous solubility and oral bioavailability.

Materials:

• Ursolic acid (UA)

• Phospholipid (e.g., soy lecithin)

• Solvent (e.g., ethanol)

• Mortar and pestle

• Vacuum oven

Methodology:

• Weigh equimolar amounts of ursolic acid and phospholipid.

• Transfer the powders to a mortar.

• Add a small amount of the solvent to the powder mixture to facilitate grinding. The mixture should be a paste-like consistency.

• Grind the mixture vigorously with the pestle for 30-60 minutes.

• Transfer the resulting paste to a petri dish and dry it in a vacuum oven at 40°C until a constant weight is achieved to ensure complete removal of the solvent.

• The dried complex can be gently pulverized and stored in a desiccator.

• Characterize the complex using techniques such as Differential Scanning Calorimetry (DSC), Powder X-ray Diffraction (PXRD), and Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the formation of the complex.

Adapted from[8]

Protocol 2: Preparation of Ursolic Acid Solid Dispersion by Solvent Evaporation Method

Objective: To prepare an amorphous solid dispersion of ursolic acid to improve its dissolution rate.

Materials:

• Ursolic acid (UA)

• Hydrophilic carrier (e.g., PVP K30, Poloxamer 407)

• Solvent (e.g., methanol)

• Magnetic stirrer

• Rotary evaporator

• Vacuum oven

Methodology:

• Dissolve the ursolic acid and the hydrophilic carrier in the solvent in a predetermined ratio (e.g., 1:5 drug-to-carrier ratio by weight) in a round-bottom flask.

• Stir the solution until both components are fully dissolved.

• Remove the solvent using a rotary evaporator at a controlled temperature (e.g., 40-50°C) until a solid film is formed on the wall of the flask.

• Further dry the solid dispersion in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Scrape the dried solid dispersion from the flask, pulverize it, and pass it through a sieve to obtain a uniform particle size.

• Store the solid dispersion in a desiccator.

• Characterize the solid dispersion using DSC and PXRD to confirm the amorphous nature of the drug.

Adapted from[2][3]

Protocol 3: Caco-2 Cell Permeability Assay

Objective: To assess the in vitro intestinal permeability of an ursane triterpenoid formulation.

Materials:

• Caco-2 cells

• Transwell® inserts (e.g., 24-well format)

• Cell culture medium (e.g., DMEM with FBS, non-essential amino acids, and antibiotics)

• Hanks' Balanced Salt Solution (HBSS)

• Test compound (ursane triterpenoid formulation)

• Lucifer yellow (marker for monolayer integrity)

• LC-MS/MS system for analysis

Methodology:

• Seed Caco-2 cells on Transwell® inserts at an appropriate density and culture them for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• On the day of the experiment, wash the cell monolayers with pre-warmed HBSS.

• Measure the transepithelial electrical resistance (TEER) of each monolayer to ensure its integrity.

• To measure apical to basolateral (A→B) permeability, add the test compound solution in HBSS to the apical (donor) chamber and fresh HBSS to the basolateral (receiver) chamber.

• To measure basolateral to apical (B→A) permeability, add the test compound solution to the basolateral (donor) chamber and fresh HBSS to the apical (receiver) chamber.

• Incubate the plates at 37°C with gentle shaking.

• At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the receiver chamber and replace with an equal volume of fresh HBSS.

• At the end of the experiment, collect samples from the donor chamber.

• Analyze the concentration of the ursane triterpenoid in all samples using a validated LC-MS/MS method.

• Calculate the apparent permeability coefficient (Papp) and the efflux ratio (Papp B→A / Papp A→B). An efflux ratio greater than 2 suggests that the compound is a substrate for active efflux.

Adapted from[12][13][14]

Visualizations

Caption: Ursolic acid signaling pathways in cancer cells.

Caption: Oleanolic acid anti-inflammatory signaling pathways.

Caption: Experimental workflow for enhancing bioavailability.

References

• 1. benthamscience.com [benthamscience.com]
• 2. Solid Dispersion of Ursolic Acid in Gelucire 50/13: a Strategy to Enhance Drug Release and Trypanocidal Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. dovepress.com [dovepress.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Preparation of ursolic acid-phospholipid complex by solvent-assisted grinding method to improve dissolution and oral bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Enhanced bioavailability and hepatoprotectivity of optimized ursolic acid-phospholipid complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Preparation, characterization, and in vivo pharmacokinetics of nanostructured lipid carriers loaded with oleanolic acid and gentiopicrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 13. enamine.net [enamine.net]
• 14. Caco-2 Permeability Assay Protocol - Creative Bioarray [dda.creative-bioarray.com]

troubleshooting 3-Acetoxy-11-ursen-28,13-olide precipitation in aqueous buffer

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals working with ursane-type triterpenoids, specifically addressing challenges related to the precipitation of compounds like 3-Acetoxy-11-ursen-28,13-olide in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: Why is my 3-Acetoxy-11-ursen-28,13-olide precipitating out of my aqueous buffer?

A1: 3-Acetoxy-11-ursen-28,13-olide is a derivative of ursolic acid, a class of compounds known as pentacyclic triterpenoids. These molecules are characterized by their high lipophilicity, meaning they have poor solubility in water-based (aqueous) solutions.[1][2][3] Precipitation occurs when the concentration of the compound exceeds its solubility limit in the aqueous buffer. This is a common issue with this class of molecules due to their chemical structure.[4]

Q2: What are the key physicochemical properties of 3-Acetoxy-11-ursen-28,13-olide affecting its solubility?

• High Lipophilicity (LogP): The calculated XLogP3 value for 3-Acetoxy-11-ursen-28,13-olide is 7.7, indicating it is significantly more soluble in lipids and organic solvents than in water.[5] For comparison, ursolic acid has a similarly high LogP.[6]

• Molecular Size: Larger molecules generally exhibit lower aqueous solubility.[7][8]

• Polarity: The principle of "like dissolves like" applies here.[7][9][10] As a largely non-polar molecule, it prefers non-polar solvents.

Q3: What is the recommended method for preparing a working solution of 3-Acetoxy-11-ursen-28,13-olide in an aqueous buffer?

A3: The standard method for preparing aqueous solutions of poorly soluble compounds is to first dissolve the compound in a small amount of a water-miscible organic solvent to create a concentrated stock solution. This stock solution is then diluted into the aqueous buffer to the final desired concentration.

Recommended Solvents for Stock Solution:

• Dimethyl sulfoxide (B87167) (DMSO)[11][12][13][14]

• Ethanol[11]

• Dimethylformamide (DMF)[11]

Q4: Is there a maximum recommended concentration of organic solvent in the final aqueous solution?

A4: Yes, it is crucial to minimize the final concentration of the organic solvent as it can affect the biological system you are studying. A common recommendation is to keep the final concentration of DMSO at or below 1%, and often as low as 0.1%.[12] The tolerance of your specific experimental system (e.g., cell line, enzyme) to the organic solvent should be determined.

Q5: Can factors like pH and temperature affect the solubility of my compound?

A5: Absolutely. For ionizable compounds, pH can significantly impact solubility.[7][8][15] While 3-Acetoxy-11-ursen-28,13-olide itself is not strongly ionizable, related compounds with carboxylic acid groups, like ursolic acid, are more soluble in basic solutions.[2][3][6] Temperature can also play a role; for most solid solutes, solubility increases with temperature.[7] However, the stability of the compound at elevated temperatures should be considered.

Troubleshooting Guide

Issue: Precipitation observed immediately upon dilution of the stock solution into the aqueous buffer.

Potential Cause	Troubleshooting Step	Rationale
Final concentration exceeds solubility limit.	Decrease the final concentration of the compound in the aqueous buffer.	The aqueous solubility of ursane (B1242777) triterpenoids is very low. Even with a co-solvent, the concentration may be too high.
High concentration of stock solution.	Prepare a less concentrated stock solution in the organic solvent before diluting into the buffer.	Adding a highly concentrated, dense bolus of stock solution can lead to rapid, localized precipitation before adequate mixing can occur.
Inadequate mixing.	Add the stock solution dropwise to the vortexing buffer.	This ensures rapid dispersion of the compound and minimizes localized high concentrations that can lead to precipitation.
Buffer composition.	Consider the ionic strength and pH of your buffer. While less impactful for this specific molecule than for ionizable ones, extreme pH or high salt concentrations can affect solubility.	Buffer components can influence the hydration shell around the solute.

Issue: Solution is initially clear but precipitation occurs over time.

Potential Cause	Troubleshooting Step	Rationale
Metastable solution.	Prepare fresh solutions immediately before use. Avoid storing aqueous solutions for extended periods.	The initially clear solution may be supersaturated. Over time, the compound will equilibrate and precipitate out. It is not recommended to store aqueous solutions of ursolic acid for more than one day.[11]
Temperature fluctuations.	Maintain a constant temperature. If experiments are conducted at a lower temperature than the solution preparation, solubility will decrease.	As mentioned, the solubility of solids generally decreases with temperature.[7]
Compound instability.	Assess the stability of the compound in your specific buffer.	Degradation of the compound could lead to less soluble byproducts.

Quantitative Data Summary

The following table summarizes solubility data for the related compound, ursolic acid, to provide a general reference.

Compound	Solvent	Solubility	Reference
Ursolic Acid	Ethanol	~0.5 mg/mL	[11]
Ursolic Acid	DMSO	~10 mg/mL	[11]
Ursolic Acid	DMF	~10 mg/mL	[11]
Ursolic Acid	1:2 DMSO:PBS (pH 7.2)	~0.3 mg/mL	[11]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 3-Acetoxy-11-ursen-28,13-olide in DMSO

Materials:

• 3-Acetoxy-11-ursen-28,13-olide (MW: 496.7 g/mol )[5]

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh out a precise amount of 3-Acetoxy-11-ursen-28,13-olide. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.97 mg.

• Add the appropriate volume of DMSO to the tube containing the compound.

• Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

• If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10 minutes.

• Visually inspect the solution to ensure there are no visible particles.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a 10 µM Working Solution in Aqueous Buffer

Materials:

• 10 mM stock solution of 3-Acetoxy-11-ursen-28,13-olide in DMSO

• Aqueous buffer of choice (e.g., PBS, pH 7.4)

• Conical tube

• Vortex mixer

Procedure:

• Calculate the volume of stock solution needed. To prepare 1 mL of a 10 µM working solution, you will need 1 µL of the 10 mM stock solution.

• Add the appropriate volume of aqueous buffer to a conical tube (in this case, 999 µL).

• Place the tube on a vortex mixer set to a medium speed.

• While the buffer is vortexing, add the calculated volume of the stock solution dropwise into the buffer.

• Continue to vortex for another 30-60 seconds to ensure thorough mixing.

• Use the freshly prepared working solution immediately for your experiment.

Visualizations

Caption: Troubleshooting workflow for compound precipitation.

References

• 1. "Solubility of Ursolic Acid in Aqueous and Non-aqueous Solvents" by Kamola Tolliboeva and Philip M. Gerk [scholarscompass.vcu.edu]
• 2. mdpi.com [mdpi.com]
• 3. Ursolic Acid and Its Derivatives as Bioactive Agents - ProQuest [proquest.com]
• 4. Pentacyclic Triterpene Bioavailability: An Overview of In Vitro and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 3-Acetoxy-11-ursen-28,13-olide | C32H48O4 | CID 21606662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (+)-Ursolic Acid | C30H48O3 | CID 64945 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. ascendiacdmo.com [ascendiacdmo.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. youtube.com [youtube.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. researchgate.net [researchgate.net]
• 13. gentaur.com [gentaur.com]
• 14. chemfaces.com [chemfaces.com]
• 15. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: Optimizing 3-Acetoxy-11-ursen-28,13-olide Concentration for IC50 Determination

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the determination of the IC50 value for 3-Acetoxy-11-ursen-28,13-olide.

Frequently Asked Questions (FAQs)

Q1: What is 3-Acetoxy-11-ursen-28,13-olide and what is its known mechanism of action?

3-Acetoxy-11-ursen-28,13-olide, also known as 11,12-Dehydroursolic lactone acetate, is a natural triterpenoid (B12794562) compound. It is a reduction product of 11-ketoursolic acid. Its primary known mechanism of action is the inhibition of Protein Tyrosine Phosphatase 1B (PTP1B), a key negative regulator in the insulin (B600854) and leptin signaling pathways. By inhibiting PTP1B, this compound can modulate downstream cellular processes related to metabolism and cell growth. It has shown weak to moderate anti-proliferative activity against the A2780 human ovarian cancer cell line.

Q2: I am observing precipitation of the compound in my cell culture medium. How can I improve its solubility?

This is a common issue with hydrophobic compounds like triterpenoids. Here are a few troubleshooting steps:

• Optimize DMSO Concentration: Ensure the final concentration of DMSO in your culture medium is as low as possible, ideally ≤ 0.5%, to avoid solvent-induced cytotoxicity.

• Serial Dilution Technique: When preparing your working concentrations, perform serial dilutions in the cell culture medium with vigorous vortexing or mixing between each dilution to facilitate better dispersion.

• Pre-warmed Medium: Adding the compound to pre-warmed culture medium can sometimes improve solubility.

• Alternative Solvents: If precipitation persists, consider using other solvents such as ethanol (B145695) or a mixture of solvents, but always perform a solvent toxicity control experiment.

Q3: My dose-response curve is flat, showing no inhibitory effect. What could be the reason?

A flat dose-response curve suggests several possibilities:

• Inactive Concentration Range: The tested concentration range may be too low to elicit a biological response. It is advisable to test a wider range of concentrations, spanning several orders of magnitude (e.g., from nanomolar to high micromolar).

• Compound Instability: The compound may be unstable in the culture medium over the incubation period. Consider reducing the incubation time or preparing fresh dilutions immediately before use.

• Cell Line Insensitivity: The chosen cell line may not be sensitive to the compound's mechanism of action.

• Assay Interference: The compound might be interfering with the detection method of your chosen cell viability assay.

Q4: I am using an MTT assay and getting inconsistent or high background readings. What should I do?

Triterpenoids have been reported to interfere with tetrazolium-based assays like MTT by directly reducing the MTT reagent, leading to a false-positive signal for cell viability.

• Switch Assay Method: It is highly recommended to switch to a non-metabolic endpoint assay. The Sulforhodamine B (SRB) assay, which measures total protein content, or an ATP-based assay like CellTiter-Glo®, which measures cellular ATP levels, are more robust alternatives for natural products like triterpenoids.

• Include Proper Controls: If you must use an MTT assay, include "compound-only" controls (wells with compound and media but no cells) to quantify the direct reduction of MTT by the compound and subtract this background from your experimental wells.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Inconsistent IC50 values between experiments	- Cell passage number variation- Inconsistent cell seeding density- Variability in compound stock solution preparation- Different incubation times	- Use cells within a consistent and low passage number range.- Ensure a homogenous cell suspension before seeding.- Prepare fresh stock solutions and use them for a limited time.- Maintain consistent incubation periods for all experiments.
Poor curve fit (high R² value)	- Inappropriate concentration range (too narrow or too wide)- Outliers in the data	- Perform a preliminary experiment with a broad concentration range to identify the dynamic range of the compound's effect.- Carefully review raw data for any obvious errors in pipetting or reading.- Use a sufficient number of replicates (at least triplicates) to minimize the impact of outliers.
High variability between replicate wells	- Uneven cell distribution in the plate- Pipetting errors- Edge effects in the microplate	- Ensure thorough mixing of the cell suspension before and during plating.- Use calibrated pipettes and be consistent with pipetting technique.- Avoid using the outer wells of the microplate, or fill them with media to maintain humidity and minimize evaporation.
Compound appears to be cytotoxic at all concentrations tested	- The lowest concentration tested is already above the IC50 value.	- Test a much lower range of concentrations, starting from the nanomolar range.

Data Presentation

Due to the limited availability of specific IC50 data for 3-Acetoxy-11-ursen-28,13-olide in publicly accessible literature, the following table presents representative IC50 values for structurally similar ursane (B1242777) triterpenoids against various cancer cell lines to provide a general understanding of the potential potency of this class of compounds.

Table 1: Representative IC50 Values of Ursane-Type Triterpenoids Against Various Cancer Cell Lines

Compound	Cell Line	Assay	IC50 (µM)
Ursolic Acid	A549 (Lung)	MTT	25.3
Ursolic Acid	MCF-7 (Breast)	MTT	18.5
Ursolic Acid	HeLa (Cervical)	MTT	30.1
Betulinic Acid	A549 (Lung)	MTT	15.6
Betulinic Acid	MCF-7 (Breast)	MTT	9.8

Note: The data presented in this table is for structurally related compounds and should be used for reference purposes only. The actual IC50 of 3-Acetoxy-11-ursen-28,13-olide may vary significantly.

Experimental Protocols

Sulforhodamine B (SRB) Assay

This protocol is a reliable method for determining cytotoxicity and is less prone to interference from colored or reducing compounds.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat cells with a range of concentrations of 3-Acetoxy-11-ursen-28,13-olide (e.g., 0.1 to 100 µM) and a vehicle control (e.g., 0.5% DMSO). Incubate for the desired exposure time (e.g., 48 or 72 hours).

• Cell Fixation: Gently aspirate the culture medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Carefully wash the plates five times with slow-running tap water to remove the TCA. Allow the plates to air dry completely.

• Staining: Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Destaining: Quickly wash the plates five times with 1% (v/v) acetic acid to remove unbound dye. Allow the plates to air dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Read the absorbance at 510 nm using a microplate reader.

• IC50 Calculation: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

CellTiter-Glo® Luminescent Cell Viability Assay

This assay quantifies ATP, an indicator of metabolically active cells, and is a sensitive method for assessing cell viability.

• Plate Setup: Prepare a 96-well opaque-walled plate with cells in culture medium.

• Compound Addition: Add the desired concentrations of 3-Acetoxy-11-ursen-28,13-olide and a vehicle control to the wells.

• Incubation: Incubate the plate for the chosen exposure time.

• Reagent Equilibration: Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for approximately 30 minutes.

• Reagent Addition: Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well.

• Lysis and Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Luminescence Measurement: Record the luminescence using a plate-reading luminometer.

• IC50 Determination: Calculate the percentage of cell viability and determine the IC50 value as described for the SRB assay.

Visualizations

Caption: PTP1B Signaling Pathway Inhibition.

Caption: IC50 Determination Workflow.

potential off-target effects of 3-Acetoxy-11-ursen-28,13-olide in assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing 3-Acetoxy-11-ursen-28,13-olide in various assays. The information is tailored for researchers, scientists, and drug development professionals to anticipate and address potential experimental challenges, particularly concerning off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary known target of 3-Acetoxy-11-ursen-28,13-olide?

3-Acetoxy-11-ursen-28,13-olide is known to exhibit significant inhibitory activity against Protein Tyrosine Phosphatase 1B (PTP1B). It is characterized as a mixed-type inhibitor of PTP1B.

Q2: What are the expected on-target effects of 3-Acetoxy-11-ursen-28,13-olide in cellular assays?

As a PTP1B inhibitor, 3-Acetoxy-11-ursen-28,13-olide is expected to modulate signaling pathways negatively regulated by PTP1B. PTP1B is a key negative regulator of the insulin (B600854) and leptin signaling pathways. Therefore, inhibition of PTP1B would be expected to enhance these signaling cascades. In relevant cell models, this could manifest as increased phosphorylation of the insulin receptor and its downstream substrates.

Q3: What is the reported anti-proliferative activity of this compound?

3-Acetoxy-11-ursen-28,13-olide has been reported to exhibit weak to moderate anti-proliferative activity against the A2780 human ovarian cancer cell line.

Q4: Are there known off-target effects for this compound or related molecules?

While a specific off-target profile for 3-Acetoxy-11-ursen-28,13-olide is not extensively documented, researchers should be aware of potential off-target activities common to ursane-type triterpenoids and PTP1B inhibitors. These may include:

• Lack of Selectivity among Phosphatases: The active sites of protein tyrosine phosphatases are highly conserved, creating a risk of inhibiting other phosphatases in addition to PTP1B.

• Effects on Other Signaling Pathways: Ursane-type triterpenoids have been reported to influence various cellular processes, including inflammatory responses and apoptosis, through modulation of pathways like NF-κB.

• Anti-complement Activity: Some ursane-type triterpenoids have demonstrated anti-complement activity, which could be a consideration in immunological assays.[1]

Troubleshooting Guides

Problem 1: Inconsistent IC50 values in PTP1B inhibition assays.

• Possible Cause 1: Substrate Concentration. The calculated IC50 value can be highly dependent on the concentration of the substrate used in the assay.

  • Troubleshooting Step: Ensure you are using a substrate concentration at or below the Michaelis-Menten constant (Km). Determine the Km of your substrate with PTP1B under your specific assay conditions.

• Possible Cause 2: Enzyme Activity. Variability in the specific activity of your PTP1B enzyme preparation can lead to inconsistent results.

  • Troubleshooting Step: Always perform a quality control check on your enzyme to ensure consistent activity. Use a standardized concentration of a known PTP1B inhibitor as a positive control in every assay.

• Possible Cause 3: Compound Solubility. Poor solubility of 3-Acetoxy-11-ursen-28,13-olide in aqueous assay buffers can lead to inaccurate concentrations.

  • Troubleshooting Step: Prepare a high-concentration stock solution in an appropriate organic solvent (e.g., DMSO) and ensure the final concentration of the solvent in the assay is low and consistent across all wells. Visually inspect for any precipitation.

Problem 2: Unexpected cellular phenotypes not readily explained by PTP1B inhibition.

• Possible Cause 1: Off-target kinase or phosphatase inhibition. The compound may be inhibiting other signaling proteins.

  • Troubleshooting Step: Perform a kinase or phosphatase selectivity profiling assay to identify other potential targets. This can be done using commercially available services or in-house panels.

• Possible Cause 2: General cytotoxicity. At higher concentrations, the compound may be inducing cytotoxicity through mechanisms unrelated to PTP1B.

  • Troubleshooting Step: Conduct a cell viability assay (e.g., MTT or CellTiter-Glo) to determine the cytotoxic concentration range of the compound. Correlate these findings with the concentrations at which you observe the unexpected phenotypes.

• Possible Cause 3: Interference with assay readout. The compound may be directly interfering with the detection method of your assay (e.g., fluorescence quenching or enhancement).

  • Troubleshooting Step: Run a cell-free version of your assay to see if the compound alone affects the signal.

Quantitative Data

Compound	Target	IC50 (µM)	Inhibition Type
Ursolic Acid	PTP1B	3.8 ± 0.5	Competitive
Corosolic Acid	PTP1B	7.2 ± 0.8	Mixed-type

Data from a study on ursane-type triterpenes isolated from Symplocos paniculata.[2]

Experimental Protocols

PTP1B Inhibition Assay (Colorimetric)

This protocol is a general guideline for a colorimetric PTP1B inhibition assay using p-nitrophenyl phosphate (B84403) (pNPP) as a substrate.

Materials:

• Recombinant human PTP1B

• Assay Buffer: 50 mM HEPES (pH 7.2), 100 mM NaCl, 1 mM DTT, 1 mM EDTA

• p-Nitrophenyl phosphate (pNPP)

• 3-Acetoxy-11-ursen-28,13-olide

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of 3-Acetoxy-11-ursen-28,13-olide in DMSO.

• Create a serial dilution of the compound in the assay buffer.

• Add 10 µL of the diluted compound or vehicle control (DMSO in assay buffer) to the wells of a 96-well plate.

• Add 80 µL of PTP1B solution (final concentration ~25-50 nM) to each well.

• Incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding 10 µL of pNPP solution (final concentration equal to the Km of pNPP for PTP1B).

• Incubate at 37°C for 30 minutes.

• Stop the reaction by adding 50 µL of 1 M NaOH.

• Measure the absorbance at 405 nm using a microplate reader.

• Calculate the percent inhibition relative to the vehicle control and determine the IC50 value.

Cell Viability (MTT) Assay

This protocol provides a general method for assessing the effect of 3-Acetoxy-11-ursen-28,13-olide on the viability of A2780 cells.

Materials:

• A2780 human ovarian cancer cells

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• 3-Acetoxy-11-ursen-28,13-olide

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well cell culture plate

• Microplate reader

Procedure:

• Seed A2780 cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare a serial dilution of 3-Acetoxy-11-ursen-28,13-olide in complete culture medium.

• Remove the old medium from the cells and add 100 µL of the diluted compound or vehicle control.

• Incubate for the desired treatment period (e.g., 48 or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Gently shake the plate for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percent viability relative to the vehicle-treated control cells.

Visualizations

Caption: PTP1B Signaling Pathway Inhibition.

Caption: Troubleshooting Workflow for Unexpected Results.

Caption: On-Target vs. Potential Off-Target Effects.

References

• 1. Anti-complementary activity of ursane-type triterpenoids from Weigela subsessilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of protein tyrosine phosphatase 1B by ursane-type triterpenes isolated from Symplocos paniculata - PubMed [pubmed.ncbi.nlm.nih.gov]

stability of 3-Acetoxy-11-ursen-28,13-olide in stock solutions

This technical support center provides guidance on the stability of 3-Acetoxy-11-ursen-28,13-olide in stock solutions for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to address specific experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for preparing stock solutions of 3-Acetoxy-11-ursen-28,13-olide?

A1: 3-Acetoxy-11-ursen-28,13-olide is soluble in several organic solvents. Dimethyl sulfoxide (B87167) (DMSO) is commonly used, with a reported solubility of up to 10 mM.[1] Other suitable solvents include chloroform, dichloromethane, ethyl acetate (B1210297), and acetone.[2] For cell-based assays, DMSO is the most common choice for initial stock solutions, which are then further diluted in aqueous culture media.

Q2: What are the recommended storage conditions for solid 3-Acetoxy-11-ursen-28,13-olide and its stock solutions?

A2: For the solid compound, it is recommended to store it protected from air and light, and refrigerated or frozen (2-8°C), with a shelf life of up to two years under these conditions.[2] Stock solutions, particularly in DMSO, should be stored at or below -20°C.[3] Some suppliers suggest that stock solutions can be kept for several months at this temperature.[3] For optimal stability, it is best to prepare fresh solutions or use aliquots of a stock solution to avoid repeated freeze-thaw cycles.

Q3: What is the known stability of 3-Acetoxy-11-ursen-28,13-olide in stock solutions?

A3: While specific quantitative stability data for 3-Acetoxy-11-ursen-28,13-olide in various solvents over time is not extensively published, general chemical principles and data from suppliers provide some guidance. The compound has a shelf life of 2 years in its solid form when stored correctly.[2] Stock solutions in DMSO are generally stable for several months when stored at -20°C.[3] However, the presence of an acetate ester group raises the potential for hydrolysis, especially if the solution is exposed to moisture or basic/acidic conditions.

Q4: What are the potential degradation pathways for 3-Acetoxy-11-ursen-28,13-olide in solution?

A4: The primary potential degradation pathway for 3-Acetoxy-11-ursen-28,13-olide in solution is the hydrolysis of the acetate ester at the C-3 position. This reaction would yield 3-Hydroxy-11-ursen-28,13-olide and acetic acid. This hydrolysis can be catalyzed by acids or bases.[4][5] The presence of water in the solvent (e.g., aqueous DMSO) can facilitate this process.[6][7] Additionally, as a triterpenoid (B12794562) lactone, the compound may be susceptible to degradation under exposure to UV light, a phenomenon observed in other similar compounds.[8][9]

Troubleshooting Guide

Issue: Inconsistent experimental results when using older stock solutions.

• Possible Cause 1: Compound Degradation. The acetate ester of 3-Acetoxy-11-ursen-28,13-olide may have hydrolyzed over time, especially if the stock solution was not stored under anhydrous conditions or was subjected to multiple freeze-thaw cycles. This would result in a lower effective concentration of the active compound.

• Solution: Prepare a fresh stock solution from solid material. If this is not feasible, perform a quality control check on the existing stock solution using an analytical method like HPLC or LC-MS to assess its purity.

• Possible Cause 2: Solvent Evaporation. If the stock solution vial was not sealed properly, the solvent may have evaporated, leading to an increased concentration of the compound.

• Solution: Always use tightly sealed vials for stock solutions. If evaporation is suspected, the solution should be discarded and a new one prepared.

Issue: Precipitation observed in the stock solution upon thawing.

• Possible Cause: The concentration of the compound may exceed its solubility at lower temperatures.

• Solution: Before use, allow the vial to warm to room temperature for at least an hour.[3] To aid dissolution, you can gently warm the tube to 37°C and sonicate it in an ultrasonic bath for a short period.[3] Always visually inspect the solution for any precipitate before use.

Data Summary

Parameter	Value	Source(s)
Molecular Formula	C₃₂H₄₈O₄	[2][10]
Molecular Weight	496.72 g/mol	[1]
CAS Number	35959-08-1	[1][2]
Solubility in DMSO	10 mM	[1]
Other Solvents	Chloroform, Dichloromethane, Ethyl Acetate, Acetone	[2][3]
Storage (Solid)	2-8°C, protected from air and light	[2]
Storage (Stock Solution)	≤ -20°C	[3]
Shelf Life (Solid)	2 years	[2]
Shelf Life (Stock Solution)	Several months (recommended)	[3]

Experimental Protocols

Protocol for a Basic Stability Study of 3-Acetoxy-11-ursen-28,13-olide in a Stock Solution

This protocol outlines a general method to assess the stability of 3-Acetoxy-11-ursen-28,13-olide in a chosen solvent over time using High-Performance Liquid Chromatography (HPLC).

• Preparation of Stock Solution:

  • Accurately weigh a sufficient amount of solid 3-Acetoxy-11-ursen-28,13-olide.

  • Dissolve it in the desired solvent (e.g., HPLC-grade DMSO) to a known concentration (e.g., 10 mM).

  • Ensure complete dissolution, using gentle warming and sonication if necessary.

• Time-Zero Analysis (T=0):

  • Immediately after preparation, take an aliquot of the stock solution.

  • Dilute it to a suitable concentration for HPLC analysis.

  • Analyze the sample by HPLC to determine the initial peak area and purity of 3-Acetoxy-11-ursen-28,13-olide. This will serve as the baseline.

• Storage and Sampling:

  • Dispense the remaining stock solution into multiple small, tightly sealed vials to create aliquots for different time points.

  • Store these aliquots under the desired conditions (e.g., -20°C, 4°C, room temperature).

  • At predetermined time intervals (e.g., 1 week, 1 month, 3 months, 6 months), retrieve one aliquot from each storage condition.

• Analysis at Each Time Point:

  • Allow the aliquot to equilibrate to room temperature.

  • Dilute and analyze by HPLC using the same method as the T=0 sample.

  • Record the peak area of 3-Acetoxy-11-ursen-28,13-olide and note the appearance of any new peaks that may indicate degradation products.

• Data Analysis:

  • Calculate the percentage of the remaining 3-Acetoxy-11-ursen-28,13-olide at each time point relative to the T=0 sample.

  • Plot the percentage of the remaining compound against time for each storage condition to visualize the stability profile.

Visualizations

Caption: Workflow for assessing the stability of a stock solution.

Caption: Potential hydrolysis degradation pathway.

References

• 1. gentaur.com [gentaur.com]
• 2. chemfaces.com [chemfaces.com]
• 3. 3-Hydroxy-11-ursen-28,13-olide | CAS:35959-05-8 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. gchemglobal.com [gchemglobal.com]
• 7. ijsdr.org [ijsdr.org]
• 8. chimia.ch [chimia.ch]
• 9. researchgate.net [researchgate.net]
• 10. 3-Acetoxy-11-ursen-28,13-olide | C32H48O4 | CID 21606662 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Interference of 3-Acetoxy-11-ursen-28,13-olide in High-Throughput Screening

This technical support center is designed for researchers, scientists, and drug development professionals who may encounter assay interference when working with 3-Acetoxy-11-ursen-28,13-olide and other structurally related pentacyclic triterpenoids in high-throughput screening (HTS). The information is presented in a question-and-answer format to directly address specific issues and provide clear guidance for troubleshooting and hit validation.

Frequently Asked Questions (FAQs)

Q1: What is 3-Acetoxy-11-ursen-28,13-olide and why might it interfere with HTS assays?

A1: 3-Acetoxy-11-ursen-28,13-olide is a pentacyclic triterpenoid (B12794562) natural product.[1][2][3] While possessing documented biological activities, including protein tyrosine phosphatase 1B (PTP1B) inhibition, its complex, rigid, and lipophilic structure predisposes it to potential interference in HTS assays.[4][5][6][7][8][9] Compounds of this class can cause false-positive results through various mechanisms not related to specific target engagement.

Q2: What are the most likely mechanisms of HTS assay interference for 3-Acetoxy-11-ursen-28,13-olide?

A2: Based on its ursane (B1242777) triterpenoid scaffold, the primary suspected mechanisms of interference include:

• Compound Aggregation: At certain concentrations in aqueous assay buffers, the hydrophobic nature of the molecule can lead to the formation of colloidal aggregates. These aggregates can non-specifically sequester and inhibit enzymes, leading to false-positive signals that are often characterized by steep dose-response curves.[10]

• Non-specific Protein Reactivity: The presence of reactive functional groups, although not prominent in this specific molecule, is a consideration for natural products. More broadly, the rigid structure may promote non-specific binding to proteins, disrupting their function.[11][12][13]

• Fluorescence Interference: Although not inherently fluorescent, impurities within the sample or the compound itself could possess fluorescent properties that would interfere with fluorescence-based assay readouts.[10]

• Lack of Solubility: Poor solubility in aqueous buffers can lead to compound precipitation, which can scatter light and interfere with optical-based detection methods.[12]

Q3: Is 3-Acetoxy-11-ursen-28,13-olide considered a Pan-Assay Interference Compound (PAIN)?

A3: There is currently no widespread classification of 3-Acetoxy-11-ursen-28,13-olide as a PAIN. However, the potential for assay interference based on its chemical class is significant.[14] It is crucial to perform rigorous validation studies to distinguish true target-specific activity from assay artifacts.

Troubleshooting Guides

This section provides structured guidance for specific issues you might encounter during your experiments with 3-Acetoxy-11-ursen-28,13-olide.

Issue 1: High Hit Rate and Steep Dose-Response Curve

• Possible Cause: Compound Aggregation.

• Troubleshooting Steps:

  • Detergent Test: Re-run the assay with the addition of a non-ionic detergent (e.g., 0.01% Triton X-100 or Tween-20) to the assay buffer.[10] Aggregation-based inhibition is often attenuated in the presence of detergents.

  • Vary Enzyme Concentration: If the IC50 of the compound changes significantly with varying enzyme concentrations, it may indicate a non-stoichiometric inhibition mechanism like aggregation.

  • Centrifugation: Before reading the assay plate, centrifuge it to pellet any precipitated compound. A significant decrease in signal may point to interference from precipitated material.

Issue 2: Activity is Observed Across Multiple, Unrelated Assays

• Possible Cause: Promiscuous activity due to non-specific mechanisms.

• Troubleshooting Steps:

  • Orthogonal Assays: Validate the hit using an assay with a different detection method (e.g., if the primary assay is fluorescence-based, use a label-free or luminescence-based method).[15]

  • Counter-Screens: Perform counter-screens against components of the assay system (e.g., the reporter enzyme in a luciferase assay).[10]

  • Literature Review: Investigate if structurally similar compounds are known to be frequent hitters in HTS campaigns.

Issue 3: Irreproducible Results or High Well-to-Well Variability

• Possible Cause: Poor solubility and compound precipitation.

• Troubleshooting Steps:

  • Solubility Assessment: Visually inspect the compound in the assay buffer at the screening concentration for any signs of precipitation.

  • Solvent Optimization: If solubility is an issue, consider carefully increasing the percentage of the organic solvent (e.g., DMSO) in the final assay, ensuring it does not negatively impact the assay performance.

  • Compound Quality Control: Verify the purity and integrity of the compound stock using methods like HPLC-MS.

Data Presentation

Table 1: Troubleshooting Summary for Suspected Interference of 3-Acetoxy-11-ursen-28,13-olide

Observed Issue	Potential Mechanism	Primary Troubleshooting Step	Expected Outcome if Mechanism is Present
High Hit Rate, Steep IC50 Curve	Compound Aggregation	Add 0.01% Triton X-100 to assay buffer	Significant increase in IC50 (weaker activity)
Activity in Unrelated Assays	Promiscuous Activity	Run orthogonal assay with different detection	Loss of activity in the orthogonal assay
High Signal in Fluorescence Assay	Compound Autofluorescence	Scan compound emission at assay wavelengths	Compound exhibits fluorescence
Irreproducible Results	Poor Solubility	Visual inspection for precipitation	Visible precipitate in assay wells

Experimental Protocols

Protocol 1: Detergent-Based Counter-Screen for Aggregation

• Objective: To determine if the observed activity of 3-Acetoxy-11-ursen-28,13-olide is due to compound aggregation.

• Materials:

  • 3-Acetoxy-11-ursen-28,13-olide stock solution.

  • Assay buffer.

  • Assay buffer containing 0.02% Triton X-100.

  • All other components of the primary HTS assay.

• Procedure:

  • Prepare two sets of serial dilutions of 3-Acetoxy-11-ursen-28,13-olide.

  • For the first set, use the standard assay buffer for dilution.

  • For the second set, use the assay buffer containing 0.02% Triton X-100 for dilution (this will result in a final concentration of 0.01% in the assay).

  • Perform the HTS assay in parallel with both sets of dilutions.

  • Generate dose-response curves and calculate the IC50 values for both conditions.

• Interpretation: A significant rightward shift (increase) in the IC50 value in the presence of Triton X-100 suggests that the compound's activity is at least partially mediated by aggregation.

Protocol 2: Orthogonal Assay Validation using Surface Plasmon Resonance (SPR)

• Objective: To confirm a direct binding interaction between 3-Acetoxy-11-ursen-28,13-olide and the target protein, independent of the primary assay's detection method.

• Materials:

  • SPR instrument and sensor chips (e.g., CM5).

  • Target protein.

  • 3-Acetoxy-11-ursen-28,13-olide.

  • Appropriate running buffer (e.g., HBS-EP+).

  • Immobilization reagents (e.g., EDC/NHS).

• Procedure:

  • Immobilize the target protein onto the surface of an SPR sensor chip according to the manufacturer's instructions.

  • Prepare a series of concentrations of 3-Acetoxy-11-ursen-28,13-olide in the running buffer.

  • Inject the compound solutions over the immobilized target surface and a reference surface.

  • Monitor the change in the SPR signal (response units, RU) over time.

  • Analyze the binding sensorgrams to determine the binding affinity (KD).

• Interpretation: A concentration-dependent binding response that fits a standard binding model confirms a direct interaction between the compound and the target protein, providing strong evidence that the hit from the primary screen is not an artifact.

Visualizations

Caption: A troubleshooting workflow for validating HTS hits of 3-Acetoxy-11-ursen-28,13-olide.

Caption: Potential mechanisms of HTS assay interference by 3-Acetoxy-11-ursen-28,13-olide.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. gentaur.com [gentaur.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. asu.elsevierpure.com [asu.elsevierpure.com]
• 5. Bioactive Evaluation of Ursane-Type Pentacyclic Triterpenoids: β-Boswellic Acid Interferes with the Glycosylation and Transport of Intercellular Adhesion Molecule-1 in Human Lung Adenocarcinoma A549 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Role of Pentacyclic Triterpenoids in Chemoprevention and Anticancer Treatment: An Overview on Targets and Underling Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. longdom.org [longdom.org]
• 13. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. sygnaturediscovery.com [sygnaturediscovery.com]

minimizing experimental variability with 3-Acetoxy-11-ursen-28,13-olide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing experimental variability when working with 3-Acetoxy-11-ursen-28,13-olide.

Frequently Asked Questions (FAQs)

Q1: What is 3-Acetoxy-11-ursen-28,13-olide and what are its known biological activities?

A1: 3-Acetoxy-11-ursen-28,13-olide is a triterpenoid (B12794562) compound.[1][2] It is also known as 11,12-Dehydroursolic lactone acetate.[1][3] Current research indicates that it acts as a mixed-type protein tyrosine phosphatase 1B (PTP1B) inhibitor and exhibits weak to moderate anti-proliferative activity against the A2780 human ovarian cancer cell line.[4]

Q2: How should I dissolve 3-Acetoxy-11-ursen-28,13-olide for in vitro experiments?

A2: 3-Acetoxy-11-ursen-28,13-olide is soluble in several organic solvents including DMSO, chloroform, dichloromethane, ethyl acetate, and acetone.[5][6][7] For cell-based assays, it is recommended to prepare a concentrated stock solution in 10 mM DMSO.[3] When preparing working solutions, ensure the final concentration of the solvent in the cell culture medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Q3: What are the recommended storage conditions for 3-Acetoxy-11-ursen-28,13-olide?

A3: For long-term storage, 3-Acetoxy-11-ursen-28,13-olide should be protected from air and light and stored refrigerated or frozen (2-8°C).[6] Stock solutions can be stored at -20°C for several months.[5] It is recommended to prepare fresh working solutions from the stock on the day of the experiment.[5]

Q4: I am observing high variability between my experimental replicates. What could be the cause?

A4: High variability in cell-based assays can stem from several factors.[8][9] These include inconsistent cell seeding density, variations in compound concentration due to pipetting errors, or the presence of bubbles in the wells of your microplate.[10] Ensure gentle and thorough mixing of cell suspensions and compound dilutions.

Q5: My results from a colorimetric cytotoxicity assay (e.g., MTT, XTT) are inconsistent. What troubleshooting steps can I take?

A5: Natural products can sometimes interfere with colorimetric assays.[11] If you suspect interference, consider the following:

• Include a "compound only" control: Incubate your compound in media without cells to see if it directly reacts with the assay reagent.[11]

• Switch to a non-colorimetric assay: ATP-based luminescence assays (e.g., CellTiter-Glo®) or fluorescence-based assays (e.g., Resazurin) may be less susceptible to interference.[11]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Compound Precipitation in Culture Medium	The compound's solubility limit in the aqueous medium has been exceeded.	To improve solubility, you can warm the tube to 37°C and use an ultrasonic bath for a short period.[5][7] Ensure the final solvent concentration is optimized and does not harm the cells.
High Background Signal in Negative Control Wells	The compound may be directly reducing the assay reagent (common with antioxidant-rich natural products).	Run a control with the compound in cell-free media to quantify its direct effect on the reagent.[11] Subtract this background reading from your experimental wells.
Unexpectedly High Cell Viability	The compound may be interfering with the assay readout, leading to a false positive signal.	Visually inspect the wells under a microscope for signs of cell death. Consider using an alternative cytotoxicity assay that relies on a different detection principle.[11]
Inconsistent Results Across Different Experiments	Variations in cell passage number, cell health, or reagent batches can contribute to this.	Maintain a consistent cell passage number for your experiments.[8][9] Always perform quality control on new batches of reagents.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C32H48O4	[2][6]
Molecular Weight	496.7 g/mol	[2]
CAS Number	35959-08-1	[6]
Purity	≥98%	[6]
Physical Description	Crystalline solid	[6]
Solubility	DMSO (10 mM), Chloroform, Dichloromethane, Ethyl Acetate, Acetone	[3][5][6][7]
Storage	2-8°C, protected from air and light	[6]

Experimental Protocols

In Vitro Cytotoxicity Assay using MTT

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

• Cell Seeding:

  • Culture cells to ~80% confluency.

  • Trypsinize and resuspend cells in fresh culture medium.

  • Count cells and adjust the density to the desired concentration.

  • Seed cells in a 96-well plate and incubate for 24 hours to allow for attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of 3-Acetoxy-11-ursen-28,13-olide in DMSO.

  • Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and an untreated control (medium only).

  • Remove the old medium from the cells and add the medium containing the different concentrations of the compound.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Visually confirm the formation of purple formazan (B1609692) crystals.

  • Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight at 37°C in a humidified chamber.

  • Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration to determine the IC50 value.

Visualizations

Caption: Workflow for minimizing experimental variability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3-Acetoxy-11-ursen-28,13-olide | C32H48O4 | CID 21606662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. gentaur.com [gentaur.com]
• 4. targetmol.cn [targetmol.cn]
• 5. 3-Acetoxy-11-ursen-28,13-olide | CAS:35959-08-1 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. chemfaces.com [chemfaces.com]
• 7. 3-Hydroxy-11-ursen-28,13-olide | CAS:35959-05-8 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [worldwide.promega.com]
• 9. Troubleshooting Cell-based Assays - Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis - Eppendorf Australia [eppendorf.com]
• 10. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Synthesis and Purification of 3-Acetoxy-11-ursen-28,13-olide

Welcome to the technical support center for the synthesis and purification of 3-Acetoxy-11-ursen-28,13-olide. This resource provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to navigate the challenges associated with this complex ursane-type triterpenoid (B12794562) lactone.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis and purification of 3-Acetoxy-11-ursen-28,13-olide and its precursors.

Synthesis: Lactonization Step

Q1: My lactonization reaction has a very low yield or fails to proceed. What are the common causes?

A1: Low conversion of the starting hydroxy acid is a frequent challenge in lactone synthesis. Several factors could be responsible, and a systematic approach is best for troubleshooting.[1]

• Reagent/Catalyst Inactivity: The activating agent or catalyst may be old, degraded, or not potent enough for a sterically hindered substrate like an ursane (B1242777) triterpenoid.[1][2]

  • Solution: Use freshly purchased or properly stored reagents. Consider screening different activating agents (e.g., DCC/DMAP, Yamaguchi esterification conditions) or increasing the catalyst loading in increments (a 5-10 mol% loading is a common starting point).[1][2]

• Presence of Moisture: Lactonization reactions are often highly sensitive to water, which can hydrolyze activated intermediates.

  • Solution: Ensure all solvents and reagents are anhydrous. Conduct the reaction under a dry, inert atmosphere (e.g., nitrogen or argon).[1]

• Suboptimal Temperature: The reaction may require a specific temperature to overcome the activation energy for cyclization.[1]

  • Solution: Gradually increase the reaction temperature. Many lactonizations are performed at elevated temperatures, but be mindful that this can also promote side reactions like dehydration.[1][2]

• High-Dilution Principle Not Maintained: For intramolecular reactions like lactonization, it is critical to maintain very low concentrations of the starting material to favor the desired cyclization over intermolecular polymerization (dimer/oligomer formation).[3]

  • Solution: Use a syringe pump for the slow addition of the substrate to the reaction vessel over a prolonged period (e.g., several hours). This maintains high-dilution conditions throughout the reaction.[3]

Q2: My reaction is producing significant amounts of dimers and other oligomers instead of the target lactone. How can I prevent this?

A2: The formation of intermolecular products (dimers, trimers, etc.) is the most common side reaction in macrolactonization and is favored at higher concentrations.[3] The most effective strategy is to strictly adhere to high-dilution conditions, which favors the intramolecular reaction pathway.[3]

• Slow Addition: As mentioned above, use a syringe pump to add the starting material solution slowly over several hours.[3]

• Solvent Volume: Ensure a sufficiently large volume of solvent is used in the reaction flask to maintain a low overall concentration.

Q3: I'm observing unexpected side products. What are the likely culprits?

A3: Besides oligomerization, other side reactions can occur depending on the reaction conditions.

• Dehydration/Elimination: Under acidic or high-temperature conditions, the precursor might eliminate water to form an α,β-unsaturated species instead of the lactone.[2]

  • Solution: Use milder, non-acidic, or buffered reaction conditions and avoid excessively high temperatures.[2]

• Epimerization: If there is a stereocenter near the carbonyl group, basic conditions can cause a loss of stereochemistry.[2][3]

  • Solution: Avoid strongly basic conditions. Consider using reaction conditions known to preserve stereochemistry, such as Yamaguchi or Steglich esterification protocols.[2]

Purification

Q4: I am having difficulty separating the final product from the unreacted starting material or other nonpolar impurities using column chromatography. What can I do?

A4: Triterpenoids and their derivatives are often non-polar and can have very similar retention factors (Rf), making chromatographic separation challenging.[4]

• Optimize Solvent System: Systematically screen different solvent systems for your thin-layer chromatography (TLC) analysis to find one that provides the best possible separation between your product and the impurities. A common starting point for ursane-type triterpenoids is a hexane/ethyl acetate (B1210297) mixture.[4][5]

• Use High-Performance Techniques: If standard column chromatography is insufficient, consider more advanced methods. High-Speed Counter-Current Chromatography (HSCCC) is a liquid-liquid partition technique that avoids irreversible adsorption onto solid supports like silica (B1680970) gel and can be highly effective for separating structurally similar natural products like triterpenoid saponins (B1172615) and sesquiterpenoid lactones.[6][7][8]

• Consider Crystallization: If the product is a solid, crystallization can be a powerful purification technique. Screen various solvents to find one in which the product is soluble at high temperatures but sparingly soluble at room temperature or below. The target compound is described as a crystalline solid.[9]

Quantitative Data Summary

Table 1: Acetylation of Ursolic Acid Derivatives at C-3

Starting Material	Reagents	Solvent	Conditions	Yield (%)	Reference
Ursolic Acid	Acetic Anhydride (B1165640), DMAP	Pyridine (B92270)	Reflux	N/A	[10]
Ursolic Acid	Acetic Anhydride	THF	DMAP (cat.)	~91%	[11]

| Ursolic Acid | Butyric Anhydride | N/A | N/A | N/A |[11] |

Table 2: Synthesis of Ursolic Acid Ester Derivatives at C-28

Starting Material	Reagents	Conditions	Yield (%)	Reference
Ursolic Acid	Various Alcohols, DIC/DMAP	N/A	Up to 91.6%	[12]
3-O-acetyl-UA	Oxalyl Chloride, then Amine/Et3N	Room Temp, 20h	N/A	[11]

| 3-oxo-UA | Oxalyl Chloride, then Amine/Et3N | N/A | N/A |[11] |

Experimental Protocols

The following is a representative, multi-step protocol for the synthesis of 3-Acetoxy-11-ursen-28,13-olide, synthesized from analogous procedures for ursolic acid derivatives.[10][11] The starting material is presumed to be 3β-hydroxy-urs-11-en-28,13-olide.

Protocol 1: Acetylation of 3β-hydroxy-urs-11-en-28,13-olide

• Dissolution: Dissolve 3β-hydroxy-urs-11-en-28,13-olide (1.0 eq) in anhydrous pyridine or a mixture of anhydrous tetrahydrofuran (B95107) (THF) and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP).[10][11]

• Acetylation: Add acetic anhydride (1.5-2.0 eq) dropwise to the solution at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.

• Workup: Quench the reaction by slowly adding cold water or ice. Extract the product with an organic solvent like ethyl acetate. Wash the organic layer successively with dilute HCl (to remove pyridine/DMAP), saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 3-Acetoxy-11-ursen-28,13-olide.

Visualizations: Workflows and Diagrams

Synthesis and Purification Workflow

Caption: Overall workflow for the synthesis and purification of the target compound.

Troubleshooting Low Lactonization Yield

Caption: A logical flowchart for troubleshooting low yields in lactonization reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Separation and purification of triterpene saponins from roots of Radix phytolaccae by high-speed countercurrent chromatography coupled with evaporative light scattering detection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chemfaces.com [chemfaces.com]
• 10. files.core.ac.uk [files.core.ac.uk]
• 11. Synthesis and in vitro Cytotoxicity of Novel Ursolic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and Antimicrobial Activity of Ursolic Acid Ester Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Cellular Uptake of 3-Acetoxy-11-ursen-28,13-olide

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the cellular uptake of the ursane-type pentacyclic triterpenoid, 3-Acetoxy-11-ursen-28,13-olide.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in achieving high cellular uptake of 3-Acetoxy-11-ursen-28,13-olide?

The primary challenges stem from the inherent physicochemical properties of many triterpenoids, including 3-Acetoxy-11-ursen-28,13-olide. These compounds are often characterized by high lipophilicity and poor aqueous solubility, which can lead to low bioavailability and limited cellular permeability.[1][2][3][4][5][6]

Q2: What are the general strategies to enhance the cellular uptake of this compound?

Several strategies can be employed to overcome the challenges mentioned above. The most common and effective approaches include:

• Nanodelivery Systems: Encapsulating the compound in nanocarriers such as liposomes, polymeric nanoparticles, or micelles can improve its solubility, stability, and cellular uptake.[1][2][4][5][7][8] These systems can facilitate cellular entry through various endocytic pathways.

• Prodrug Approach: Modifying the chemical structure of the parent compound to create a more soluble or permeable "prodrug" can enhance its absorption.[9][10][11][12] The prodrug is then converted to the active compound intracellularly.

Q3: How do nanodelivery systems improve cellular uptake?

Nanodelivery systems enhance cellular uptake through several mechanisms:

• Increased Solubility and Stability: They can carry a significant payload of the hydrophobic drug in their core or lipid bilayer, effectively increasing its concentration in the aqueous medium surrounding the cells.[3][4][7]

• Enhanced Permeation and Retention (EPR) Effect: In the context of tumor cells, nanoparticles can accumulate preferentially due to leaky vasculature and poor lymphatic drainage.[1][2][5]

• Surface Modification: The surface of nanocarriers can be modified with ligands (e.g., peptides, antibodies) that target specific receptors on the cell surface, promoting receptor-mediated endocytosis.[7][13]

• Overcoming Efflux Pumps: Nanocarriers can help bypass efflux pumps like P-glycoprotein (P-gp), which are responsible for pumping foreign substances out of the cell.[14][15][16]

Q4: Are there any potential downsides to using nanodelivery systems?

While highly effective, researchers should be aware of potential challenges such as:

• Toxicity: The materials used for the nanocarriers must be biocompatible and non-toxic.

• Stability: The formulation must be stable in culture media and biological fluids.

• Reproducibility: Ensuring consistent batch-to-batch reproducibility of nanoparticle size, drug loading, and release characteristics is crucial for reliable experimental results.

Troubleshooting Guides

Problem 1: Low cellular uptake despite using a standard solvent like DMSO.

• Possible Cause: The compound may be precipitating out of the cell culture medium upon dilution from the DMSO stock. Triterpenoids are known for their poor aqueous solubility.

• Troubleshooting Steps:

  • Decrease Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is as low as possible (typically <0.5%) to minimize solvent-induced cell stress and compound precipitation.

  • Solubility Test: Before your cellular experiment, perform a simple solubility test. Add the same concentration of your compound to cell-free culture medium and observe for any precipitation over time.

  • Consider a Formulation Strategy: If solubility is a persistent issue, consider one of the formulation strategies outlined in the FAQs, such as liposomal encapsulation.

Problem 2: Inconsistent results between experimental repeats.

• Possible Cause: This could be due to variations in the formulation preparation, cell passage number, or cell seeding density.

• Troubleshooting Steps:

  • Standardize Formulation Protocol: If using a nanodelivery system, ensure that the preparation protocol is strictly followed for each batch. Characterize each batch for particle size, zeta potential, and encapsulation efficiency.

  • Control Cell Parameters: Use cells within a consistent and low passage number range. Ensure that cells are seeded at the same density for each experiment and are in the logarithmic growth phase at the time of treatment.

  • Pre-warm Media and Reagents: Ensure all media and reagents are pre-warmed to 37°C before adding them to the cells to avoid temperature shock.

Problem 3: High cytotoxicity observed at concentrations where uptake is expected to be low.

• Possible Cause: The delivery vehicle itself (e.g., certain solvents, polymers, or lipids) might be causing cytotoxicity.

• Troubleshooting Steps:

  • Vehicle Control: Always include a "vehicle-only" control in your experiments. This would be the nanocarrier without the encapsulated compound or the solvent at the same concentration used for the drug-treated cells.

  • Dose-Response Curve for Vehicle: Perform a dose-response experiment for the vehicle alone to determine its toxicity profile and identify a safe concentration range.

  • Choose Biocompatible Materials: When designing a nanodelivery system, select materials that are well-documented to be biocompatible and biodegradable.[3]

Data Presentation

Table 1: Comparison of Strategies to Enhance Cellular Uptake of Ursane-Type Triterpenoids

Strategy	Mechanism of Action	Advantages	Disadvantages	Key Experimental Readouts
Liposomes	Encapsulation within a lipid bilayer, fusion with the cell membrane, endocytosis.[4][7][8]	High biocompatibility, can encapsulate both hydrophilic and lipophilic drugs, surface is easily modifiable.[4][7]	Potential for instability and drug leakage, batch-to-batch variability.[7]	Cellular fluorescence/radioactivity, cytotoxicity assays (MTT, etc.), confocal microscopy.
Polymeric Nanoparticles	Encapsulation within a polymer matrix, endocytosis.[1][2]	High stability, controlled release kinetics, can be tailored for specific targeting.	Potential for toxicity of the polymer, complex preparation methods.	Cellular fluorescence/radioactivity, cytotoxicity assays, flow cytometry.
Micelles	Self-assembly of amphiphilic polymers to encapsulate the drug in the hydrophobic core.	Small size, easy to prepare, can improve solubility significantly.[5]	Lower drug loading capacity compared to other carriers, potential for disassembly upon dilution.	Cellular fluorescence/radioactivity, cytotoxicity assays.
Prodrugs	Covalent modification of the drug to enhance solubility and/or permeability.[9][11][12]	Improved physicochemical properties, potential for targeted activation.[10][17]	Requires chemical synthesis and characterization, potential for incomplete conversion to the active drug.	HPLC or LC-MS/MS to measure intracellular drug and prodrug concentrations.

Experimental Protocols

Key Experiment: Quantification of Cellular Uptake using a Fluorescently Labeled Analog

This protocol provides a general framework. It is crucial to adapt it to the specific cell line and experimental setup.

• Preparation of Labeled Compound: Synthesize a fluorescently labeled version of 3-Acetoxy-11-ursen-28,13-olide or use a fluorescent lipid marker if encapsulating in a nanocarrier.

• Cell Seeding: Seed cells in a 24-well plate at a density that will result in 80-90% confluency on the day of the experiment.[18] Incubate for 24 hours.

• Preparation of Treatment Solutions: Prepare serial dilutions of the free fluorescent compound and the formulated fluorescent compound in complete cell culture medium.

• Treatment: Remove the old medium from the cells and wash once with pre-warmed PBS. Add the treatment solutions to the respective wells. Include a vehicle control.

• Incubation: Incubate the cells for a predetermined time course (e.g., 1, 4, 8, 24 hours) at 37°C in a humidified incubator with 5% CO2.

• Cell Lysis:

  • After incubation, remove the treatment solution and wash the cells three times with ice-cold PBS to remove any compound that is not internalized.

  • Add a suitable lysis buffer (e.g., RIPA buffer) to each well and incubate on ice for 15 minutes.

  • Scrape the cells and collect the lysate.

• Quantification:

  • Centrifuge the lysate to pellet cell debris.

  • Transfer the supernatant to a 96-well black plate.

  • Measure the fluorescence intensity using a plate reader with the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Create a standard curve using known concentrations of the fluorescent compound.

  • Normalize the fluorescence readings to the total protein concentration in each lysate (determined by a BCA or Bradford assay).

  • Calculate the intracellular concentration of the compound.

Visualizations

Signaling Pathways and Cellular Entry Mechanisms

Caption: Cellular uptake mechanisms for free vs. formulated triterpenoids.

Experimental Workflow for Assessing Cellular Uptake Enhancement

Caption: Step-by-step workflow for evaluating uptake enhancement strategies.

Logical Relationship of Troubleshooting Low Uptake

Caption: Decision tree for troubleshooting low cellular uptake.

References

• 1. Nanoparticles use for Delivering Ursolic Acid in Cancer Therapy: A Scoping Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Liposomal and Nanostructured Lipid Nanoformulations of a Pentacyclic Triterpenoid Birch Bark Extract: Structural Characterization and In Vitro Effects on Melanoma B16-F10 and Walker 256 Tumor Cells Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Optimized Delivery of Triterpenes by Liposomal Nanoformulations: Overcoming the Challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. frontiersin.org [frontiersin.org]
• 7. The Optimized Delivery of Triterpenes by Liposomal Nanoformulations: Overcoming the Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nanoformulations for Delivery of Pentacyclic Triterpenoids in Anticancer Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. actamedicamarisiensis.ro [actamedicamarisiensis.ro]
• 10. mdpi.com [mdpi.com]
• 11. Prodrug approaches for enhancing the bioavailability of drugs with low solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Role of P-glycoprotein in pharmacokinetics: clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of 3-Acetoxy-11-ursen-28,13-olide and Other PTP1B Inhibitors for Therapeutic Development

For Immediate Release

This guide provides a comprehensive comparison of the efficacy of 3-Acetoxy-11-ursen-28,13-olide, a natural ursane-type triterpenoid, with other known inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B). PTP1B is a key negative regulator in insulin (B600854) and leptin signaling pathways, making it a prime therapeutic target for metabolic diseases such as type 2 diabetes and obesity. This document is intended for researchers, scientists, and professionals in the field of drug development, offering a detailed examination of inhibitory activities, experimental methodologies, and relevant signaling pathways.

Quantitative Comparison of PTP1B Inhibitors

The inhibitory efficacy of various compounds against PTP1B is typically quantified by their half-maximal inhibitory concentration (IC50). The table below summarizes the IC50 values for 3-Acetoxy-11-ursen-28,13-olide and a selection of other PTP1B inhibitors, including natural products and synthetic molecules.

Inhibitor	Chemical Class	Type of Inhibition	IC50 (µM)	Source
3β-Acetoxy-urs-11-en-28,13-olide	Ursane-type Triterpene	Mixed-type	3.5 - 54.8	[1][2]
Ursolic Acid	Ursane-type Triterpene	Competitive	3.8 ± 0.5	[3]
Corosolic Acid	Ursane-type Triterpene	Mixed-type	7.2 ± 0.8	[3]
Betulinic Acid	Lupane-type Triterpene	Non-competitive	3.5	[2]
Oleanolic Acid	Oleanane-type Triterpene	Not specified	1.1 - 18.1	[4]
RK-682	Not applicable	Not specified	4.5 ± 0.5
Sodium Orthovanadate	Vanadium compound	Not specified	204.1 ± 25.15 (nM)
Trodusquemine (MSI-1436)	Aminosterol	Allosteric	Not specified

PTP1B Signaling Pathway and Inhibition

Protein Tyrosine Phosphatase 1B (PTP1B) plays a crucial role in attenuating the insulin signaling cascade. Upon insulin binding, the insulin receptor (IR) undergoes autophosphorylation, initiating a downstream signaling cascade that leads to glucose uptake. PTP1B dephosphorylates the activated insulin receptor and its substrates (like IRS-1), thereby terminating the signal. Inhibition of PTP1B is a promising strategy to enhance insulin sensitivity.

Figure 1: PTP1B's role in the insulin signaling pathway and the mechanism of its inhibition.

Experimental Protocols

The following outlines a standard in vitro experimental protocol for assessing the inhibitory activity of compounds against PTP1B.

1. Materials and Reagents:

• Recombinant human PTP1B enzyme

• p-Nitrophenyl phosphate (B84403) (pNPP) as the substrate

• Assay buffer (e.g., 50 mM citrate, pH 6.0, containing 0.1 M NaCl, 1 mM EDTA, and 1 mM dithiothreitol (B142953) (DTT))

• Test compounds (e.g., 3-Acetoxy-11-ursen-28,13-olide) dissolved in a suitable solvent (e.g., DMSO)

• Positive control (e.g., Ursolic acid)

• 96-well microplates

• Microplate reader

2. Assay Procedure:

• A solution of the PTP1B enzyme is prepared in the assay buffer.

• The test compounds are serially diluted to various concentrations.

• In a 96-well plate, the enzyme solution is pre-incubated with the test compounds or the positive control at 37°C for a specified time (e.g., 10 minutes).

• The enzymatic reaction is initiated by adding the pNPP substrate to each well.

• The plate is incubated at 37°C for a defined period (e.g., 30 minutes).

• The reaction is terminated by adding a stop solution (e.g., 10 M NaOH).

• The amount of p-nitrophenol produced is quantified by measuring the absorbance at 405 nm using a microplate reader.

• The percentage of inhibition is calculated for each concentration of the test compound.

• The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

3. Kinetic Analysis: To determine the type of inhibition (e.g., competitive, non-competitive, or mixed-type), the assay is performed with varying concentrations of both the substrate (pNPP) and the inhibitor. The data are then analyzed using Lineweaver-Burk or Dixon plots.

Figure 2: A generalized workflow for an in vitro PTP1B inhibition assay.

Discussion and Conclusion

The data presented indicate that 3-Acetoxy-11-ursen-28,13-olide is a significant inhibitor of PTP1B, exhibiting mixed-type inhibition. Its IC50 value, while showing a broad range in the cited literature, places it in the same order of magnitude as other bioactive triterpenoids like ursolic acid and corosolic acid. The mixed-type inhibition mechanism of 3-Acetoxy-11-ursen-28,13-olide suggests that it may bind to both the free enzyme and the enzyme-substrate complex, offering a potentially different pharmacological profile compared to purely competitive or non-competitive inhibitors.

Further research is warranted to precisely define the IC50 of 3-Acetoxy-11-ursen-28,13-olide under standardized assay conditions and to explore its selectivity against other protein tyrosine phosphatases to assess its potential for off-target effects. The detailed experimental protocols provided in this guide can serve as a foundation for such comparative studies. The development of potent and selective PTP1B inhibitors like 3-Acetoxy-11-ursen-28,13-olide holds considerable promise for the development of novel therapeutics for metabolic disorders.

References

• 1. Protein tyrosine phosphatase 1B inhibitory activities of ursane- and lupane-type triterpenes from Sorbus pohuashanensis | springermedicine.com [springermedicine.com]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of protein tyrosine phosphatase 1B by ursane-type triterpenes isolated from Symplocos paniculata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

3-Acetoxy-11-ursen-28,13-olide vs. Ursolic Acid: A Comparative Guide on Potency

A detailed analysis of the available experimental data suggests that while both 3-Acetoxy-11-ursen-28,13-olide and its parent compound, ursolic acid, exhibit notable biological activities, their potency varies depending on the specific target and cellular context. Direct comparative studies are limited, but an examination of their effects on cancer cell cytotoxicity and enzyme inhibition provides valuable insights for researchers, scientists, and drug development professionals.

This guide synthesizes the current scientific literature to offer an objective comparison of the potency of 3-Acetoxy-11-ursen-28,13-olide and ursolic acid, focusing on their cytotoxic and protein tyrosine phosphatase 1B (PTP1B) inhibitory activities. Due to a lack of direct head-to-head studies for all relevant biological effects, this comparison incorporates data on structurally similar compounds to infer potential activity, with all limitations expressly noted.

At a Glance: Potency Comparison

Biological Activity	3-Acetoxy-11-ursen-28,13-olide	Ursolic Acid	Potency Comparison
Cytotoxicity (A2780 Ovarian Cancer Cells)	Weak-moderate antiproliferative activity (IC50 not specified)	EC50: 11.7 µM[1]	Ursolic acid demonstrates defined cytotoxic activity. The potency of 3-Acetoxy-11-ursen-28,13-olide requires further quantification.
PTP1B Inhibition	Mixed-type inhibitor (IC50: 3.5 to 54.8 μM for a similar compound)	Competitive inhibitor (IC50: 3.8 ± 0.5 µM; Ki: 2.0 µM)	Ursolic acid shows potent, competitive inhibition. The potency of 3-Acetoxy-11-ursen-28,13-olide appears to be in a similar range, though its inhibitory mechanism differs.
Anti-inflammatory Activity	Data not available	Potent activity through inhibition of NF-κB, AP-1, and NF-AT signaling pathways	Data is insufficient for a direct comparison. However, other ursane-type triterpenoids show anti-inflammatory effects.

In-Depth Analysis

Cytotoxic Activity

Ursolic acid has well-documented cytotoxic effects against a variety of cancer cell lines.[2] In the context of A2780 human ovarian cancer cells, ursolic acid exhibits an EC50 of 11.7 µM.[1]

Experimental Protocol: Cytotoxicity Assessment (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

• Cell Culture: A2780 human ovarian cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: Cells are then treated with various concentrations of either 3-Acetoxy-11-ursen-28,13-olide or ursolic acid for a defined period (e.g., 24, 48, or 72 hours).

• MTT Incubation: Following treatment, the media is replaced with a fresh medium containing MTT solution (typically 0.5 mg/mL). The plates are incubated for 3-4 hours to allow for the conversion of MTT to formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved by adding a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO) or a specialized solubilization buffer.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability relative to untreated control cells. The IC50 or EC50 value, the concentration of the compound that inhibits cell growth by 50%, is then determined from the dose-response curve.

MTT Assay Experimental Workflow

Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition

PTP1B is a negative regulator of insulin (B600854) and leptin signaling pathways, making it a therapeutic target for type 2 diabetes and obesity.

Ursolic acid is a known competitive inhibitor of PTP1B, with reported IC50 values of 3.8 ± 0.5 µM and a Ki of 2.0 µM.[5][6]

3-Acetoxy-11-ursen-28,13-olide has been identified as a mixed-type inhibitor of PTP1B. One study on a series of ursane-type triterpenes reported that 3β-acetoxy-urs-11-en-28,13-olide exhibited PTP1B inhibitory activity with an IC50 value in the range of 3.5 to 54.8 μM. The different inhibition mechanisms (competitive vs. mixed-type) make a direct comparison of IC50 values complex. A competitive inhibitor binds to the active site of the enzyme, directly competing with the substrate. A mixed-type inhibitor can bind to both the free enzyme and the enzyme-substrate complex, affecting both the enzyme's affinity for the substrate and its maximum reaction rate. The potency of 3-Acetoxy-11-ursen-28,13-olide as a PTP1B inhibitor requires a more precise determination of its IC50 and Ki values for a definitive comparison with ursolic acid.

Experimental Protocol: PTP1B Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of PTP1B.

• Enzyme and Substrate: Recombinant human PTP1B and a suitable substrate, such as p-nitrophenyl phosphate (B84403) (pNPP), are used.

• Reaction Mixture: The assay is typically performed in a 96-well plate. The reaction mixture contains a buffer, the PTP1B enzyme, and varying concentrations of the inhibitor (3-Acetoxy-11-ursen-28,13-olide or ursolic acid).

• Pre-incubation: The enzyme and inhibitor are pre-incubated together for a short period.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the pNPP substrate.

• Incubation: The reaction is allowed to proceed for a specific time at a controlled temperature.

• Reaction Termination: The reaction is stopped by adding a strong base, such as sodium hydroxide.

• Absorbance Measurement: The amount of p-nitrophenol produced is quantified by measuring the absorbance at 405 nm.

• Data Analysis: The percentage of inhibition is calculated for each inhibitor concentration, and the IC50 value is determined. Kinetic studies (e.g., Lineweaver-Burk plots) can be performed to determine the type of inhibition (competitive, non-competitive, or mixed).

PTP1B's Role in Insulin Signaling and Inhibition

Anti-inflammatory Activity

Ursolic acid is well-recognized for its potent anti-inflammatory properties. It exerts these effects through the suppression of key inflammatory signaling pathways, including nuclear factor-kappa B (NF-κB), activator protein-1 (AP-1), and nuclear factor of activated T-cells (NF-AT). This leads to a reduction in the production of pro-inflammatory cytokines and mediators.

Currently, there is a lack of specific experimental data on the anti-inflammatory activity of 3-Acetoxy-11-ursen-28,13-olide. However, studies on other ursane-type triterpenoids have demonstrated anti-inflammatory effects, often through the inhibition of nitric oxide (NO) production and modulation of NF-κB activity.[1] Given the structural similarity, it is plausible that 3-Acetoxy-11-ursen-28,13-olide may also possess anti-inflammatory properties, but this requires experimental validation.

Experimental Protocol: Assessment of Anti-inflammatory Activity (Inhibition of NO Production)

This assay evaluates the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells).

• Cell Culture and Stimulation: Macrophages are cultured and then stimulated with LPS to induce an inflammatory response and NO production.

• Compound Treatment: Cells are co-treated with LPS and various concentrations of the test compound.

• Nitrite (B80452) Measurement: After a suitable incubation period, the concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Data Analysis: The percentage of NO production inhibition is calculated relative to LPS-stimulated cells without the test compound.

Ursolic Acid's Inhibition of the NF-κB Pathway

Conclusion

Based on the currently available data, ursolic acid demonstrates well-defined and potent cytotoxic and PTP1B inhibitory activities with established mechanisms of action. 3-Acetoxy-11-ursen-28,13-olide shows promise as a bioactive molecule, particularly as a PTP1B inhibitor and potentially as a cytotoxic agent.

Further research is warranted to fully elucidate the biological activity profile of 3-Acetoxy-11-ursen-28,13-olide, particularly its anti-inflammatory potential and its precise cytotoxic potency against a broader range of cancer cell lines. Such studies will be crucial for determining its potential as a lead compound in drug discovery and development.

References

• 1. Ursane-type triterpenoids from the roots of Rosa multiflora with their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytotoxic Activity of Ursolic Acid Derivatives Obtained by Isolation and Oxidative Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. targetmol.cn [targetmol.cn]
• 4. Inhibition of protein tyrosine phosphatase 1B by ursane-type triterpenes isolated from Symplocos paniculata. [vivo.weill.cornell.edu]
• 5. Ursolic acid and its derivative inhibit protein tyrosine phosphatase 1B, enhancing insulin receptor phosphorylation and stimulating glucose uptake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Wound healing, anti-inflammatory and anti-melanogenic activities of ursane-type triterpenes from Semialarium mexicanum (Miers) Mennega - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Anticancer Potential of 3-Acetoxy-11-ursen-28,13-olide: A Comparative Analysis

For Immediate Release

This guide provides a comparative analysis of the anticancer effects of 3-Acetoxy-11-ursen-28,13-olide, a pentacyclic triterpenoid (B12794562), against various cancer cell lines. While research on this specific compound is nascent, this document summarizes the existing data and draws comparisons with structurally related, well-studied ursane-type triterpenoids to highlight its therapeutic potential and guide future research.

Executive Summary

3-Acetoxy-11-ursen-28,13-olide, a derivative of ursolic acid, has demonstrated preliminary anticancer properties. Initial studies reveal a weak to moderate anti-proliferative effect on the A2780 human ovarian cancer cell line.[1] Additionally, it has been identified as a mixed-type inhibitor of protein tyrosine phosphatase 1B (PTP1B), a key enzyme implicated in cancer and metabolic diseases. Due to the limited availability of comprehensive data on 3-Acetoxy-11-ursen-28,13-olide, this guide incorporates data from analogous ursane-type triterpenoids, such as ursolic acid, oleanolic acid, and betulinic acid, to provide a broader context for its potential efficacy and mechanisms of action. These related compounds have been extensively studied and shown to induce apoptosis and cell cycle arrest in a multitude of cancer cell lines.

Comparative Anticancer Activity

The in vitro cytotoxic activity of 3-Acetoxy-11-ursen-28,13-olide and its related compounds is summarized below. The data for the related compounds are provided to offer a benchmark for the potential potency of 3-Acetoxy-11-ursen-28,13-olide.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference Compound	IC50 (µM)
3-Acetoxy-11-ursen-28,13-olide	A2780	Ovarian Cancer	Weak to Moderate	-	-
Ursolic Acid	BGC-803	Gastric Cancer	Dose-dependent	-	-
H22	Hepatocellular Carcinoma	In vivo inhibition	-	-
A549	Non-Small Cell Lung Cancer	Concentration-dependent	-	-
H460	Non-Small Cell Lung Cancer	Concentration-dependent	-	-
Oleanolic Acid	HepG2	Hepatocellular Carcinoma	22.81 (as Cincholic acid)	-	-
HCT-116	Colon Cancer	18.66	-	-
MCF-7	Breast Cancer	27.99	-	-
Betulinic Acid	HeLa	Cervical Cancer	30 (induces apoptosis)	-	-
2α, 3α, 19β, 23β-Tetrahydroxyurs-12-en-28-oic Acid (THA)	A2780	Ovarian Cancer	Significantly higher cytotoxicity than non-cancerous cells	-	-
HepG2	Hepatocellular Carcinoma	Significantly higher cytotoxicity than non-cancerous cells	-	-
Oleanolic acid 3-acetate	SKOV3	Ovarian Carcinoma	8.3	-	-
HEC-1A	Endometrial Carcinoma	0.8	-	-

Potential Mechanisms of Action

While the precise signaling pathways affected by 3-Acetoxy-11-ursen-28,13-olide are yet to be elucidated, studies on related ursane (B1242777) triterpenoids suggest two primary mechanisms of anticancer activity: induction of apoptosis and cell cycle arrest.

Induction of Apoptosis

Triterpenoids, including ursolic and betulinic acids, are known to trigger programmed cell death in cancer cells through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[2][3][4][5][6] Key events often include the upregulation of pro-apoptotic proteins like Bax, downregulation of anti-apoptotic proteins like Bcl-2, release of cytochrome c from mitochondria, and activation of caspases.[7][8]

Caption: Generalized Apoptosis Signaling Pathway.

Cell Cycle Arrest

Several ursane-type triterpenoids have been shown to halt the proliferation of cancer cells by inducing cell cycle arrest, most commonly at the G0/G1 or G2/M phases.[7][9][10][11] This is often achieved by modulating the levels of cyclins and cyclin-dependent kinases (CDKs), the key regulators of cell cycle progression.

Caption: Cell Cycle Regulation and Points of Triterpenoid-Induced Arrest.

Experimental Protocols

The following are detailed methodologies for key experiments to validate the anticancer effects of 3-Acetoxy-11-ursen-28,13-olide.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of 3-Acetoxy-11-ursen-28,13-olide and a vehicle control (e.g., DMSO) for 24, 48, and 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Analysis (Annexin V-FITC/PI Staining)

• Cell Treatment: Treat cells with the desired concentrations of the compound for the indicated time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic.

Cell Cycle Analysis

• Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay and harvest.

• Fixation: Fix the cells in cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the cells with PBS and resuspend in a staining solution containing PI and RNase A. Incubate for 30 minutes in the dark.

• Flow Cytometry: Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M).

Experimental and Validation Workflow

A systematic approach is crucial for validating the anticancer effects of a novel compound.

Caption: Workflow for Anticancer Drug Validation.

Conclusion and Future Directions

The available data, although limited, suggests that 3-Acetoxy-11-ursen-28,13-olide is a promising candidate for further anticancer drug development. Its activity against the A2780 ovarian cancer cell line and its structural similarity to other potent triterpenoids warrant a more comprehensive investigation.

Future research should focus on:

• Screening against a broader panel of cancer cell lines to determine its cytotoxic spectrum.

• Comparative studies with standard chemotherapeutic agents to assess its relative efficacy.

• Detailed mechanistic studies to elucidate the specific signaling pathways it modulates.

• In vivo studies using animal models to evaluate its therapeutic efficacy and safety profile.

By systematically addressing these research gaps, the full therapeutic potential of 3-Acetoxy-11-ursen-28,13-olide as a novel anticancer agent can be realized.

References

• 1. targetmol.cn [targetmol.cn]
• 2. Betulinic acid and apoptosis-involved pathways: Unveiling its bidirectional regulatory role - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Betulinic acid induces apoptosis by regulating PI3K/Akt signaling and mitochondrial pathways in human cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sensitization for Anticancer Drug-Induced Apoptosis by Betulinic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Betulinic acid induces apoptosis and suppresses metastasis in hepatocellular carcinoma cell lines in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Anticancer activity of 2α, 3α, 19β, 23β-Tetrahydroxyurs-12-en-28-oic acid (THA), a novel triterpenoid isolated from Sinojackia sarcocarpa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ursolic acid inhibits proliferation and induces apoptosis of cancer cells in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Anti-cancer effects of ursane triterpenoid as a single agent and in combination with cisplatin in bladder cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis, Biological Activity, ADME and Molecular Docking Studies of Novel Ursolic Acid Derivatives as Potent Anticancer Agents | MDPI [mdpi.com]

Cross-Validation of 3-Acetoxy-11-ursen-28,13-olide Activity: A Comparative Guide to Assay Formats

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of key assay formats for evaluating the biological activity of the ursane-type triterpenoid, 3-Acetoxy-11-ursen-28,13-olide. This compound has been identified as an inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), a key negative regulator of the insulin (B600854) signaling pathway, and has also demonstrated weak to moderate anti-proliferative effects.[1][2] The selection of an appropriate assay is critical for obtaining reliable and reproducible data. This document outlines the methodologies for two common assay types—an enzymatic inhibition assay for PTP1B and a cell-based viability assay—and presents illustrative data for comparative purposes.

Data Presentation: Comparative Analysis of Assay Formats

Due to the limited availability of direct cross-validation studies for 3-Acetoxy-11-ursen-28,13-olide in the public domain, the following tables present representative data to illustrate the typical outputs of each assay format. These values are based on activities reported for ursane-type triterpenoids and should be considered illustrative.

Table 1: PTP1B Enzymatic Inhibition Assay

Parameter	3-Acetoxy-11-ursen-28,13-olide	Ursolic Acid (Reference Inhibitor)
Assay Principle	Colorimetric detection of p-nitrophenol produced from pNPP substrate.	Colorimetric detection of p-nitrophenol produced from pNPP substrate.
IC50 (µM)	35.5	5.2
Inhibition Type	Mixed-type	Allosteric
Key Advantages	Direct measurement of target engagement, high-throughput compatible.	Direct measurement of target engagement, high-throughput compatible.
Key Limitations	Does not account for cell permeability or off-target effects in a cellular context.	Does not account for cell permeability or off-target effects in a cellular context.

Table 2: Anti-Proliferative Activity (MTT Assay)

Parameter	A2780 (Human Ovarian Cancer Cell Line)
Assay Principle	Colorimetric measurement of formazan (B1609692) produced by mitochondrial reductase activity in viable cells.
IC50 (µM) for 3-Acetoxy-11-ursen-28,13-olide	85.2
Key Advantages	Provides data on overall cellular response (viability, proliferation), accounts for cell permeability and metabolism.
Key Limitations	Does not identify the specific molecular target; potential for interference from compounds that affect cellular redox state.

Mandatory Visualization

Caption: Simplified PTP1B-mediated insulin signaling pathway.

Caption: Experimental workflow for the PTP1B enzymatic inhibition assay.

Caption: Experimental workflow for the MTT cell viability assay.

Experimental Protocols

PTP1B Enzymatic Inhibition Assay Protocol

This protocol is adapted from standard colorimetric PTP1B assay kits.[3][4][5]

• Reagent Preparation : Prepare a reaction buffer (e.g., 50 mM citrate, pH 6.0, 0.1 M NaCl, 1 mM DTT, and 1 mM EDTA). Dissolve the test compound (3-Acetoxy-11-ursen-28,13-olide) and a reference inhibitor in DMSO to create stock solutions, then dilute to final concentrations in the reaction buffer. Prepare a solution of human recombinant PTP1B enzyme and a solution of the substrate, p-nitrophenyl phosphate (B84403) (pNPP), in the reaction buffer.

• Assay Plate Setup : To the wells of a 96-well plate, add 50 µL of reaction buffer.

• Compound Addition : Add 10 µL of the diluted test compound, reference inhibitor, or vehicle control (DMSO) to the appropriate wells.

• Enzyme Addition : Add 20 µL of the PTP1B enzyme solution to all wells except for the blank (no enzyme) controls.

• Pre-incubation : Incubate the plate at 37°C for 10 minutes.

• Reaction Initiation : Add 20 µL of the pNPP substrate solution to all wells to start the enzymatic reaction. The final volume should be 100 µL.

• Incubation : Incubate the plate at 37°C for 30 minutes.[6]

• Reaction Termination : Stop the reaction by adding 50 µL of a stop solution (e.g., 1 M NaOH).[6]

• Data Acquisition : Measure the absorbance at 405 nm using a microplate reader. The amount of p-nitrophenol produced is proportional to PTP1B activity.

• Data Analysis : Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

MTT Cell Viability Assay Protocol

This protocol is a standard method for assessing cell viability and cytotoxicity.[7][8][9]

• Cell Seeding : Seed cells (e.g., A2780 human ovarian cancer cells) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium.

• Cell Attachment : Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow the cells to attach.

• Compound Treatment : Prepare serial dilutions of 3-Acetoxy-11-ursen-28,13-olide in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compound or vehicle control.

• Incubation : Incubate the cells for the desired exposure period (e.g., 48 or 72 hours) at 37°C.

• MTT Addition : Add 10 µL of a 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.[7]

• Formazan Formation : Incubate the plate for 1-4 hours at 37°C, allowing viable cells to metabolize the MTT into insoluble purple formazan crystals.[7][9]

• Solubilization : Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[8][9] Mix gently by pipetting or shaking.

• Data Acquisition : Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis : Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Determine the IC50 value by plotting the percent viability against the logarithm of the compound concentration.

References

• 1. PTPN1 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. PTP1B Assay Kit, Colorimetric | 539736 [merckmillipore.com]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. PTP1B检测试剂盒，比色法 | Sigma-Aldrich [sigmaaldrich.com]
• 6. Screening of Protein Tyrosine Phosphatase 1B Inhibitors from Actinomycete Extracts Using Recombinant Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. MTT (Assay protocol [protocols.io]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - ID [thermofisher.com]

Assessing the Selectivity of 3-Acetoxy-11-ursen-28,13-olide for PTP1B Over Other Phosphatases

For Immediate Release

This guide provides a comprehensive analysis of the selectivity of 3-Acetoxy-11-ursen-28,13-olide, a mixed-type inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B). The following sections present comparative data on its inhibitory activity against PTP1B and other homologous phosphatases, detailed experimental protocols for assessing phosphatase inhibition, and visualizations of the relevant signaling pathway and experimental workflows. This document is intended for researchers, scientists, and drug development professionals working on PTP1B as a therapeutic target.

Data Presentation: Inhibitory Activity and Selectivity

Compound	Phosphatase	IC50 (µM)	Inhibition Type	Reference
3-Acetoxy-11-ursen-28,13-olide	PTP1B	Not explicitly quantified but noted as significant	Mixed-type	[1]
Ursolic Acid (structurally similar)	PTP1B	2.5 ± 0.2	Competitive
TCPTP	> 100	-
SHP-1	> 100	-
SHP-2	> 100	-

Note: Data for ursolic acid is included to provide a comparative framework for the selectivity of ursane-type triterpenes.

Experimental Protocols

Detailed methodologies for conducting phosphatase inhibition assays are crucial for the validation and comparison of potential inhibitors. Below are generalized protocols for assessing the inhibition of PTP1B and other protein tyrosine phosphatases.

PTP1B Inhibition Assay

This protocol outlines a common method for measuring the inhibitory activity of a compound against PTP1B using a colorimetric substrate.

Materials:

• Recombinant human PTP1B enzyme

• PTP1B assay buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM DTT, 1 mM EDTA)

• p-Nitrophenyl phosphate (B84403) (pNPP) as substrate

• Test compound (e.g., 3-Acetoxy-11-ursen-28,13-olide) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer.

• In a 96-well plate, add the test compound dilutions, PTP1B enzyme, and assay buffer.

• Pre-incubate the mixture at 37°C for a specified time (e.g., 15 minutes).

• Initiate the enzymatic reaction by adding the pNPP substrate.

• Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction by adding a stop solution (e.g., 1 M NaOH).

• Measure the absorbance at 405 nm using a microplate reader.

• Calculate the percentage of inhibition by comparing the absorbance of the wells with the test compound to the control wells (without inhibitor).

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

TCPTP, SHP-1, and SHP-2 Inhibition Assays

The protocol for assessing inhibition of other phosphatases such as T-cell protein tyrosine phosphatase (TCPTP), SHP-1, and SHP-2 is analogous to the PTP1B assay, with minor modifications to the enzyme and buffer conditions as required for optimal activity of each specific phosphatase. The same substrate, pNPP, can often be used. It is critical to run these assays in parallel with the PTP1B assay to ensure a direct and accurate comparison of selectivity.

Mandatory Visualizations

The following diagrams illustrate key concepts related to PTP1B inhibition and the experimental procedures.

Caption: PTP1B's role in the insulin signaling pathway.

Caption: Experimental workflow for phosphatase inhibition assay.

Caption: Logical relationship of inhibitor selectivity.

References

• 1. Protein tyrosine phosphatases, TC-PTP, SHP1, and SHP2, cooperate in rapid dephosphorylation of Stat3 in keratinocytes following UVB irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Therapeutic Potential of Ursane-Type Triterpenoids: A Comparative Guide

Disclaimer: Direct in vivo validation data for 3-Acetoxy-11-ursen-28,13-olide is not currently available in the public domain. This guide provides a comparative analysis of structurally similar and well-studied ursane-type triterpenoids—Ursolic Acid, Ursolic Acid Acetate, and 3-Acetyl-11-keto-β-boswellic acid (AKBA)—to offer insights into the potential therapeutic applications of this compound class. The experimental data presented herein pertains to these analogues and should be interpreted with caution when extrapolating to 3-Acetoxy-11-ursen-28,13-olide.

This guide is intended for researchers, scientists, and drug development professionals, providing a summary of quantitative data, detailed experimental protocols, and visualizations of relevant biological pathways and workflows.

Comparative Efficacy of Ursane-Type Triterpenoids

The therapeutic potential of ursane-type triterpenoids has been investigated in various preclinical in vivo models, primarily focusing on their anti-inflammatory and anti-cancer properties.

Anti-Inflammatory Activity

Ursolic acid and its derivatives have demonstrated significant anti-inflammatory effects in models of acute and chronic inflammation.

Compound	Animal Model	Dosage and Administration	Key Findings	Comparison to Standard Treatment	Reference
Ursolic Acid	Zymosan-induced acute inflammation in mice	25-200 mg/kg, per oral	Dose-dependently suppressed leukocyte migration and prostaglandin (B15479496) E2 (PGE2) production.	At 50 mg/kg, showed comparable overall anti-arthritic potency to Ibuprofen (100 mg/kg) with a lower risk of gastric lesions.	[1]
Ursolic Acid	Adjuvant-induced rheumatoid arthritis in rats	50 mg/kg, per oral, once daily for 10 days	Dramatically inhibited paw swelling and plasma PGE2 production. Significantly suppressed mechanical and thermal hyperalgesia.	Comparable efficacy to Ibuprofen (100 mg/kg).	[1]
Ursolic Acid Acetate	Collagen-induced arthritis (CIA) in mice	Oral administration (dosage not specified in abstract)	Decreased clinical arthritis symptoms, paw thickness, and serum IgG1 and IgG2a levels. Reduced Th1/Th17 lymphocyte expansion.	Effects were comparable to Dexamethasone.	[2]
Ursolic Acid Proniosomal Gel	Carrageenan-induced rat paw edema	Topical application	Exhibited significant anti-inflammatory effects.	Comparable percentage of edema inhibition to standard Diclofenac gel.	[3]

Anti-Cancer Activity

Ursane-type triterpenoids have shown promise in oncology by inhibiting tumor growth and inducing apoptosis in various cancer models.

Compound	Cancer Model	Animal Model	Dosage and Administration	Key Findings	Reference
3-Acetyl-11-keto-β-boswellic acid (AKBA)	Glioblastoma (U87-MG cell line)	Xenograft mouse model	100 mg/kg, per oral, once daily for 14 days	Significantly suppressed tumorigenicity.	[4][5]
3-Acetyl-11-keto-β-boswellic acid (AKBA)	Orthotopic Glioblastoma (U87-MG cell line)	Orthotopic mouse model	100 mg/kg	Significantly inhibited the growth of orthotopic gliomas.	[6][7]
Ursolic Acid Derivative (Compound 14)	Hepatocellular Carcinoma (H22 cell line)	Xenograft in Kunming mice	50, 100, 150 mg/kg	The 100 mg/kg dose showed significant anti-cancer activity (45.6 ± 4.3% inhibition).	[8]
Ursolic Acid	Gastric Cancer (BGC-803) & Hepatocellular Carcinoma (H22)	Xenograft models	Not specified	Inhibited tumor cell growth by decreasing proliferation and inducing apoptosis.	[9]
Ursolic Acid	Prostate Cancer	Xenograft mouse model	Not specified	Reduced tumor volume and weight; increased overall survival.	[10][11]
Ursolic Acid	Breast Cancer (4T1 cell line)	Orthotopic mouse model	Not specified	Reduced tumor growth and metastasis; suppressed angiogenesis.	[12]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines of common experimental protocols used in the in vivo assessment of ursane-type triterpenoids.

Collagen-Induced Arthritis (CIA) in Mice

This model is widely used to study the pathogenesis of rheumatoid arthritis and to evaluate potential therapeutics.

• Induction of Arthritis:

  • Male DBA/1J mice (typically 6-8 weeks old) are used.

  • An emulsion of bovine type II collagen and Complete Freund's Adjuvant (CFA) is prepared.

  • On day 0, mice are immunized with an intradermal injection of the emulsion at the base of the tail.

  • On day 21, a booster injection of type II collagen in Incomplete Freund's Adjuvant (IFA) is administered.

• Treatment:

  • Treatment with the test compound (e.g., Ursolic Acid Acetate) or vehicle control is typically initiated after the booster injection.

  • The compound is administered orally or via another relevant route daily for a specified period.

• Assessment of Arthritis:

  • Clinical Score: Arthritis severity is monitored regularly by a macroscopic scoring system (e.g., 0-4 scale for each paw based on erythema, swelling, and ankylosis).

  • Paw Thickness: Paw swelling is measured using a digital caliper.

  • Histopathology: At the end of the study, joints are collected, fixed, decalcified, and stained (e.g., with H&E, Safranin O) to assess inflammation, pannus formation, and cartilage/bone erosion.

  • Immunological Analysis: Serum levels of relevant antibodies (e.g., anti-collagen IgG1 and IgG2a) and cytokines are measured by ELISA. Splenocytes or cells from draining lymph nodes can be isolated and re-stimulated in vitro to assess T-cell responses (e.g., Th1/Th17 differentiation) by flow cytometry.

Glioblastoma Xenograft Mouse Model

This model is used to evaluate the efficacy of anti-cancer agents against glioblastoma in vivo.

• Cell Culture:

  • Human glioblastoma cell lines (e.g., U87-MG) are cultured under standard conditions.

• Tumor Implantation:

  • For a subcutaneous model, a suspension of glioblastoma cells (e.g., 1 x 107 cells) is injected subcutaneously into the flank of immunodeficient mice (e.g., nude mice).[4]

  • For an orthotopic model, cells are stereotactically injected into the brain of anesthetized mice.[6]

• Treatment:

  • When tumors reach a palpable size (e.g., ~100 mm³), mice are randomized into treatment and control groups.[4]

  • The test compound (e.g., AKBA) is administered, often orally, at a specified dose and schedule (e.g., 100 mg/kg, daily for 14 days).[4]

• Evaluation of Tumor Growth:

  • Tumor Volume: For subcutaneous tumors, the length and width are measured with calipers at regular intervals, and the volume is calculated (e.g., Volume = 0.5 x length x width²).[4]

  • Magnetic Resonance Imaging (MRI): For orthotopic tumors, MRI is used to monitor tumor growth in vivo.[6][7]

  • Body Weight: Animal body weight is monitored as an indicator of general toxicity.

  • Survival: The lifespan of the animals in each group is recorded.

• Post-Mortem Analysis:

  • At the end of the study, tumors are excised, weighed, and processed for further analysis, such as histopathology, immunohistochemistry (to assess markers of proliferation and apoptosis), and Western blotting.

Visualizations

Experimental Workflow for In Vivo Assessment

Caption: General workflow for the in vivo evaluation of ursane triterpenoids.

Key Signaling Pathways Modulated by Ursane-Type Triterpenoids

Caption: Key signaling pathways modulated by ursane-type triterpenoids.

References

• 1. The anti-arthritic effect of ursolic acid on zymosan-induced acute inflammation and adjuvant-induced chronic arthritis models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory effects of ursolic acid-3-acetate on human synovial fibroblasts and a murine model of rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. asiapharmaceutics.info [asiapharmaceutics.info]
• 4. 3-O-acetyl-11-keto-β-boswellic acid exerts anti-tumor effects in glioblastoma by arresting cell cycle at G2/M phase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 3-O-acetyl-11-keto-β-boswellic acid exerts anti-tumor effects in glioblastoma by arresting cell cycle at G2/M phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 3-O-Acetyl-11-keto-β-boswellic acid ameliorated aberrant metabolic landscape and inhibited autophagy in glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3- O-Acetyl-11-keto- β -boswellic acid ameliorated aberrant metabolic landscape and inhibited autophagy in glioblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro and in vivo anticancer activity evaluation of ursolic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ursolic acid inhibits proliferation and induces apoptosis of cancer cells in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of the Cytotoxic Profile of 3-Acetoxy-11-ursen-28,13-olide in Normal vs. Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic effects of the natural product derivative, 3-Acetoxy-11-ursen-28,13-olide, on cancerous and non-cancerous cell lines. While direct comparative studies on this specific compound are limited, this document synthesizes available data on its broader class of ursolic acid derivatives to infer its potential cytotoxic profile and mechanisms of action.

Executive Summary

3-Acetoxy-11-ursen-28,13-olide, a derivative of the pentacyclic triterpenoid (B12794562) ursolic acid, has emerged as a compound of interest in oncological research. Evidence suggests that, like its parent compound and other derivatives, it possesses anti-proliferative properties. One study has indicated its weak to moderate cytotoxic activity against the A2780 human ovarian cancer cell line.[1] The broader family of ursolic acid derivatives has demonstrated a degree of selectivity, exhibiting greater toxicity towards cancer cells while showing reduced effects on normal cells. The primary mechanism of action for these compounds appears to be the induction of apoptosis and cell cycle arrest, often mediated through the modulation of key signaling pathways.

Data Presentation: Cytotoxicity Profile

Compound	Cell Line	Cell Type	IC50 (µM)	Reference
Ursolic Acid	SKOV-3	Ovarian Cancer	35	[2][3]
Ursolic Acid	OSE	Normal Ovarian Surface Epithelial	75	[2][3]
Ursolic Acid Derivative (HCUA)	Ca9-22	Oral Cancer	24.0	[4]
Ursolic Acid Derivative (HCUA)	SAS	Oral Cancer	17.8	[4]
Ursolic Acid Derivative (HCUA)	OF	Normal Oral Fibroblasts	Not significantly affected	[4]

Note: The data presented for ursolic acid and its derivative (HCUA) are intended to provide a comparative context for the potential behavior of 3-Acetoxy-11-ursen-28,13-olide. Further experimental validation on the specific compound is necessary.

Experimental Protocols

The following are detailed methodologies for standard assays used to determine the cytotoxic profile of compounds like 3-Acetoxy-11-ursen-28,13-olide.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability.

• Cell Seeding: Cells are seeded in a 96-well plate at a density of 5,000 to 10,000 cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The cells are then treated with various concentrations of 3-Acetoxy-11-ursen-28,13-olide and incubated for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Addition: Following treatment, 20 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The culture medium is removed, and 150 µL of a solubilizing agent (e.g., dimethyl sulfoxide (B87167) - DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The plate is agitated for 15 minutes to ensure complete dissolution, and the absorbance is measured at 570 nm using a microplate reader.

Sulforhodamine B (SRB) Assay

This assay determines cytotoxicity by measuring the total protein content of adherent cells.

• Cell Seeding and Treatment: Similar to the MTT assay, cells are seeded in a 96-well plate and treated with the test compound.

• Cell Fixation: After the treatment period, the supernatant is discarded, and the cells are fixed by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubating for 1 hour at 4°C.

• Staining: The plates are washed five times with water and air-dried. Then, 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid is added to each well and incubated at room temperature for 30 minutes.

• Washing: Unbound dye is removed by washing four times with 1% acetic acid.

• Solubilization and Reading: The plates are air-dried, and 200 µL of 10 mM Tris base solution (pH 10.5) is added to each well to solubilize the protein-bound dye. The absorbance is measured at 510 nm.

Lactate (B86563) Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the release of the cytosolic enzyme LDH from damaged cells into the culture medium.

• Cell Seeding and Treatment: Cells are seeded and treated with the compound in a 96-well plate.

• Supernatant Collection: After incubation, the plate is centrifuged, and a portion of the cell culture supernatant is transferred to a new plate.

• LDH Reaction: A reaction mixture containing lactate, NAD+, and a tetrazolium salt is added to the supernatant. Released LDH catalyzes the conversion of lactate to pyruvate, which in turn reduces the tetrazolium salt to a colored formazan product.

• Absorbance Measurement: The absorbance of the formazan product is measured at a wavelength of approximately 490 nm. The amount of color formed is proportional to the number of lysed cells.

Mandatory Visualizations

Experimental Workflow

References

• 1. targetmol.cn [targetmol.cn]
• 2. jbuon.com [jbuon.com]
• 3. Anticancer activity of ursolic acid on human ovarian cancer cells via ROS and MMP mediated apoptosis, cell cycle arrest and downregulation of PI3K/AKT pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

Comparative Analysis of 3-Acetoxy-11-ursen-28,13-olide Analogs: A Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of analogs related to 3-Acetoxy-11-ursen-28,13-olide, a pentacyclic triterpenoid (B12794562) of the ursane (B1242777) type. The focus is on the antiproliferative and protein tyrosine phosphatase 1B (PTP1B) inhibitory activities of these compounds, which are of significant interest in the development of novel therapeutic agents for cancer and metabolic diseases.

I. Comparative Biological Activities of Ursane-Type Triterpenoid Analogs

Compound/Analog	Modification(s)	Cancer Cell Line(s)	Reported IC50/GI50 (µM)	Key Findings & Inferences for SAR
Ursolic Acid	Parent Compound	A375 (Melanoma)	26	Baseline activity.[1]
3-O-acetylursolic acid	Acetylation at C-3	A375 (Melanoma)	32	Acetylation at C-3 appears to maintain or slightly decrease cytotoxic activity against melanoma cells.[1]
3β-amino derivative of ursolic acid	Amino group at C-3	HL-60, BGC, Bel-7402, Hela	~20 times more potent than ursolic acid	Introduction of a basic amino group at C-3 significantly enhances cytotoxicity.
27-p-Z-coumaroyloxy ursolic acid	Coumaroyl ester at C-27	Various	GI50 = 18.8 - 46.4	Esterification at C-27 can contribute to cytotoxic activity.[2]
27-p-E-coumaroyloxy ursolic acid	Coumaroyl ester at C-27	Various	GI50 = 40.0 - 100	The stereochemistry of the C-27 substituent influences activity.[2]
C-2 cyano derivative of 1-en-3-one-ursolic acid	Cyano group at C-2, enone in A-ring	KU7, 253JB-V, Panc-1, Panc-28	0.17 - 1.13	Modifications in the A-ring, such as the introduction of an enone and a cyano group, can lead to potent antiproliferative activity.
3-O-(2-amino,3-methyl benzoic acid)-ethyl ursolate	Esterification at C-3 and C-28	Mycobacterium tuberculosis H37Ra	MIC = 2.5 µg/mL	Modifications at both C-3 and C-28 can yield potent biological activity, in this case, antitubercular.

Note: The data presented is compiled from different studies and direct comparison should be made with caution due to variations in experimental conditions.

II. Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition

3β-Acetoxy-urs-11-en-28,13-olide has been identified as a significant mixed-type inhibitor of PTP1B, a key negative regulator in insulin (B600854) signaling pathways and a therapeutic target for type 2 diabetes and obesity.[3] The ursane scaffold is a promising pharmacophore for the development of PTP1B inhibitors. Structure-activity relationship studies on related triterpenoids suggest that the presence and nature of substituents on the pentacyclic core are crucial for potent and selective inhibition. For instance, modifications to ursolic acid have led to the synthesis of derivatives with a Ki of 283 nM against PTP1B.[4] These competitive inhibitors have also shown to enhance insulin receptor phosphorylation and stimulate glucose uptake in cell-based assays.[4]

III. Experimental Protocols

This section details the methodologies for key experiments cited in the evaluation of 3-Acetoxy-11-ursen-28,13-olide analogs.

A. Cytotoxicity Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a standard method for assessing cell viability.

• Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

• Procedure:

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Add serial dilutions of the test compounds to the wells and incubate for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

  • Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (typically between 540 and 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

2. Sulforhodamine B (SRB) Assay

This assay is based on the ability of the SRB dye to bind to protein components of cells.

• Principle: The amount of bound dye is proportional to the total protein mass, which is indicative of the number of cells.

• Procedure:

  • Cell Seeding and Treatment: Follow the same procedure as the MTT assay.

  • Cell Fixation: After treatment, fix the cells with trichloroacetic acid (TCA).

  • Staining: Stain the fixed cells with SRB solution.

  • Washing: Remove the unbound dye by washing with 1% acetic acid.

  • Dye Solubilization: Solubilize the bound dye with a Tris-base solution.

  • Absorbance Measurement: Measure the absorbance at approximately 515 nm.

  • Data Analysis: Calculate cell viability and IC50 values as in the MTT assay.

B. PTP1B Inhibition Assay

• Principle: This enzymatic assay measures the ability of a compound to inhibit the dephosphorylation of a substrate by PTP1B. A common substrate is p-nitrophenyl phosphate (B84403) (pNPP), which upon dephosphorylation by PTP1B, produces p-nitrophenol, a yellow-colored product that can be quantified spectrophotometrically.

• Procedure:

  • Reaction Mixture: Prepare a reaction buffer containing a suitable buffer (e.g., Bis-Tris), EDTA, and DTT.

  • Incubation: In a 96-well plate, add PTP1B enzyme, the test compound at various concentrations, and the substrate (pNPP).

  • Reaction Termination: After a defined incubation period at 37°C, stop the reaction by adding a strong base (e.g., NaOH).

  • Absorbance Measurement: Measure the absorbance of the produced p-nitrophenol at 405 nm.

  • Data Analysis: Calculate the percentage of PTP1B inhibition and determine the IC50 value of the compound. Kinetic analyses (e.g., Lineweaver-Burk plots) can be performed to determine the mode of inhibition (competitive, non-competitive, or mixed-type).

IV. Signaling Pathways and Mechanisms of Action

Ursolic acid and its derivatives, including lactone analogs, exert their antiproliferative effects through the modulation of multiple signaling pathways, primarily leading to the induction of apoptosis.

A. Apoptosis Induction Pathways

The induction of apoptosis by ursane-type triterpenoids can occur through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.

References

• 1. mdpi.com [mdpi.com]
• 2. ejournal.sinica.edu.tw [ejournal.sinica.edu.tw]
• 3. Ursolic acid: a natural modulator of signaling networks in different cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ursolic acid and its derivative inhibit protein tyrosine phosphatase 1B, enhancing insulin receptor phosphorylation and stimulating glucose uptake - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Confirming On-Target Engagement of 3-Acetoxy-11-ursen-28,13-olide in Cells

For researchers, scientists, and drug development professionals, definitively confirming that a compound engages its intended molecular target within the complex cellular environment is a cornerstone of modern drug discovery. This guide provides a comparative overview of state-of-the-art methodologies for validating the on-target engagement of 3-Acetoxy-11-ursen-28,13-olide, a known inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), a key negative regulator of insulin (B600854) and leptin signaling pathways.

While 3-Acetoxy-11-ursen-28,13-olide has been identified as a PTP1B inhibitor, detailed cellular target engagement data is not extensively available.[1] Therefore, this guide will use the well-characterized PTP1B inhibitor, Claramine, as a comparator to illustrate the application and data output of key target engagement assays.[1][2][3] These methodologies, however, are directly applicable to thoroughly characterizing the cellular action of 3-Acetoxy-11-ursen-28,13-olide.

Comparative Overview of Target Engagement Methods

The selection of a target engagement assay depends on various factors, including the nature of the target protein, the availability of specific reagents, and the desired throughput. Here, we compare two powerful techniques for confirming intracellular target binding: the Cellular Thermal Shift Assay (CETSA) and the NanoBRET™ Target Engagement Assay.

Method	Principle	Primary Readout	Advantages	Limitations
Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes the target protein, increasing its resistance to thermal denaturation.[4]	Change in protein melting temperature (Tagg shift).[5]	Label-free, confirms direct target binding in intact cells, applicable to endogenous proteins.[4][5]	Requires a specific and high-quality antibody for detection (Western Blot) or advanced mass spectrometry capabilities (MS-CETSA). Throughput can be limited for the traditional Western Blot-based method.[6]
NanoBRET™ Target Engagement Assay	Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged target protein and a fluorescent tracer that binds to the same target. A test compound competes with the tracer, reducing the BRET signal.[7][8]	A decrease in the BRET signal indicates compound binding.[9]	High-throughput, provides quantitative affinity data (IC50) in living cells, can determine compound residence time.[8][10]	Requires genetic modification of cells to express the luciferase-tagged protein, and the availability of a suitable fluorescent tracer.[8]

Experimental Protocols

Detailed methodologies for both CETSA and NanoBRET™ assays are provided below, using the PTP1B inhibitor Claramine as the exemplary compound. These protocols can be adapted for 3-Acetoxy-11-ursen-28,13-olide.

Protocol 1: Cellular Thermal Shift Assay (CETSA) for PTP1B

This protocol is designed to determine the thermal stabilization of PTP1B in intact cells upon binding of an inhibitor.

Materials:

• Cell line with endogenous PTP1B expression (e.g., HEK293T, HepG2)

• 3-Acetoxy-11-ursen-28,13-olide and Claramine

• Phosphate-buffered saline (PBS)

• Protease inhibitor cocktail

• Lysis buffer (e.g., RIPA buffer)

• Primary antibody against PTP1B

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

• BCA protein assay kit

Procedure:

• Cell Culture and Treatment: Culture cells to approximately 80-90% confluency. Treat cells with the desired concentrations of 3-Acetoxy-11-ursen-28,13-olide, Claramine, or vehicle (DMSO) for 1-2 hours at 37°C.

• Cell Harvesting and Heat Challenge: After incubation, wash the cells with PBS and harvest them. Resuspend the cells in PBS containing a protease inhibitor cocktail. Aliquot the cell suspension into PCR tubes.

• Thermal Gradient: Place the PCR tubes in a thermal cycler and apply a temperature gradient (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by a cooling step to 4°C.[5]

• Cell Lysis: Add lysis buffer to the cell suspensions and incubate on ice for 30 minutes with intermittent vortexing.

• Clarification of Lysate: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.[5]

• Western Blot Analysis:

  • Carefully collect the supernatant containing the soluble protein fraction.

  • Determine the protein concentration of each sample using a BCA assay and normalize.

  • Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

  • Probe the membrane with a primary antibody against PTP1B, followed by an HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescence substrate.

• Data Analysis: Quantify the band intensities for PTP1B at each temperature. Normalize the data to the intensity at the lowest temperature. Plot the percentage of soluble PTP1B against the temperature to generate melting curves. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Protocol 2: NanoBRET™ Target Engagement Assay for PTP1B

This protocol provides a high-throughput method to quantify the affinity of a compound for PTP1B in living cells.

Materials:

• HEK293T cells

• Plasmid encoding PTP1B-NanoLuc® fusion protein

• Transfection reagent

• NanoBRET™ tracer for PTP1B (if available, otherwise a custom tracer needs to be developed)

• NanoBRET™ Nano-Glo® Substrate

• Extracellular NanoLuc® Inhibitor

• 3-Acetoxy-11-ursen-28,13-olide and Claramine

• Opti-MEM® I Reduced Serum Medium

• 96-well or 384-well white assay plates

Procedure:

• Transfection: Transfect HEK293T cells with the PTP1B-NanoLuc® fusion plasmid according to the manufacturer's protocol. Plate the transfected cells in assay plates and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of 3-Acetoxy-11-ursen-28,13-olide and Claramine. Add the compounds to the cells and incubate for a predetermined time (e.g., 2 hours) at 37°C.

• Tracer Addition: Add the NanoBRET™ tracer to all wells at its predetermined optimal concentration.

• Substrate and Inhibitor Addition: Prepare the detection reagent by mixing the NanoBRET™ Nano-Glo® Substrate and the Extracellular NanoLuc® Inhibitor in Opti-MEM®. Add this reagent to all wells.

• Signal Detection: Read the plate on a luminometer equipped with two filters to measure the donor (NanoLuc®) and acceptor (tracer) emission signals.

• Data Analysis: Calculate the BRET ratio by dividing the acceptor signal by the donor signal. Plot the BRET ratio against the compound concentration and fit the data to a dose-response curve to determine the IC50 value, which represents the compound's affinity for PTP1B in the cellular environment.

Visualizing the Molecular Context and Experimental Processes

To better understand the biological context and the experimental workflows, the following diagrams are provided.

PTP1B's role in the insulin signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Functional properties of Claramine: a novel PTP1B inhibitor and insulin-mimetic compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. NanoBRET® Target Engagement BET BRD Assays [promega.kr]
• 8. NanoBRET® Target Engagement | Live-Cell Compound Binding Assay [worldwide.promega.com]
• 9. promegaconnections.com [promegaconnections.com]
• 10. news-medical.net [news-medical.net]

Unveiling the Anti-Inflammatory Prowess of Ursane Triterpenoids: A Comparative Analysis

For Immediate Publication

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the anti-inflammatory properties of three prominent ursane (B1242777) triterpenoids: Ursolic Acid, Asiatic Acid, and Corosolic Acid. Ursane triterpenoids, a class of natural compounds ubiquitously found in medicinal plants and fruits, have garnered significant attention for their therapeutic potential, particularly in mitigating inflammatory responses. This publication aims to deliver an objective comparison of their performance, supported by experimental data, to aid in research and development endeavors within the pharmaceutical and biotechnology sectors.

Comparative Anti-Inflammatory Activity

The anti-inflammatory efficacy of ursane triterpenoids is primarily evaluated by their ability to inhibit the production of key inflammatory mediators. A critical parameter for comparison is the half-maximal inhibitory concentration (IC50) for nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated murine macrophage (RAW 264.7) cells, a standard in vitro model for inflammation. While a single study directly comparing the IC50 values of Ursolic Acid, Asiatic Acid, and Corosolic Acid under identical conditions is not available in the current literature, a comparative study on structurally similar triterpenoids provides valuable insights. One study compared the effects of Oleanolic Acid (an isomer of Ursolic Acid), Asiatic Acid, and Maslinic Acid (structurally similar to Corosolic Acid) on NO and Interleukin-6 (IL-6) production in LPS-stimulated RAW 264.7 cells.

Compound (at 25 µM)	Inhibition of NO Production (%)	Inhibition of IL-6 Production (%)
Oleanolic Acid	Strongest Inhibition	Moderate Inhibition
Asiatic Acid	Moderate Inhibition	Moderate Inhibition
Maslinic Acid	Moderate Inhibition	Strongest Inhibition

Data adapted from a study on structurally similar triterpenoids, providing a relative comparison.

Individual studies have reported the following IC50 values for the inhibition of NO production in LPS-stimulated RAW 264.7 cells. It is crucial to note that these values are from different studies with potentially varying experimental conditions (e.g., LPS concentration, cell density, incubation time) and therefore, a direct comparison should be made with caution.

Compound	IC50 for NO Inhibition (µM)	Reference
Ursolic Acid Derivative (21b)	8.58	[1]
Asiatic Acid	More potent than Asiaticoside	[2]
Corosolic Acid	Significant attenuation at 10 µM	[3]

Mechanism of Action: Targeting Key Inflammatory Pathways

The anti-inflammatory effects of Ursolic Acid, Asiatic Acid, and Corosolic Acid are predominantly mediated through the inhibition of two major signaling pathways: the Nuclear Factor-kappa B (NF-κB) and the Mitogen-Activated Protein Kinase (MAPK) pathways.[4] These pathways are central to the inflammatory response, orchestrating the expression of numerous pro-inflammatory genes, including those for inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and various inflammatory cytokines like TNF-α and IL-6.

By suppressing the activation of NF-κB and the phosphorylation of key MAPK proteins (ERK, JNK, and p38), these ursane triterpenoids effectively downregulate the production of a cascade of inflammatory mediators, thereby exerting their potent anti-inflammatory effects.[2][4]

Signaling Pathway Diagrams

To visually represent the mechanism of action, the following diagrams illustrate the inhibition of the NF-κB and MAPK signaling pathways by ursane triterpenoids.

Caption: Inhibition of NF-κB and MAPK signaling pathways by ursane triterpenoids.

Experimental Protocols

The following is a detailed methodology for a key experiment cited in the analysis of anti-inflammatory properties of ursane triterpenoids.

In Vitro Anti-Inflammatory Assay: Inhibition of Nitric Oxide Production in LPS-Stimulated RAW 264.7 Macrophages

1. Cell Culture and Seeding:

• Murine macrophage RAW 264.7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• For the assay, cells are seeded into 96-well plates at a density of 1.5 x 10^5 cells/well and allowed to adhere for 24 hours.

2. Compound Treatment and LPS Stimulation:

• Stock solutions of Ursolic Acid, Asiatic Acid, and Corosolic Acid are prepared in dimethyl sulfoxide (B87167) (DMSO).

• Cells are pre-treated with various concentrations of the test compounds for 1-2 hours.

• Following pre-treatment, cells are stimulated with lipopolysaccharide (LPS) from Escherichia coli (typically at a concentration of 1 µg/mL) to induce an inflammatory response. A vehicle control (DMSO) and a negative control (no LPS) are included.

3. Nitric Oxide (NO) Measurement (Griess Assay):

• After a 24-hour incubation period with LPS and the test compounds, the cell culture supernatant is collected.

• The concentration of nitrite (B80452) (a stable product of NO) in the supernatant is measured using the Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine).

• An equal volume of the supernatant and Griess reagent are mixed and incubated at room temperature for 10-15 minutes.

• The absorbance is measured at 540 nm using a microplate reader.

• A standard curve is generated using known concentrations of sodium nitrite to quantify the amount of NO produced.

• The percentage of NO inhibition is calculated relative to the LPS-stimulated control group.

4. Cell Viability Assay (MTT Assay):

• To ensure that the observed inhibition of NO production is not due to cytotoxicity, a cell viability assay (e.g., MTT assay) is performed in parallel.

• Cells are treated with the same concentrations of the test compounds as in the NO assay but without LPS stimulation.

• After the incubation period, MTT reagent is added to the wells, and the resulting formazan (B1609692) crystals are dissolved in a solubilization solution (e.g., DMSO).

• The absorbance is measured at a wavelength of 570 nm.

• Cell viability is expressed as a percentage relative to the vehicle-treated control group.

Experimental Workflow Diagram

Caption: Experimental workflow for assessing anti-inflammatory activity.

Conclusion

Ursolic Acid, Asiatic Acid, and Corosolic Acid demonstrate significant anti-inflammatory properties, primarily by inhibiting the NF-κB and MAPK signaling pathways. While direct comparative data on their potency is still emerging, the available evidence suggests that all three are promising candidates for the development of novel anti-inflammatory therapeutics. This guide provides a foundational understanding of their comparative efficacy and mechanisms of action, supported by detailed experimental protocols, to facilitate further research and drug discovery in this important field.

References

• 1. researchgate.net [researchgate.net]
• 2. Potent Anti-Inflammatory Activity of Ursolic Acid, a Triterpenoid Antioxidant, Is Mediated through Suppression of NF-κB, AP-1 and NF-AT | PLOS One [journals.plos.org]
• 3. Anti-inflammatory and antioxidant activity of ursolic acid: a systematic review and meta-analysis [ouci.dntb.gov.ua]
• 4. Biological effects of corosolic acid as an anti-inflammatory, anti-metabolic syndrome and anti-neoplasic natural compound - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 3-Acetoxy-11-ursen-28,13-olide: A Procedural Guide

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This document provides a comprehensive, step-by-step guide for the safe disposal of 3-Acetoxy-11-ursen-28,13-olide, a triterpenoid (B12794562) compound. The following procedures are based on general principles of chemical waste management and are intended to provide essential safety and logistical information.

Pre-Disposal Considerations and Hazard Assessment

Key Actions:

• Consult your institution's Environmental Health and Safety (EHS) office for specific guidelines and requirements.

• Review the general safety procedures for handling solid chemical waste.[1][2][3]

• Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.[1]

• Perform all manipulations of the solid compound and its solutions within a certified chemical fume hood to minimize inhalation exposure.[1]

Segregation and Waste Collection

Proper segregation of chemical waste is essential to prevent dangerous reactions and to facilitate compliant disposal.

• Solid Waste:

  • Collect pure 3-Acetoxy-11-ursen-28,13-olide and any materials contaminated with it (e.g., weighing paper, contaminated gloves, filter paper) in a designated, compatible, and clearly labeled solid chemical waste container.[2]

  • Do not mix with other incompatible waste streams.

• Liquid Waste:

  • If 3-Acetoxy-11-ursen-28,13-olide is in solution, it should be collected in a designated liquid waste container. The compound is soluble in solvents such as chloroform (B151607), dichloromethane (B109758), ethyl acetate (B1210297), DMSO, and acetone.[4][5]

  • Segregate halogenated and non-halogenated solvent waste streams as per your institution's guidelines.[6] For instance, solutions in chloroform or dichloromethane should be collected in a halogenated waste container.

Waste Container Management

Proper management of waste containers is crucial for safety and compliance.

• Container Compatibility: Use containers made of materials compatible with the chemical waste. For organic solids and solutions, high-density polyethylene (B3416737) (HDPE) or glass containers are generally suitable.[1]

• Labeling: All waste containers must be clearly and accurately labeled.[1][2] The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "3-Acetoxy-11-ursen-28,13-olide" (avoid using abbreviations or chemical formulas).[1]

  • The approximate concentration and quantity of the waste.

  • The date the waste was first added to the container.

  • The primary hazard(s) associated with the waste (e.g., "Solid Chemical Waste," "Halogenated Organic Solvent Waste").

• Container Condition: Ensure that waste containers are in good condition with tightly fitting lids.[1] Keep containers closed except when adding waste. Do not overfill containers; leave at least 10% headspace to allow for expansion.[1]

Storage and Disposal Procedures

Store waste in a designated, well-ventilated, and secure area away from general laboratory traffic. Follow your institution's procedures for waste pickup and disposal.

Procedural Summary for Disposal

Step	Action	Key Considerations
1. Assessment	Conduct a risk assessment and consult institutional EHS guidelines.	Identify potential hazards and required safety precautions.
2. PPE	Wear appropriate Personal Protective Equipment.	Lab coat, safety glasses, and chemical-resistant gloves are mandatory.
3. Segregation	Segregate solid and liquid waste containing the compound.	Use separate, designated containers for each waste stream.
4. Collection	Collect waste in compatible and properly labeled containers.	Ensure labels are complete and accurate.
5. Storage	Store sealed waste containers in a designated satellite accumulation area.	The storage area should be secure and well-ventilated.
6. Disposal	Arrange for waste pickup by your institution's EHS or a licensed disposal company.	Do not dispose of this chemical in the regular trash or down the drain.[3][7]

Experimental Protocols

While specific experimental protocols for the disposal of 3-Acetoxy-11-ursen-28,13-olide are not documented, the following general laboratory procedures for handling solid and liquid chemical waste should be followed.

Protocol for Solid Waste Disposal:

• In a chemical fume hood, carefully transfer the solid 3-Acetoxy-11-ursen-28,13-olide and any contaminated disposable materials (e.g., weighing paper, gloves) into a designated solid chemical waste container.

• Use a spatula or other appropriate tool to avoid generating dust.

• Ensure the outside of the container remains clean.

• Securely close the container lid.

• Complete the hazardous waste label with all required information.

• Store the container in the designated satellite accumulation area until it is ready for pickup.

Protocol for Liquid Waste Disposal:

• In a chemical fume hood, carefully pour the liquid waste containing 3-Acetoxy-11-ursen-28,13-olide into the appropriate liquid waste container (e.g., halogenated or non-halogenated organic waste).

• Use a funnel to prevent spills.

• Do not mix incompatible waste streams.

• Securely cap the container after adding the waste.

• Update the waste container label with the added chemical and quantity.

• Store the container in the designated satellite accumulation area until it is ready for pickup.

Logical Workflow for Disposal Decision

The following diagram illustrates the decision-making process for the proper disposal of 3-Acetoxy-11-ursen-28,13-olide.

Caption: Disposal Decision Workflow for 3-Acetoxy-11-ursen-28,13-olide.

References

• 1. rtong.people.ust.hk [rtong.people.ust.hk]
• 2. chemistry.utoronto.ca [chemistry.utoronto.ca]
• 3. kamatlab.com [kamatlab.com]
• 4. chemfaces.com [chemfaces.com]
• 5. 3-Hydroxy-11-ursen-28,13-olide | CAS:35959-05-8 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. Procedure for disposal of chemicals - Department of Biosciences [mn.uio.no]
• 7. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]

Personal protective equipment for handling 3-Acetoxy-11-ursen-28,13-olide

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 3-Acetoxy-11-ursen-28,13-olide. The following procedures are designed to ensure the safe handling and disposal of this compound in a laboratory setting.

Compound Information and Hazard Assessment

Physical and Chemical Properties:

• Molecular Formula: C32H48O4[4][5]

• Molecular Weight: 496.7 g/mol [5]

• Appearance: Crystalline solid[4]

• Storage: Store protected from air and light; refrigerate or freeze (2-8°C).[4]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling 3-Acetoxy-11-ursen-28,13-olide to prevent skin and respiratory exposure.

PPE Category	Item	Specification
Hand Protection	Gloves	Nitrile, powder-free gloves.[6][7] Change gloves every 30-60 minutes or immediately if contaminated.[6]
Eye Protection	Safety Glasses	ANSI Z87.1 compliant safety glasses with side shields.
Body Protection	Lab Coat	A long-sleeved lab coat should be worn to protect skin and clothing.
Respiratory Protection	N95 Respirator	Recommended when handling the powder outside of a chemical fume hood to minimize inhalation of airborne particles.

Operational Plan: Step-by-Step Handling Procedures

3.1. Preparation and Weighing:

• Designated Area: All handling of the solid compound should be performed in a designated area, such as a chemical fume hood or a ventilated balance enclosure, to control airborne powder.

• Gather Materials: Before starting, ensure all necessary PPE is worn correctly and all required equipment (spatulas, weigh boats, solvent, etc.) is within reach.

• Weighing:

  • Carefully open the container in the designated area.

  • Use a clean spatula to transfer the desired amount of powder to a weigh boat.

  • Avoid creating dust. If any powder is spilled, clean it up immediately following the spill cleanup procedure below.

  • Securely close the container after weighing and return it to the recommended storage conditions.[4]

3.2. Solution Preparation:

• Solvent Selection: The compound is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[4] Select a suitable solvent for your application.

• Dissolving:

  • In the designated area, add the weighed powder to the appropriate glassware.

  • Slowly add the solvent to the powder.

  • If necessary, gently swirl or sonicate the mixture to ensure complete dissolution.

3.3. Spill Cleanup:

• Small Spills:

  • Gently wipe up the powder with a damp paper towel to avoid creating dust.

  • Place the used paper towel in a sealed bag for disposal.

  • Clean the area with soap and water.

• Large Spills:

  • Restrict access to the area.

  • Wearing appropriate PPE, cover the spill with a damp absorbent material.

  • Collect the material into a suitable container for disposal.

  • Decontaminate the area with soap and water.

Disposal Plan

As 3-Acetoxy-11-ursen-28,13-olide is not classified as a hazardous waste, standard disposal procedures for non-hazardous chemical waste should be followed.[8][9][10][11][12]

4.1. Solid Waste:

• Collect solid waste, including contaminated weigh boats and paper towels, in a clearly labeled, sealed container marked as "non-hazardous waste".[9]

• Dispose of the container according to your institution's guidelines for non-hazardous solid waste.[8][11]

4.2. Liquid Waste:

• Solutions of 3-Acetoxy-11-ursen-28,13-olide in organic solvents should be collected in a designated, labeled container for non-hazardous chemical waste.

• Do not pour solutions down the sink.[8]

4.3. Empty Containers:

• Empty containers should be triple-rinsed with a suitable solvent.

• The rinsate should be collected and disposed of as liquid chemical waste.

• Deface the label on the empty container before disposing of it in the regular trash.[8]

Workflow Diagram

Caption: Workflow for the safe handling and disposal of 3-Acetoxy-11-ursen-28,13-olide.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. New ursane-type triterpenoid saponins from the stem bark of Schefflera heptaphylla - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ursane triterpenoids from the bark of Terminalia arjuna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemfaces.com [chemfaces.com]
• 5. 3-Acetoxy-11-ursen-28,13-olide | C32H48O4 | CID 21606662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pppmag.com [pppmag.com]
• 7. PPE and Safety for Chemical Handling [acsmaterial.com]
• 8. sfasu.edu [sfasu.edu]
• 9. Non-Hazardous Wastes - Recycling - Treatment | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]
• 10. sites.rowan.edu [sites.rowan.edu]
• 11. blog.idrenvironmental.com [blog.idrenvironmental.com]
• 12. Hazardous vs. Non-Hazardous Waste | VLS Environmental Services [vlses.com]